2-[(Thien-3-ylcarbonyl)amino]benzoic acid

• CAS: 878465-86-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, a molecule of interest in medicinal chemistry and drug development. The document details a robust and reproducible synthetic protocol, grounded in the principles of the Schotten-Baumann reaction. It offers in-depth insights into the reaction mechanism, experimental design, and characterization of the target compound. This guide is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, providing both a practical laboratory procedure and a thorough understanding of the underlying chemical principles.

Introduction and Significance

2-[(Thien-3-ylcarbonyl)amino]benzoic acid belongs to the class of N-acyl anthranilic acids, a scaffold known for its diverse biological activities. The incorporation of the thiophene moiety is a common strategy in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound. The synthesis of this particular molecule serves as an excellent case study in the application of classical amide bond formation reactions, offering a clear and efficient route to a potentially valuable building block for further chemical exploration.

This guide will focus on the synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid via the acylation of 2-aminobenzoic acid with thiophene-3-carbonyl chloride. This approach is widely applicable and provides a solid foundation for the synthesis of analogous compounds.

Synthetic Strategy: The Schotten-Baumann Reaction

The chosen synthetic route is the Schotten-Baumann reaction, a well-established method for the synthesis of amides from amines and acyl chlorides.[1][2] This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct, thereby driving the reaction to completion.[3]

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism. The key steps are as follows:

• Nucleophilic Attack: The amino group of 2-aminobenzoic acid acts as a nucleophile, attacking the electrophilic carbonyl carbon of thiophene-3-carbonyl chloride. This results in the formation of a tetrahedral intermediate.[4]

• Elimination of the Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, which is a good leaving group.

• Deprotonation: The base present in the reaction mixture (in this case, pyridine) deprotonates the positively charged nitrogen atom of the newly formed amide, yielding the final product and pyridinium hydrochloride.[5]

The use of an organic base like pyridine is advantageous as it can also serve as the solvent and is effective at scavenging the generated HCl.[3]

Caption: Experimental workflow for the synthesis.

Safety Precautions

• Thiophene-3-carbonyl chloride is corrosive and moisture-sensitive. Handle it in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. [6]* Pyridine is flammable and toxic. Handle it in a well-ventilated fume hood. [7][8]* Dichloromethane is a volatile and potentially carcinogenic solvent. Use it only in a fume hood.

• Always wear appropriate PPE when handling any chemicals.

Characterization of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid

The identity and purity of the synthesized compound should be confirmed by a combination of analytical techniques.

Thin-Layer Chromatography (TLC)

• Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 1:1 v/v) with a small amount of acetic acid (e.g., 1%) can be used.

• Stationary Phase: Silica gel plates (Silica Gel 60 F254).

• Visualization: UV light (254 nm). The product should appear as a single spot with a distinct Rf value.

Melting Point

The purified product should exhibit a sharp melting point. The literature value for the melting point should be consulted if available.

Spectroscopic Analysis

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum will provide information about the proton environment in the molecule. Expected signals include:

  • A singlet for the amide proton (N-H), typically in the range of δ 10-12 ppm.

  • Aromatic protons from the benzoic acid and thiophene rings in the range of δ 7-9 ppm.

  • The carboxylic acid proton, which may be a broad singlet at δ 12-13 ppm, or it may exchange with residual water in the solvent. [9][10]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule, including the two carbonyl carbons (amide and carboxylic acid).

• FT-IR (Fourier-Transform Infrared) Spectroscopy: The IR spectrum will show characteristic absorption bands for the functional groups present:

  • A broad O-H stretch from the carboxylic acid around 2500-3300 cm⁻¹.

  • An N-H stretch from the amide group around 3300 cm⁻¹.

  • A C=O stretch from the carboxylic acid around 1700-1725 cm⁻¹.

  • An amide I band (C=O stretch) around 1650-1680 cm⁻¹. [11][12] * An amide II band (N-H bend) around 1510-1550 cm⁻¹. [11][12]

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the synthesized compound. The expected molecular ion peak (M+) or protonated molecular ion peak ([M+H]+) should be observed.

Summary of Key Data

Parameter	Value
Molecular Formula	C₁₂H₉NO₃S
Molecular Weight	247.27 g/mol
Theoretical Yield	2.47 g
Appearance	Off-white to pale yellow solid
Typical Yield	80-90%
Recrystallization Solvent	Ethyl acetate/Hexanes

Conclusion

This technical guide has outlined a detailed and reliable method for the synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid. The Schotten-Baumann reaction provides an efficient and high-yielding route to this valuable compound. By following the described protocol and adhering to the safety precautions, researchers can confidently synthesize and characterize this molecule for further applications in drug discovery and development. The principles and techniques described herein are broadly applicable to the synthesis of a wide range of N-acyl anthranilic acid derivatives.

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2-[(Thien-3-ylcarbonyl)amino]benzoic acid properties

An In-depth Technical Guide to 2-[(Thien-3-ylcarbonyl)amino]benzoic acid

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, a molecule integrating the structural features of anthranilic acid and thiophene-3-carboxylic acid. While this specific compound is not extensively documented in peer-reviewed literature, this document constructs its scientific profile by leveraging established chemical principles and analyzing data from its core structural components. We present its predicted physicochemical properties, a robust and logical synthetic pathway, and a suite of analytical methods for its characterization. Furthermore, we explore its potential pharmacological relevance based on the known bioactivities of aminobenzoic acid and thiophene derivatives, positioning it as a compound of interest for further investigation in drug discovery and materials science. This guide is intended for researchers, chemists, and drug development professionals seeking a foundational understanding and practical methodologies for working with this molecule.

Physicochemical and Structural Properties

2-[(Thien-3-ylcarbonyl)amino]benzoic acid is an organic compound featuring a benzoic acid scaffold N-acylated with a thiophene-3-carbonyl group. This structure combines a flexible carboxylic acid and amide linker with two rigid aromatic systems, suggesting potential for targeted interactions with biological macromolecules. Its core properties are summarized below.

Property	Value	Source / Method
Molecular Formula	C₁₂H₉NO₃S	Calculation
Molecular Weight	247.27 g/mol	Calculation
IUPAC Name	2-[(thiophene-3-carbonyl)amino]benzoic acid	IUPAC Naming
CAS Number	329005-78-3	Santa Cruz Biotechnology
Canonical SMILES	C1=CC=C(C(=C1)C(=O)O)NC(=O)C2=CSC=C2	Calculation
Hydrogen Bond Donors	2	Prediction
Hydrogen Bond Acceptors	4	Prediction
Rotatable Bonds	3	Prediction
Topological Polar Surface Area	98.9 Ų	Prediction
XLogP3	2.8	Prediction

Synthesis and Purification

The most direct and industrially scalable synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid involves a standard amide coupling reaction. The causality behind this choice rests on the high reliability and extensive documentation of N-acylation of anthranilic acid derivatives.

Synthetic Pathway: Schotten-Baumann Acylation

The selected pathway is the acylation of 2-aminobenzoic acid (anthranilic acid) with thiophene-3-carbonyl chloride. This method is chosen for its high reactivity and typically good yields. The reaction proceeds via nucleophilic acyl substitution, where the amino group of anthranilic acid attacks the electrophilic carbonyl carbon of the acid chloride. A mild base, such as pyridine or triethylamine, is used to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards product formation.

Caption: Synthetic workflow for 2-[(Thien-3-ylcarbonyl)amino]benzoic acid.

Detailed Synthesis Protocol

This protocol is a self-validating system; successful isolation of a solid with the expected melting point range and spectral characteristics provides confidence in the procedure's execution.

• Reagent Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 2-aminobenzoic acid (1.0 eq.) in anhydrous dichloromethane (DCM). Add pyridine (1.2 eq.) to the solution and cool the flask to 0°C in an ice bath.

• Acylation: Dissolve thiophene-3-carbonyl chloride (1.05 eq.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred anthranilic acid solution over 30 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the mixture with DCM. Transfer to a separatory funnel and wash sequentially with 1M HCl (to remove excess pyridine), saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by flash column chromatography on silica gel to afford the pure product.

Analytical Characterization

Characterization of the final compound is essential to confirm its identity and purity. The following techniques are standard, with expected results derived from the molecule's constituent functional groups.

Caption: Analytical workflow for structural and purity validation.

Technique	Expected Observations
¹H NMR	-COOH Proton: A broad singlet, typically >10 ppm. -NH Proton: A singlet around 8-9 ppm. Aromatic Protons (Benzoic): Multiplets between 7.0-8.5 ppm, showing characteristic ortho, meta, and para couplings. Aromatic Protons (Thienyl): Three distinct signals in the aromatic region (~7.0-8.0 ppm), corresponding to the protons at the C2, C4, and C5 positions of the thiophene ring.[1][2]
¹³C NMR	Carbonyl Carbons: Two signals in the downfield region, ~165-175 ppm (one for the amide, one for the carboxylic acid). Aromatic Carbons: Multiple signals between ~110-145 ppm, corresponding to the carbons of the benzene and thiophene rings.[1]
FTIR Spectroscopy	O-H Stretch (Carboxylic Acid): A very broad band from ~2500-3300 cm⁻¹, characteristic of the hydrogen-bonded dimer.[3] N-H Stretch (Amide): A sharp peak around 3300-3400 cm⁻¹. C=O Stretch (Carboxylic Acid): A strong, sharp absorption around 1700-1725 cm⁻¹.[3] C=O Stretch (Amide I): A strong, sharp absorption around 1650-1680 cm⁻¹. Aromatic C=C Stretches: Peaks in the 1450-1600 cm⁻¹ region.
Mass Spectrometry	Molecular Ion (M⁺): A peak corresponding to the exact mass of the molecule (e.g., [M+H]⁺ at m/z 248.0325 in high-resolution ESI-MS). Key Fragments: Expect fragmentation corresponding to the loss of the carboxylic acid group (-45 Da), cleavage of the amide bond to yield fragments of the benzoic acid and thiophene carbonyl moieties.[4][5]
HPLC	Using a C18 reverse-phase column with a mobile phase gradient of acetonitrile and water (with 0.1% formic acid), a single major peak should be observed, confirming the sample's purity. The method can be validated for linearity, accuracy, and precision.[6][7]

HPLC Protocol for Purity Analysis

• System: High-Performance Liquid Chromatography system with UV detection.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Acetonitrile.

• Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a small amount of the compound in the initial mobile phase or methanol to a concentration of ~1 mg/mL.

• Injection Volume: 10 µL.

• Analysis: The purity is calculated from the peak area of the main component relative to the total peak area.

Potential Pharmacological Profile and Applications

While direct biological data for 2-[(Thien-3-ylcarbonyl)amino]benzoic acid is not available, a scientifically grounded hypothesis on its potential can be formulated by examining its structural components.

• Anti-inflammatory and Analgesic Potential: Derivatives of 2-aminobenzoic acid (anthranilic acid) are structurally related to non-steroidal anti-inflammatory drugs (NSAIDs). Numerous synthetic derivatives have been investigated and shown to possess potent anti-inflammatory and analgesic properties.[8] The mechanism often involves the inhibition of cyclooxygenase (COX) enzymes.

• Antimicrobial Activity: Both benzoic acid derivatives and thiophene-containing scaffolds are prevalent in compounds with demonstrated antimicrobial and antifungal activities.[9][10] These molecules can act by disrupting cell membranes, inhibiting essential enzymes, or interfering with cellular metabolic processes.[9]

• Enzyme Inhibition: The combination of aromatic rings and a hydrogen-bonding amide linker makes this molecule a candidate for screening against various enzymes, such as kinases or proteases, where such interactions are critical for binding.

• Drug Discovery Scaffold: Given its synthetic accessibility and the diverse biological activities associated with its substructures, 2-[(Thien-3-ylcarbonyl)amino]benzoic acid serves as an excellent starting point or "building block" for creating libraries of novel compounds for high-throughput screening.[10]

Conclusion

2-[(Thien-3-ylcarbonyl)amino]benzoic acid is a well-defined chemical entity whose properties can be confidently predicted and characterized through standard laboratory procedures. This guide provides a robust framework for its synthesis via amide coupling and outlines a comprehensive analytical workflow for its validation. Based on the extensive biological activities of its parent scaffolds—anthranilic acid and thiophene derivatives—this compound represents a promising, yet underexplored, candidate for research in medicinal chemistry, particularly in the fields of anti-inflammatory and antimicrobial drug discovery. The protocols and data presented herein offer a solid foundation for any scientist or researcher wishing to explore the potential of this molecule.

References

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• Royal Society of Chemistry. (2009). Supplementary Material (ESI) for Chemical Communications. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). 1H NMR and 13C NMR spectra of 3-aminoacetophenone in CDCl3. Retrieved from [Link]

• Kumar, A., Bansal, D., Bajaj, K., Sharma, S., Archana, & Srivastava, V. K. (2003). Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. Bioorganic & Medicinal Chemistry, 11(23), 5281–5291. Retrieved from [Link]

• Naseem, S., et al. (2025-06-02). Synthesis, Characterization and Biological Activity of Newly Synthesized Benzoic Acid and Phenylthiourea Derivative. International Journal of Advanced Research in Science, Communication and Technology. Retrieved from [Link]

• MDPI. (n.d.). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Molecules. Retrieved from [Link]

• Tantawy, A. S., el-Subbagh, H. I., el-Ashmawy, M. B., & el-Emam, A. A. (1989). Synthesis and biological testing of certain 2-(5-substituted-2-thienylthio)benzoic acid derivatives. Il Farmaco, 44(12), 1217–1224. Retrieved from [Link]

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Investigational Whitepaper: The Biological Activity of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following document is an in-depth technical guide and investigational whitepaper. The specific compound, 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, is a novel chemical entity with limited to no direct published research at the time of writing. The information presented herein is a synthesis of established knowledge on structurally related compounds and proposes a scientifically-grounded framework for its synthesis, characterization, and biological evaluation. All protocols and potential mechanisms of action are based on established methodologies and a predictive analysis of the molecule's constituent functional moieties.

Introduction and Rationale

The intersection of privileged structures in medicinal chemistry often yields novel compounds with significant therapeutic potential. The molecule 2-[(Thien-3-ylcarbonyl)amino]benzoic acid is a prime example, integrating two key pharmacophores: the N-acyl anthranilic acid scaffold and a thienylcarbonyl moiety. N-acyl anthranilic acids are known for a variety of biological activities, most notably as anti-inflammatory agents.[1][2][3][4][5] The thiophene ring, a bioisostere of the benzene ring, is a component of numerous approved drugs and is frequently associated with a broad range of pharmacological effects, including anticancer and antimicrobial properties.[6]

This guide provides a comprehensive roadmap for the investigation of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid. It outlines a proposed synthetic route, predicts its biological activity based on a structure-activity relationship (SAR) analysis of its components, and provides detailed experimental protocols for its evaluation.

Proposed Synthesis

The synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid can be approached through a standard acylation of 2-aminobenzoic acid (anthranilic acid). The most direct method involves the reaction of anthranilic acid with thien-3-ylcarbonyl chloride.

Experimental Protocol: Synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid

Materials:

• 2-Aminobenzoic acid (Anthranilic acid)

• Thiophene-3-carbonyl chloride

• Pyridine (or another suitable base, e.g., triethylamine)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-aminobenzoic acid (1.0 equivalent) in anhydrous DCM or THF.

• Base Addition: Add pyridine (1.2 equivalents) to the solution and stir at room temperature.

• Acylation: Slowly add a solution of thiophene-3-carbonyl chloride (1.1 equivalents) in the same solvent to the reaction mixture. The reaction is typically exothermic; maintain the temperature at room temperature or cool in an ice bath if necessary.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, dilute the mixture with DCM. Wash the organic layer sequentially with 1 M HCl, water, and saturated sodium bicarbonate solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Characterization: The structure of the synthesized compound should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Caption: Proposed workflow for the synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid.

Predicted Biological Activity Profile

Based on the activities of structurally similar compounds, 2-[(Thien-3-ylcarbonyl)amino]benzoic acid is predicted to exhibit anti-inflammatory, anticancer, and antimicrobial properties.

Anti-inflammatory Activity

N-acyl anthranilic acids are a well-known class of non-steroidal anti-inflammatory drugs (NSAIDs).[1][2][5] Their mechanism of action often involves the inhibition of cyclooxygenase (COX) enzymes, which are key to the inflammatory cascade.

Predicted Mechanism: Inhibition of COX-1 and/or COX-2 enzymes, leading to a reduction in prostaglandin synthesis.

Caption: Proposed mechanism of anti-inflammatory action via COX inhibition.

Anticancer Activity

Thiophene-containing compounds, including thieno[2,3-b]pyridines, have demonstrated potent antiproliferative activity against various cancer cell lines.[6][7] The mechanism often involves the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis.

Predicted Mechanism: Inhibition of tubulin polymerization, leading to G2/M cell cycle arrest and induction of apoptosis.

Antimicrobial Activity

Derivatives of 2-aminobenzoic acid have been reported to possess antibacterial and antifungal properties.[8][9][10] The mechanism can vary, but often involves disruption of the microbial cell membrane or inhibition of essential enzymes.

Predicted Mechanism: Disruption of microbial cell wall/membrane integrity or inhibition of key metabolic enzymes.

Experimental Protocols for Biological Evaluation

In Vitro Anti-inflammatory Activity Assay

Protocol: COX-1/COX-2 Inhibition Assay

• Assay Principle: A colorimetric or fluorometric assay kit can be used to measure the peroxidase activity of COX enzymes.

• Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • In a 96-well plate, add the assay buffer, heme, and the respective COX-1 or COX-2 enzyme.

  • Add various concentrations of the test compound or a known inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1).

  • Initiate the reaction by adding arachidonic acid.

  • Incubate at 37°C for a specified time.

  • Measure the absorbance or fluorescence at the appropriate wavelength.

• Data Analysis: Calculate the percentage of inhibition for each concentration and determine the IC₅₀ value.

In Vitro Anticancer Activity Assay

Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Culture human cancer cell lines (e.g., HeLa, MCF-7, A549) in appropriate media.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for 48-72 hours.

  • Add MTT solution to each well and incubate for 4 hours.

  • Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value.

Protocol: Tubulin Polymerization Assay

• Assay Principle: Monitor the polymerization of tubulin into microtubules by measuring the increase in absorbance at 340 nm.

• Procedure:

  • Use a commercially available tubulin polymerization assay kit.

  • In a 96-well plate, add tubulin, polymerization buffer, and the test compound or a known inhibitor (e.g., colchicine).

  • Incubate at 37°C and measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis: Plot the absorbance versus time and determine the effect of the compound on the rate and extent of tubulin polymerization.

In Vitro Antimicrobial Activity Assay

Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Microorganisms: Use standard strains of bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

• Procedure:

  • Prepare a two-fold serial dilution of the test compound in a 96-well plate containing broth medium.

  • Inoculate each well with a standardized suspension of the microorganism.

  • Incubate at 37°C for 24 hours (for bacteria) or 48 hours (for fungi).

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Data Presentation

The following tables are templates for summarizing the potential data obtained from the proposed experiments.

Table 1: Predicted Anti-inflammatory Activity

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
2-[(Thien-3-ylcarbonyl)amino]benzoic acid	To be determined	To be determined	To be determined
Celecoxib (Control)	>100	~0.04	>2500
Ibuprofen (Control)	~15	~35	~0.4

Table 2: Predicted Anticancer Activity

Compound	HeLa IC₅₀ (µM)	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)
2-[(Thien-3-ylcarbonyl)amino]benzoic acid	To be determined	To be determined	To be determined
Doxorubicin (Control)	~0.1	~0.5	~0.2

Table 3: Predicted Antimicrobial Activity

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
2-[(Thien-3-ylcarbonyl)amino]benzoic acid	To be determined	To be determined	To be determined
Ciprofloxacin (Control)	~0.5	~0.015	N/A
Fluconazole (Control)	N/A	N/A	~1

Conclusion

The novel compound 2-[(Thien-3-ylcarbonyl)amino]benzoic acid represents a promising area for therapeutic research. By combining the structural features of N-acyl anthranilic acids and thiophene derivatives, it is predicted to possess a multifaceted biological activity profile, including anti-inflammatory, anticancer, and antimicrobial effects. The synthetic and experimental frameworks provided in this guide offer a clear and scientifically rigorous path for the comprehensive evaluation of this compound. Further investigation is warranted to elucidate its precise mechanisms of action and to determine its potential as a lead compound in drug discovery.

References

• Yamaoka, N., Kodama, H., Izuhara, Y., Miyata, T., & Meguro, K. (2011). Structure-activity relationships of new N-acylanthranilic acid derivatives as plasminogen activator inhibitor-1 inhibitors. Chemical & Pharmaceutical Bulletin, 59(2), 215-224. [Link]

• Tiwari, D., et al. (2011). SYNTHESIS AND PHARMACOLOGICAL SCREENING OF N- SUBSTITUTED ANTHRANILIC ACID DERIVATIVES. International Journal of Drug Development & Research, 3(2), 265-271. [Link]

• Joshi, J., et al. (2009). Synthesis and Antiinflammatory Activity of N-Aryl Anthranilic Acid and its Derivatives. Indian Journal of Pharmaceutical Sciences, 71(3), 313-316. [Link]

• Romagnoli, R., et al. (2013). Synthesis and Biological Evaluation of 2-(Alkoxycarbonyl)-3-Anilinobenzo[b]thiophenes and Thieno[2,3-b]pyridines as New Potent Anticancer Agents. Journal of Medicinal Chemistry, 56(23), 9548-9563. [Link]

• Nasr, T., et al. (2022). Pharmaceutical Chemistry Of Anthranilic Acid Derivatives: A Brief Review. Journal of Drug Delivery and Therapeutics, 12(4-S), 209-218. [Link]

• Dileep, T., et al. (2011). Synthesis and pharmacological screening of N-substituted anthranilic acid derivatives. International Journal of Drug Development and Research, 3(2), 265-271. [Link]

• Romagnoli, R., et al. (2013). Synthesis and Biological Evaluation of 2-Alkoxycarbonyl-3-Anilino Benzo[b]thiophenes and Thieno[2,3-b]Pyridines as New Potent Anticancer Agents. ACS Medicinal Chemistry Letters, 4(10), 963-967. [Link]

• Abdel-Wahab, B. F., et al. (2010). Synthesis, Biological Evaluation, and Structure-Activity Relationships of 2-[2-(Benzoylamino)benzoylamino]benzoic Acid Analogues as Inhibitors of Adenovirus Replication. Journal of Medicinal Chemistry, 53(19), 6946-6956. [Link]

• Gupta, A., et al. (2001). Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents. Indian Journal of Chemistry - Section B, 40B(12), 1149-1153. [Link]

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• Black, D. S., et al. (2021). Tethered Aryl Groups Increase the Activity of Anti-Proliferative Thieno[2,3-b]Pyridines by Targeting a Lipophilic Region in the Active Site of PI-PLC. Molecules, 26(23), 7208. [Link]

• Kumar, D., et al. (2014). Synthesis, antimicrobial evaluation and QSAR studies of 2-chlorobenzoic acid derivatives. Drug Research, 64(4), 208-213. [Link]

• Venkatesh, P., et al. (2009). SYNTHESIS, CHARACTERISATION AND ANTI-INFLAMMATORY ACTIVITY OF SOME 2-AMINO BENZOTHIAZOLE DERIVATIVES. International Journal of ChemTech Research, 1(4), 1354-1358. [Link]

• Li, J-T., et al. (2013). Direct synthesis of 2-(benzylamino)benzoic acids by using benzaldehydes and 2-aminobenzoic acids with catalysis of p-toluenesulfonic acid. ResearchGate. [Link]

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An In-depth Technical Guide to the Synthesis and Applications of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid Derivatives

Introduction: The Convergence of Privileged Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic combination of well-established pharmacophores is a cornerstone of rational drug design. The 2-[(thien-3-ylcarbonyl)amino]benzoic acid scaffold represents a compelling fusion of two such "privileged structures": the thiophene ring and anthranilic acid. Thiophene and its derivatives are renowned for their wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] Similarly, anthranilic acid, a key biosynthetic intermediate, serves as the foundation for numerous non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules.[3][4][5] The amide linkage of these two moieties creates a unique chemical entity with the potential for synergistic or novel biological activities, making its derivatives attractive targets for researchers in medicinal chemistry and drug development.

This technical guide provides a comprehensive overview of the synthesis and applications of 2-[(thien-3-ylcarbonyl)amino]benzoic acid derivatives. It is intended for researchers, scientists, and drug development professionals seeking to explore this promising class of compounds. The guide will delve into the synthetic rationale, provide detailed experimental protocols, and survey the current understanding of their diverse applications, supported by relevant scientific literature.

Core Synthesis Strategies: A Mechanistic Approach

The synthesis of 2-[(thien-3-ylcarbonyl)amino]benzoic acid derivatives primarily revolves around the formation of an amide bond between 2-aminobenzoic acid (anthranilic acid) and an activated form of thiophene-3-carboxylic acid. The most common and efficient method involves the use of thiophene-3-carbonyl chloride as the acylating agent.

Workflow for the Synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid Derivatives

Caption: General workflow for the synthesis of 2-[(thien-3-ylcarbonyl)amino]benzoic acid.

Part 1: Synthesis of Thiophene-3-carbonyl Chloride

The activation of thiophene-3-carboxylic acid to its corresponding acyl chloride is a critical first step. Thionyl chloride (SOCl₂) is the reagent of choice for this transformation due to its effectiveness and the volatile nature of its byproducts (SO₂ and HCl), which simplifies purification.

Experimental Protocol: Synthesis of Thiophene-3-carbonyl Chloride

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap for acidic gases, suspend thiophene-3-carboxylic acid (1.0 eq.) in an excess of thionyl chloride (e.g., 5-10 eq.).

• Reaction Conditions: Gently reflux the mixture for 2-3 hours. The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• Work-up and Purification: After cooling to room temperature, carefully remove the excess thionyl chloride under reduced pressure. The crude thiophene-3-carbonyl chloride can often be used directly in the next step or purified by vacuum distillation.

Causality behind Experimental Choices: The use of excess thionyl chloride ensures the complete conversion of the carboxylic acid. Refluxing provides the necessary activation energy for the reaction to proceed at a reasonable rate. The removal of excess reagent under vacuum is crucial to prevent unwanted side reactions in the subsequent amidation step.

Part 2: Amide Bond Formation

The reaction between thiophene-3-carbonyl chloride and 2-aminobenzoic acid is a classic nucleophilic acyl substitution. The amino group of anthranilic acid acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. A base, typically a tertiary amine like triethylamine, is added to neutralize the hydrogen chloride (HCl) generated during the reaction, driving the equilibrium towards product formation.

Experimental Protocol: Synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid

• Reaction Setup: In a round-bottom flask, dissolve 2-aminobenzoic acid (1.0 eq.) and triethylamine (1.1-1.2 eq.) in a suitable anhydrous solvent (e.g., dichloromethane, tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Acyl Chloride: Cool the solution to 0 °C in an ice bath. Slowly add a solution of thiophene-3-carbonyl chloride (1.0-1.1 eq.) in the same anhydrous solvent to the stirred solution of 2-aminobenzoic acid.

• Reaction Conditions: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture sequentially with a dilute acid solution (e.g., 1N HCl) to remove excess triethylamine, followed by a saturated sodium bicarbonate solution to remove any unreacted carboxylic acid, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Self-Validating System: The sequential washing steps are critical for obtaining a pure product. The acidic wash removes the basic catalyst, the basic wash removes acidic impurities, and the brine wash removes residual water-soluble components. TLC analysis at each stage of the work-up and purification process validates the removal of impurities and the isolation of the desired product.

Parameter	Expected Outcome/Value	Significance
Yield	60-90%	Indicates the efficiency of the reaction and purification process.
Melting Point	Sharp and defined range	A sharp melting point is an indicator of high purity.
¹H NMR	Characteristic peaks for aromatic protons of both rings, amide proton, and carboxylic acid proton.	Confirms the presence of all structural components of the molecule.
¹³C NMR	Resonances for carbonyl carbons (amide and carboxylic acid) and aromatic carbons.	Provides further confirmation of the carbon skeleton.
IR Spectroscopy	Strong C=O stretching bands for amide and carboxylic acid, N-H stretching band.	Identifies key functional groups present in the molecule.
Mass Spectrometry	Molecular ion peak corresponding to the calculated molecular weight.	Confirms the molecular weight and elemental composition of the product.

Applications of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid Derivatives

The unique hybrid structure of these derivatives has prompted investigations into their potential as therapeutic agents in various disease areas.

Anti-inflammatory Activity

Given that N-phenylanthranilic acid derivatives are a known class of NSAIDs, it is logical to explore the anti-inflammatory potential of their thiophene-containing bioisosteres.[5] Several studies have demonstrated that derivatives of anthranilic acid possess significant anti-inflammatory activity. For instance, certain N-substituted anthranilic acid derivatives have shown potent anti-inflammatory effects in carrageenan-induced rat paw edema models.[3][4] The mechanism of action is often attributed to the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of the inflammatory cascade.

Antimicrobial Activity

Both thiophene and aminobenzoic acid moieties are present in various compounds with demonstrated antimicrobial properties. Research has shown that derivatives of 2-aminobenzoic acid can exhibit significant antibacterial and antifungal activity.[6] Similarly, numerous thiophene derivatives have been reported to possess a broad spectrum of antimicrobial action.[2] The combination of these two pharmacophores in the 2-[(thien-3-ylcarbonyl)amino]benzoic acid scaffold presents a promising avenue for the development of novel antimicrobial agents. For example, certain thiophene-2-carboxamide derivatives have shown notable antibacterial activity against both Gram-positive and Gram-negative bacteria.[7]

Anticancer Activity

The thiophene nucleus is a constituent of many compounds with established anticancer activity.[8] These compounds can exert their effects through various mechanisms, including the inhibition of kinases, disruption of microtubule assembly, and induction of apoptosis.[8] Derivatives of benzoic acid have also been investigated for their cytotoxic effects on various cancer cell lines.[9] While specific studies on the anticancer activity of 2-[(thien-3-ylcarbonyl)amino]benzoic acid are limited, the pharmacological profiles of its constituent parts suggest that this is a promising area for future research.

Structure-Activity Relationship (SAR) Insights

The biological activity of 2-[(thien-3-ylcarbonyl)amino]benzoic acid derivatives can be modulated by introducing various substituents on either the thiophene or the benzoic acid ring.

Caption: Key areas for structure-activity relationship (SAR) studies.

• Substituents on the Thiophene Ring: The introduction of electron-donating or electron-withdrawing groups on the thiophene ring can significantly impact the molecule's electronic properties and lipophilicity, thereby influencing its interaction with biological targets.

• Substituents on the Benzoic Acid Ring: Modifications to the anthranilic acid portion can alter the pKa of the carboxylic acid group, which is often crucial for binding to enzyme active sites. Halogenation, for example, has been shown to modulate the anti-inflammatory activity of N-aryl anthranilic acids.[3]

• Modification of the Amide Linker: Isosteric replacement of the amide bond (e.g., with a thioamide or a reverse amide) can change the molecule's conformational preferences and hydrogen bonding capabilities, leading to altered biological activity.

Conclusion and Future Directions

The 2-[(thien-3-ylcarbonyl)amino]benzoic acid scaffold is a promising platform for the development of novel therapeutic agents. The synthetic route to these compounds is straightforward and amenable to the generation of diverse chemical libraries for biological screening. The known pharmacological activities of the parent thiophene and anthranilic acid moieties provide a strong rationale for exploring the anti-inflammatory, antimicrobial, and anticancer potential of their derivatives. Future research should focus on the systematic exploration of the structure-activity relationships to optimize the potency and selectivity of these compounds for specific biological targets. Furthermore, detailed mechanistic studies are warranted to elucidate the molecular basis of their biological activities.

References

• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. (2023). PMC. [Link]

• Synthesis and antimicrobial screening of novel 2, 3 or 4-[2-aryl-thiazol-ylmethoxy (oxo-ethoxy)]-benzaldehyde isonicotinoyl hydrazone analogs. (n.d.).
• Synthesis and pharmacological screening of N-substituted anthranilic acid derivatives. (n.d.). International Journal of Drug Development and Research.
• Synthesis and antiinflammatory activity of n-aryl anthranilic acid and its derivatives. (n.d.).

• Newer N-substituted anthranilic acid derivatives as potent anti-inflammatory agents. (2000). PubMed. [Link]

• THE CYTOTOXIC EFFECT OF BENZOIC ACID ON TEN DIFFERENT CANCER CELL LINES. (2024).

• Synthesis and antimicrobial evaluation of 1,3,5-triazine aminobenzoic acid derivatives. (2017). PubMed. [Link]

• Synthesis and evaluation of 2-amido-3-carboxamide thiophene CB₂ receptor agonists for pain management. (2011). PubMed. [Link]

• Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. (n.d.). Chitkara University. [Link]

• Synthesis and antiinflammatory activity of n-aryl anthranilic acid and its derivatives. (n.d.).

• Synthesis and characterization of 2-Thiophenemethanamine-2H5 Hydrochloride. (2026). PMC. [Link]

• (PDF) Thiophene-3-carbonyl Chloride. (n.d.).

• RESEARCH ARTICLE THE CYTOTOXIC EFFECT OF BENZOIC ACID ON TEN DIFFERENT CANCER CELL LINES Hatice ÖZTÜRKEL KABAKAŞ 1 , Merve S. (2024). DergiPark. [Link]

• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. (2024). PMC. [Link]

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• Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. (n.d.). Semantic Scholar. [Link]

• Antifungal and Antibiofilm Activities of 2-Aminobenzoic Acid Derivatives Against a Clinical Ocular Candida albicans Isolate for Biomedical Applications. (n.d.). MDPI. [Link]

• Thiophene derivative-loaded nanoparticles mediate anticancer activity through the inhibition of kinases and microtubule assembly. (n.d.). NIH. [Link]

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characterization of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid

An In-depth Technical Guide to the Characterization of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid

Foreword: A Note on Scientific Rationale

This document provides a comprehensive technical framework for the synthesis and characterization of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid . As a Senior Application Scientist, the objective is not merely to present data, but to illuminate the scientific reasoning that underpins each methodological choice. The protocols and analytical interpretations detailed herein are constructed from foundational chemical principles and validated through data from structurally analogous compounds. This guide is designed for researchers, scientists, and drug development professionals, offering a robust, self-validating system for understanding this molecule of interest.

Introduction and Molecular Overview

2-[(Thien-3-ylcarbonyl)amino]benzoic acid belongs to the class of N-acyl anthranilic acids. This structural motif, which combines an anthranilic acid core with an acyl substituent, is of significant interest in medicinal chemistry. Anthranilic acid derivatives are known to exhibit a range of biological activities, including anti-inflammatory and analgesic properties.[1] The incorporation of a thienyl group, a sulfur-containing heterocycle, is a common strategy in drug design to modulate physicochemical properties and enhance biological interactions. The specific linkage via a 3-thenoyl group introduces distinct electronic and steric features compared to its 2-thenoyl isomer, potentially influencing its pharmacological profile.

This guide will detail the logical synthesis from commercially available precursors, outline a complete physicochemical and spectroscopic characterization workflow, and propose a pathway for preliminary biological evaluation.

Property	Value	Source
Molecular Formula	C₁₂H₉NO₃S	(Calculated)
Molecular Weight	247.27 g/mol	(Calculated)
IUPAC Name	2-[(Thien-3-ylcarbonyl)amino]benzoic acid	(Nomenclature)
CAS Registry Number	382405-30-1

Synthesis and Purification: A Schotten-Baumann Approach

The synthesis of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid is most effectively achieved via the acylation of 2-aminobenzoic acid (anthranilic acid) with 3-thenoyl chloride. This reaction, a classic example of the Schotten-Baumann condensation, is robust and proceeds under mild conditions, making it ideal for laboratory-scale synthesis.[2]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of the target compound.

Step-by-Step Synthesis Protocol

Rationale: The choice of an anhydrous organic solvent like Dichloromethane (DCM) prevents the hydrolysis of the reactive 3-thenoyl chloride. Pyridine acts as a mild base to neutralize the HCl byproduct generated during the acylation, driving the reaction to completion. The initial cooling to 0°C helps to control the exothermic nature of the reaction. Acidification during workup is critical to protonate the carboxylate salt, ensuring the precipitation of the desired carboxylic acid product.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-aminobenzoic acid (1.0 eq.) in anhydrous DCM.

• Base Addition: Add pyridine (1.2 eq.) to the solution and cool the flask to 0°C in an ice bath.

• Acylation: Slowly add a solution of 3-thenoyl chloride (1.1 eq.) in anhydrous DCM to the cooled mixture dropwise over 15-20 minutes.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, wash the reaction mixture with 1M HCl (aq.) to remove excess pyridine. The product will precipitate.

• Isolation: Collect the crude solid product by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as an ethanol/water mixture, to yield the pure product.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Physicochemical and Spectroscopic Characterization

A multi-technique approach is essential for the unambiguous structural elucidation and purity assessment of the synthesized compound.

Characterization Workflow Diagram

Caption: Integrated workflow for compound characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules, providing detailed information about the carbon-hydrogen framework.[3]

Protocol:

• Prepare a sample by dissolving ~5-10 mg of the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer.

• Process the data, including Fourier transformation, phase correction, and baseline correction.

Expected Spectral Data (in DMSO-d₆):

¹H NMR (Predicted)	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
Carboxylic Acid -OH	~13.0	br s	1H	-COOH
Amide -NH	~11.5	s	1H	-NH-
Thienyl H2	~8.4	dd	1H	Thienyl Ring
Benzoic H6	~8.1	dd	1H	Benzoic Ring
Thienyl H5	~7.8	dd	1H	Thienyl Ring
Thienyl H4	~7.6	dd	1H	Thienyl Ring
Benzoic H3, H4, H5	7.2 - 7.7	m	3H	Benzoic Ring

¹³C NMR (Predicted)	Chemical Shift (δ, ppm)	Assignment
Carboxylic Acid C=O	~169	-COOH
Amide C=O	~164	-C(O)NH-
Benzoic C1, C2	~140, ~118	Aromatic C (substituted)
Thienyl C3, C-other	~135, ~125-130	Aromatic C
Benzoic CH	~120-134	Aromatic CH

Rationale: DMSO-d₆ is chosen as the solvent due to its ability to dissolve both the carboxylic acid and amide functionalities and to allow for the observation of exchangeable protons (-OH and -NH). The predicted chemical shifts are based on analogous structures found in the literature.[4][5] The downfield shifts of the amide and carboxylic acid protons are characteristic and confirm their presence.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying key functional groups within a molecule.[6][7]

Protocol:

• Acquire the IR spectrum using an Attenuated Total Reflectance (ATR) accessory on an FTIR spectrometer.

• Place a small amount of the solid sample directly on the ATR crystal.

• Collect the spectrum over the range of 4000-400 cm⁻¹.

Expected Key Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad	O-H stretch (Carboxylic Acid)
~3300	Medium	N-H stretch (Amide)
~1700	Strong	C=O stretch (Carboxylic Acid)
~1660	Strong	C=O stretch (Amide I Band)
~1580	Medium	N-H bend (Amide II Band)
~1520, ~1450	Medium-Strong	C=C stretch (Aromatic Rings)

Rationale: The broad O-H stretch is a hallmark of a hydrogen-bonded carboxylic acid. The distinct C=O stretches for the carboxylic acid and the amide (Amide I band) are critical for confirming the core structure. The N-H bend (Amide II) further validates the presence of the amide linkage.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and, through fragmentation patterns, offers further structural confirmation.[8][9]

Protocol:

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Analyze the sample using Electrospray Ionization (ESI) in both positive and negative ion modes.

• Acquire a full scan mass spectrum to determine the molecular ion.

Expected Mass Spectrum Data:

Ion Mode	m/z (Expected)	Assignment
ESI (+)	248.03	[M+H]⁺
ESI (+)	270.01	[M+Na]⁺
ESI (-)	246.02	[M-H]⁻

Rationale: ESI is a soft ionization technique that typically keeps the parent molecule intact, allowing for clear determination of the molecular weight. Observing the [M+H]⁺ ion at m/z 248.03 in positive mode and the [M-H]⁻ ion at m/z 246.02 in negative mode would provide strong evidence for the successful synthesis of a compound with the molecular formula C₁₂H₉NO₃S.

Proposed Biological Evaluation

Derivatives of aminobenzoic acid have been investigated for a variety of pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial effects.[1][10][11] A logical next step for this novel compound would be to screen for similar activities.

Anti-Inflammatory Activity Screening

Rationale: Many non-steroidal anti-inflammatory drugs (NSAIDs) are acidic molecules. The structure of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid shares features with some known anti-inflammatory agents. A primary mechanism for many NSAIDs is the inhibition of cyclooxygenase (COX) enzymes.

Proposed Workflow:

• Primary Screen (In Vitro):

  • Assay: COX-1 and COX-2 enzyme inhibition assays.

  • Methodology: Use commercially available kits to determine the IC₅₀ value of the compound against both COX isoforms. This provides crucial information about its potency and selectivity.

• Secondary Screen (Cell-Based):

  • Assay: Lipopolysaccharide (LPS)-induced nitric oxide (NO) or prostaglandin E₂ (PGE₂) production in a macrophage cell line (e.g., RAW 264.7).

  • Methodology: Treat cells with the compound prior to stimulation with LPS. Measure the levels of inflammatory mediators (NO, PGE₂) in the cell supernatant. This validates the anti-inflammatory effect in a cellular context.

• Cytotoxicity Assessment:

  • Assay: A standard cytotoxicity assay (e.g., MTT or LDH release) should be run in parallel with the cell-based screen to ensure that the observed anti-inflammatory effects are not due to cell death.

Conclusion

This guide has provided a comprehensive, scientifically-grounded framework for the synthesis and in-depth . By following the detailed protocols for synthesis, purification, and multi-faceted spectroscopic analysis, researchers can confidently prepare and validate the structure and purity of this compound. The proposed pathway for biological evaluation offers a logical starting point for exploring its therapeutic potential. This integrated approach, combining robust methodology with clear scientific rationale, serves as a valuable resource for professionals in chemical and pharmaceutical research.

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2-[(Thien-3-ylcarbonyl)amino]benzoic acid analogs pharmacology

An In-Depth Technical Guide on the Pharmacology of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct pharmacological data for 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs is limited in publicly available literature. This guide, therefore, provides an in-depth analysis of the potential pharmacology of this scaffold by examining structurally related compounds. The information herein is intended to serve as a foundational resource to guide future research and development efforts.

Introduction

The 2-[(thien-3-ylcarbonyl)amino]benzoic acid scaffold represents a promising area for therapeutic innovation, combining the structural features of both thiophene and aminobenzoic acid derivatives. While extensive research has been conducted on the individual pharmacophores, the synergistic potential of their combination remains an underexplored frontier. Thiophene-containing molecules and benzoic acid derivatives have independently shown a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[1][2] This guide synthesizes the existing knowledge on closely related analogs to project the likely pharmacological profile of 2-[(thien-3-ylcarbonyl)amino]benzoic acid derivatives, providing a roadmap for their systematic investigation.

Potential Pharmacological Activities

Based on the pharmacological profiles of structurally similar compounds, two primary therapeutic areas emerge as highly probable for 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs: anti-inflammatory and anticancer activities.

Anti-inflammatory Activity

The linkage of an aromatic carboxylic acid with another heterocyclic ring is a common structural motif in many non-steroidal anti-inflammatory drugs (NSAIDs). It is therefore highly probable that 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs will exhibit anti-inflammatory properties.

The most established mechanism of action for NSAIDs is the inhibition of cyclooxygenase (COX) enzymes, which are key to the biosynthesis of prostaglandins, potent mediators of inflammation and pain.[3] There are two main isoforms of this enzyme: COX-1, which is constitutively expressed and involved in physiological functions, and COX-2, which is inducible and upregulated at sites of inflammation. Selective inhibition of COX-2 is a desirable attribute for minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[4]

Derivatives of benzoic acid have been shown to inhibit cyclooxygenase activity.[5] Similarly, various thiophene-containing compounds have been investigated as anti-inflammatory agents, with many demonstrating COX-inhibitory potential.[1] The combination of these two pharmacophores in the 2-[(thien-3-ylcarbonyl)amino]benzoic acid scaffold suggests a strong likelihood of interaction with the active site of COX enzymes.

Signaling Pathway: Prostaglandin Biosynthesis via COX Pathway

Caption: Proposed inhibition of the COX pathway by 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs.

For related N-phenylanthranilic acids (fenamates), the following SAR has been established for COX inhibition:

• Substitution on the Anthranilic Acid Ring: Small substituents at the 2' and 3' positions can enhance activity.

• Nature of the Amine Linker: The secondary amine is crucial for activity.

• Substitution on the Second Aromatic Ring: The nature and position of substituents on the second aromatic ring (in this case, the thiophene ring) significantly influence potency and COX-2 selectivity. Electron-withdrawing groups on this ring can impact activity.[5]

For thiophene-based anti-inflammatory agents, key SAR observations include:

• The presence of acidic moieties like carboxylic acids or esters is often important for activity.[1]

• Substitutions on the thiophene ring can modulate potency and selectivity.[6]

The following table summarizes the COX inhibitory activity of compounds structurally related to the topic of interest. This data can serve as a benchmark for future studies on 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs.

Compound Class	Analog Example	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
3-Hydroxybenzo[b]thiophene-2-carboxylic acid derivatives	Analog with optimized substitutions	Submicromolar	Not specified	Not specified	[7]
1,4-Benzoxazine derivatives	Compound 3f	134.5	0.72	186.8	[8]
(2S,3S)-2-(4-isopropylbenzyl)-2-methyl-4-nitro-3-phenylbutanoic acids	FM12	Not specified	0.18	Not specified	[9]

1.4.1. In Vitro COX-1/COX-2 Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available kits for rapid screening of COX inhibitors.[1]

• Reagent Preparation: Prepare assay buffer, COX probe, cofactor, and arachidonic acid solutions as per the manufacturer's instructions. Prepare a stock solution of the test 2-[(thien-3-ylcarbonyl)amino]benzoic acid analog in DMSO.

• Assay Plate Setup: In a 96-well plate, add assay buffer to all wells. Add the test compound at various concentrations to the sample wells. Add a known COX inhibitor (e.g., celecoxib) to the positive control wells and DMSO to the negative control wells.

• Enzyme Addition: Add human recombinant COX-1 or COX-2 enzyme to the appropriate wells.

• Initiation of Reaction: Add arachidonic acid to all wells to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for 10-15 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of 535 nm and an emission wavelength of 587 nm.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value.

1.4.2. In Vivo Carrageenan-Induced Paw Edema Model

This is a standard model for evaluating the acute anti-inflammatory activity of novel compounds.[3]

• Animal Acclimatization: Acclimatize male Wistar rats (150-200 g) for one week under standard laboratory conditions.

• Grouping and Dosing: Divide the animals into groups (n=6): vehicle control, positive control (e.g., indomethacin), and test groups receiving different doses of the 2-[(thien-3-ylcarbonyl)amino]benzoic acid analog. Administer the compounds orally or intraperitoneally.

• Induction of Inflammation: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Anticancer Activity

Many heterocyclic compounds containing amide linkages have been investigated as potential anticancer agents. The structural features of 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs suggest they may also possess antiproliferative properties.

2.1.1. Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial process for eliminating damaged or cancerous cells. Many effective anticancer drugs exert their effects by inducing apoptosis.[10] Structurally related thieno[2,3-b]pyridines and other thiophene derivatives have been shown to induce apoptosis in various cancer cell lines.[11][12] This is often characterized by cell cycle arrest, nuclear condensation, and activation of caspases.[13] It is plausible that 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs could trigger apoptosis through intrinsic or extrinsic pathways.

2.1.2. Inhibition of Key Signaling Pathways

• VEGFR-2 Inhibition: Vascular endothelial growth factor receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis. Thiophene-3-carboxamide derivatives have been identified as potent VEGFR-2 inhibitors.[14]

• RhoA/ROCK Pathway Inhibition: The RhoA/ROCK pathway plays a critical role in cell migration, invasion, and proliferation. Benzo[b]thiophene derivatives have been shown to inhibit this pathway, leading to reduced cancer cell motility and invasion.[15]

• Tubulin Polymerization Inhibition: Microtubules are essential for cell division, and their disruption is a validated anticancer strategy. Some benzo[b]thiophene derivatives have been found to inhibit tubulin polymerization.[16]

Experimental Workflow: Anticancer Drug Screening

Caption: A typical workflow for the screening and validation of novel anticancer compounds.

For anticancer thieno[2,3-b]pyridine and benzo[b]thiophene derivatives, the following SAR has been noted:

• Substituents on the Benzoic Acid Moiety: The position and nature of substituents can significantly impact antiproliferative activity. For instance, in some series, a methyl group at the C-6 position of a benzo[b]thiophene nucleus enhances activity.[16]

• Arylcarboxamide Substitutions: Modifications to the aryl ring attached to the carboxamide can influence potency. Halogen substitutions have been shown to be beneficial in some cases.[11]

• Thiophene Ring Modifications: Alterations to the thiophene ring system can modulate activity against different cancer cell lines.

The following table presents the cytotoxic activity of structurally related compounds against various cancer cell lines.

Compound Class	Analog Example	Cancer Cell Line	IC50 (µM)	Reference
Thieno[2,3-b]pyridines	Compound 7h	HCT116	0.025-0.05	[11]
Thieno[2,3-b]pyridines	Compound 7i	MDA-MB-231	0.025-0.05	[11]
Thiophene-3-carboxamides	Compound 14d	HCT116	0.191	[14]
Benzo[b]thiophene-3-carboxylic acid 1,1-dioxides	Compound b19	MDA-MB-231	Not specified (inhibits proliferation)	[15]
2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene derivatives	Compound 4	MCF-7	23.2

2.4.1. In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., HCT116, MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

2.4.2. Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

• Cell Treatment: Treat cancer cells with the test compounds at their IC50 concentrations for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis.

Conclusion

The 2-[(thien-3-ylcarbonyl)amino]benzoic acid scaffold holds considerable promise as a template for the design of novel anti-inflammatory and anticancer agents. The insights gathered from structurally related compounds strongly suggest that these analogs are likely to exhibit inhibitory activity against key pharmacological targets such as COX enzymes and various proteins involved in cancer progression. This guide provides a comprehensive framework for initiating the pharmacological investigation of this novel class of compounds, from initial in vitro screening to in vivo validation. The detailed experimental protocols and an understanding of the potential mechanisms of action and structure-activity relationships will be invaluable for researchers and drug development professionals seeking to explore the therapeutic potential of 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs. Further synthesis and biological evaluation are warranted to fully elucidate the pharmacological profile of this promising chemical series.

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An In-Depth Technical Guide to 2-[(Thien-3-ylcarbonyl)amino]benzoic acid (CAS No. 878465-86-2)

For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of medicinal chemistry is continually evolving, with an ever-present demand for novel molecular scaffolds that can serve as the basis for new therapeutic agents. Among the myriad of heterocyclic compounds, thiophene-containing molecules have emerged as a "privileged structure" in drug discovery.[1] Their bioisosteric relationship with benzene rings allows them to modulate the function of phenyl-containing molecules, often leading to enhanced potency, selectivity, and favorable pharmacokinetic profiles.[1] This guide focuses on a specific thiophene derivative, 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, providing a comprehensive overview of its chemical identity, synthesis, and potential applications, grounded in the principles of scientific integrity and practical utility for the research community.

Compound Identification and Physicochemical Properties

Chemical Identity:

• Systematic Name: 2-[(Thien-3-ylcarbonyl)amino]benzoic acid

• Synonyms: 2-(Thiophene-3-carboxamido)benzoic acid

• CAS Number: 878465-86-2

Physicochemical Data Summary:

Property	Value	Source
Molecular Formula	C₁₂H₉NO₃S	[Chemical Supplier Data]
Molecular Weight	247.27 g/mol	[Chemical Supplier Data]
Appearance	White to off-white solid	[Chemical Supplier Data]
Storage Temperature	Room temperature	[Chemical Supplier Data]

Synthesis and Mechanism

The synthesis of 2-[(thien-3-ylcarbonyl)amino]benzoic acid typically involves the amidation of 2-aminobenzoic acid with thiophene-3-carbonyl chloride. This reaction is a standard procedure in organic synthesis for forming amide bonds.

Proposed Synthetic Pathway:

The core of this synthesis is the nucleophilic acyl substitution reaction where the amino group of 2-aminobenzoic acid attacks the electrophilic carbonyl carbon of thiophene-3-carbonyl chloride.

Caption: General synthetic scheme for the preparation of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid.

Detailed Experimental Protocol (Hypothetical):

This protocol is a generalized procedure based on standard amidation reactions and should be optimized for specific laboratory conditions.

• Reactant Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-aminobenzoic acid (1.0 equivalent) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: To the solution, add a non-nucleophilic base such as pyridine or triethylamine (1.1-1.5 equivalents). The base acts as a scavenger for the hydrochloric acid byproduct generated during the reaction.

• Acyl Chloride Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of thiophene-3-carbonyl chloride (1.0-1.1 equivalents) in the same anhydrous solvent dropwise to the stirred mixture.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for a designated period (typically 2-24 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is typically quenched with water or a dilute aqueous acid solution (e.g., 1M HCl) to neutralize any remaining base. The organic layer is then separated, washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, and filtered.

• Purification: The crude product is obtained by removing the solvent under reduced pressure. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy:

The proton NMR spectrum is expected to show distinct signals for the protons on the benzoic acid and thiophene rings, as well as the amide and carboxylic acid protons.

• Carboxylic Acid Proton (-COOH): A broad singlet is anticipated in the downfield region, typically between 10-13 ppm.[2]

• Amide Proton (-NH-): A singlet, which may be broad, is expected in the region of 8-10 ppm.

• Aromatic Protons (Benzoic Acid Ring): The four protons on the substituted benzene ring will likely appear as a complex multiplet in the range of 7.0-8.5 ppm.

• Thiophene Protons: The three protons on the thiophene ring are expected to resonate in the aromatic region, typically between 7.0-8.0 ppm, with characteristic coupling patterns.

¹³C NMR Spectroscopy:

The carbon NMR spectrum will provide information about the carbon framework of the molecule.

• Carbonyl Carbons: Two distinct signals are expected in the downfield region (165-185 ppm), corresponding to the carboxylic acid carbonyl and the amide carbonyl.[2]

• Aromatic and Thiophene Carbons: The carbon atoms of the benzene and thiophene rings will appear in the range of approximately 110-140 ppm.

Infrared (IR) Spectroscopy:

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• O-H Stretch (Carboxylic Acid): A very broad band is expected in the region of 2500-3300 cm⁻¹, which is characteristic of the hydrogen-bonded hydroxyl group of a carboxylic acid.[2]

• N-H Stretch (Amide): A moderate to sharp absorption band should be present around 3300-3500 cm⁻¹.

• C=O Stretch (Carboxylic Acid and Amide): Two distinct carbonyl stretching bands are anticipated in the region of 1650-1760 cm⁻¹. The carboxylic acid carbonyl will likely appear around 1710-1760 cm⁻¹, while the amide carbonyl (Amide I band) will be in the 1650-1680 cm⁻¹ range.[2]

Potential Applications and Biological Significance

While specific biological activity data for 2-[(thien-3-ylcarbonyl)amino]benzoic acid is not extensively published, the thiophene carboxamide scaffold is a well-established pharmacophore with a wide range of biological activities. This suggests that the title compound could be a valuable intermediate or a candidate for screening in various therapeutic areas.

Anticancer Potential:

Thiophene carboxamide derivatives have been investigated as potential anticancer agents. For instance, some derivatives have shown antiproliferative activity against various cancer cell lines.[3][4] The structural similarity of 2-[(thien-3-ylcarbonyl)amino]benzoic acid to known anticancer agents warrants its investigation in this area.

Antimicrobial Activity:

The thiophene nucleus is present in several antimicrobial drugs.[5] Research has demonstrated that thiophene carboxamide derivatives can exhibit antibacterial and antifungal properties.[6][7][8] Therefore, 2-[(thien-3-ylcarbonyl)amino]benzoic acid could serve as a lead structure for the development of new antimicrobial agents.

Enzyme Inhibition:

The structural features of this molecule, including the carboxylic acid and amide functionalities, make it a candidate for targeting the active sites of various enzymes. For example, related thiophene derivatives have been explored as inhibitors of kinases and other enzymes implicated in disease pathways.

CB2 Receptor Agonism:

Studies on 2-amido-3-carboxamide thiophene derivatives have identified them as cannabinoid receptor 2 (CB₂) agonists, with potential applications in pain management.[9] This suggests that modifications of the 2-[(thien-3-ylcarbonyl)amino]benzoic acid scaffold could lead to novel CB₂ receptor modulators.

Logical Framework for Further Research

To fully elucidate the therapeutic potential of 2-[(thien-3-ylcarbonyl)amino]benzoic acid, a structured research approach is recommended.

Caption: A logical workflow for the investigation and development of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid as a potential therapeutic agent.

Conclusion

2-[(Thien-3-ylcarbonyl)amino]benzoic acid (CAS No. 878465-86-2) is a molecule of significant interest within the field of medicinal chemistry. Its thiophene carboxamide core is a well-recognized pharmacophore associated with diverse biological activities. While detailed experimental data for this specific compound is limited in publicly accessible literature, this guide provides a comprehensive overview of its identity, a plausible synthetic route, and a predictive analysis of its spectroscopic characteristics. The outlined potential applications and a structured framework for future research aim to stimulate further investigation into this promising compound, potentially leading to the discovery of novel therapeutic agents. The scientific community is encouraged to build upon this foundation to unlock the full potential of 2-[(thien-3-ylcarbonyl)amino]benzoic acid and its derivatives.

References

• Pawar, C. D., Pansare, D. N., & Shinde, D. B. (2020). (Substituted)-benzo[b]thiophene-4-carboxamide Synthesis and Antiproliferative Activity Study. Letters in Drug Design & Discovery, 17(5).
• BenchChem. (2025). Discovery and history of thiophene compounds in medicinal chemistry. BenchChem.
• Mioc, A., et al. (2025). Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation.
• Synthesis and evaluation of 2-amido-3-carboxamide thiophene CB₂ receptor agonists for pain management. (2012). Bioorganic & Medicinal Chemistry Letters, 22(7), 2604-2608.
• Vasu, K. A., et al. (2004). Two biologically active thiophene-3-carboxamide derivatives. Acta Crystallographica Section C, 60(Pt 9), o636-o638.
• Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide deriv
• Synthesis and pharmacological activity of benzo[b]thiophene-3-carboxylic acid deriv
• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). NIH.
• Antimicrobial activity of some new 2-thiophene carboxylic acid thioureides. (n.d.).
• Spectroscopy of Carboxylic Acids and Nitriles. (2024). Chemistry LibreTexts.

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Technical Guide: A Framework for Determining the Solubility of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid in Organic Solvents

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, manufacturability, and formulation design. This guide provides a comprehensive framework for characterizing the solubility of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid in various organic solvents. While specific experimental data for this compound is not extensively published, this document serves as a practical whitepaper outlining the necessary theoretical principles, predictive analyses, and detailed experimental protocols required to generate and interpret such data. We present a self-validating, field-proven methodology, grounded in authoritative standards, to empower researchers in drug development to systematically assess solubility and make informed decisions in their process chemistry and formulation workflows.

Introduction: The Central Role of Solubility

In pharmaceutical development, the dissolution of a drug substance is often the rate-limiting step for absorption.[1] Poor solubility can lead to low bioavailability, hindering the therapeutic potential of a promising compound. For 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, a molecule with structural motifs common in medicinal chemistry, understanding its behavior in different solvent systems is paramount for crystallization, purification, and the development of viable dosage forms.[2][3][4] This guide provides the scientific rationale and practical steps to build a comprehensive solubility profile for this and similar molecules.

Physicochemical Profile and Solubility Prediction for 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid

To understand the solubility of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, we must first analyze its structure. The molecule is an assembly of three key functional components: a benzoic acid moiety, a thienyl group, and an amide linkage.

• Benzoic Acid Group: This functional group imparts acidic properties and provides a strong hydrogen bond donor (the carboxylic acid proton) and two hydrogen bond acceptors (the carbonyl and hydroxyl oxygens). Its presence suggests that solubility will be significantly influenced by the pH of aqueous media and that it will interact favorably with polar, protic solvents.

• Thienyl Group: The thiophene ring is an aromatic heterocycle that contributes to the molecule's overall lipophilicity and potential for π-π stacking interactions.

• Amide Linkage: The amide group is polar and features both a hydrogen bond donor (N-H) and a hydrogen bond acceptor (C=O). This rigid, planar group can participate in strong intermolecular hydrogen bonds, which can lead to high crystal lattice energy and potentially lower solubility.

Based on this structure, we can predict that 2-[(Thien-3-ylcarbonyl)amino]benzoic acid is a weakly acidic, relatively polar molecule with significant hydrogen bonding capability. Its solubility will likely be favored in polar organic solvents, particularly those that can disrupt the strong intermolecular hydrogen bonds present in the solid state. Solvents that are both hydrogen bond donors and acceptors (like alcohols) or strong hydrogen bond acceptors (like DMSO or DMF) are predicted to be effective.

Theoretical Principles of Solubility

The solubility of a crystalline solid in a liquid solvent is a thermodynamic equilibrium process.[5] Dissolution can be conceptualized as two steps: the energy required to break the solute-solute and solvent-solvent interactions and the energy gained from forming new solute-solvent interactions.

"Like Dissolves Like": This principle is governed by intermolecular forces.

• Polar Solvents (e.g., methanol, ethanol) effectively dissolve polar solutes through dipole-dipole interactions and hydrogen bonding.

• Nonpolar Solvents (e.g., hexane, toluene) dissolve nonpolar solutes through weaker van der Waals forces.

For 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, its multiple polar functional groups suggest poor solubility in nonpolar solvents and favorable solubility in polar solvents. The key to achieving high solubility will be selecting a solvent that can effectively compete with the self-association of the molecule in its crystal lattice.

Experimental Determination of Equilibrium Solubility: The Gold Standard Shake-Flask Method

The saturation shake-flask method is widely recognized as the most reliable technique for determining equilibrium solubility.[5][6] It is the benchmark method recommended by regulatory bodies like the ICH.[7][8][9] The protocol below is a self-validating system designed to ensure thermodynamic equilibrium is reached and accurately measured.

Step-by-Step Experimental Protocol

• Preparation:

  • Select a panel of representative organic solvents (see Table 1 for suggestions).

  • Ensure all solvents are of high purity (e.g., HPLC grade).

  • Accurately weigh an excess amount of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid into screw-capped glass vials. An "excess" ensures that solid material remains at the end of the experiment, which is a prerequisite for confirming equilibrium saturation.

  • Add a precise volume of the chosen solvent to each vial.

• Equilibration:

  • Place the sealed vials in a constant temperature shaker bath, typically set at 25 °C (298.15 K) or 37 °C (310.15 K) for biorelevance.

  • Agitate the vials for a sufficient duration to ensure equilibrium is reached. A common starting point is 24 to 48 hours. The system's approach to equilibrium can be confirmed by taking measurements at multiple time points (e.g., 24, 48, and 72 hours) until the concentration in solution remains constant.

• Phase Separation:

  • Once equilibrium is established, allow the vials to stand undisturbed at the experimental temperature to let the excess solid settle.

  • Alternatively, use a centrifuge maintained at the same temperature to separate the solid from the saturated supernatant.[10]

  • Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter the aliquot through a solvent-compatible syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic particles. This step is critical to prevent overestimation of solubility.

• Quantification:

  • Accurately dilute the filtered supernatant with a suitable mobile phase or solvent.

  • Analyze the concentration of the diluted sample using a validated analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Prepare a calibration curve using standards of known concentrations of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid to ensure accurate quantification.

• Data Reporting:

  • Calculate the solubility in units such as mg/mL or molarity (mol/L).

  • Report the solubility value along with the specific solvent and the precise temperature at which the measurement was conducted.[5]

Workflow for Equilibrium Solubility Determination

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spectroscopic data for 2-[(Thien-3-ylcarbonyl)amino]benzoic acid

An In-depth Technical Guide to the Spectroscopic Characterization of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid

This guide provides a comprehensive analysis of the , a molecule of interest in medicinal chemistry and materials science. As a scaffold, it combines the structural features of anthranilic acid with a thiophene moiety, offering unique possibilities for designing novel compounds with specific biological activities or material properties. Accurate structural confirmation and purity assessment are paramount, and this document details the application of key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis)—to achieve this. The narrative emphasizes the causality behind experimental choices and the logic of spectral interpretation, providing researchers, scientists, and drug development professionals with a robust framework for characterizing this and similar molecules.

Molecular Structure and Synthesis Overview

The foundational step in any characterization is understanding the molecule's structure. 2-[(Thien-3-ylcarbonyl)amino]benzoic acid consists of a benzoic acid backbone N-acylated with a thiophene-3-carbonyl group.

Caption: Molecular Structure of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid.

Rationale for Synthetic Approach

The most direct and logical synthesis involves the formation of the central amide bond. This is typically achieved by acylating 2-aminobenzoic acid with an activated form of thiophene-3-carboxylic acid, such as thiophene-3-carbonyl chloride. This method is chosen for its high efficiency and the ready availability of the starting materials.[1][2]

Experimental Protocol: Synthesis

• Activation: Thiophene-3-carboxylic acid (1.0 eq) is refluxed with thionyl chloride (2-3 eq) for 2-3 hours to form thiophene-3-carbonyl chloride. Excess thionyl chloride is removed under reduced pressure.

• Coupling: 2-Aminobenzoic acid (1.0 eq) is dissolved in a suitable anhydrous solvent, such as pyridine or dichloromethane (DCM) containing a non-nucleophilic base like triethylamine.

• The solution is cooled to 0°C in an ice bath.

• The thiophene-3-carbonyl chloride (dissolved in a small amount of anhydrous DCM) is added dropwise with constant stirring.

• The reaction is allowed to warm to room temperature and stirred for 4-12 hours, with progress monitored by Thin-Layer Chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is poured into ice-cold water and acidified with dilute HCl to precipitate the product.

• Purification: The crude solid is collected by filtration, washed with cold water, and recrystallized from a suitable solvent system (e.g., ethanol/water) to yield the pure product.

Caption: Synthetic workflow for 2-[(Thien-3-ylcarbonyl)amino]benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the complete structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms. For this molecule, both ¹H and ¹³C NMR are essential to confirm the carbon-hydrogen framework and the successful formation of the amide bond.

¹H NMR Spectroscopy

Causality: ¹H NMR reveals the number of distinct proton environments and their neighboring protons through spin-spin coupling. This allows for the precise assignment of each proton in the molecule. The spectrum is typically recorded in a deuterated solvent like DMSO-d₆, which can solubilize the compound and has exchangeable protons (amide and carboxylic acid) that are readily observable.

Data Summary: Predicted ¹H NMR Signals (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Assignment	Rationale
~13.0 - 11.0	broad singlet	1H, COOH	The carboxylic acid proton is highly deshielded and often appears as a broad signal due to hydrogen bonding and exchange.
~11.5	singlet	1H, NH	The amide proton is deshielded and its signal is typically sharp in DMSO-d₆.
~8.6	dd	1H, Thiophene-H2	Positioned ortho to the carbonyl group and adjacent to the sulfur atom, leading to a significant downfield shift.
~8.2	dd	1H, Benzoic-H6	Ortho to the electron-withdrawing amide group, causing a downfield shift.
~8.0	dd	1H, Thiophene-H5	Proton on the thiophene ring.
~7.7	dd	1H, Benzoic-H3	Aromatic proton on the benzoic acid ring.
~7.6	td	1H, Benzoic-H4	Aromatic proton on the benzoic acid ring.
~7.2	td	1H, Benzoic-H5	Aromatic proton on the benzoic acid ring.

¹³C NMR Spectroscopy

Causality: ¹³C NMR spectroscopy maps the carbon skeleton of the molecule. The chemical shift of each carbon is highly sensitive to its electronic environment, making it possible to distinguish between sp², sp³, carbonyl, and aromatic carbons.

Data Summary: Predicted ¹³C NMR Signals (101 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~169.0	Carboxylic C=O	The carboxylic acid carbonyl carbon is highly deshielded.
~162.5	Amide C=O	The amide carbonyl carbon is also significantly deshielded.
~140.1	Benzoic-C1	Aromatic carbon attached to the nitrogen.
~136.5	Thiophene-C3	Carbonyl-bearing carbon of the thiophene ring.
~134.0 - 115.0	Aromatic & Thiophene CH	Region for the remaining eight sp² carbons of the two rings.
~118.0	Benzoic-C2	Aromatic carbon bearing the carboxylic acid group.

Infrared (IR) Spectroscopy

Causality: IR spectroscopy is a rapid and effective method for identifying the functional groups within a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, corresponding to the energy required to excite its bond vibrations (stretching, bending). This technique is crucial for confirming the presence of the carboxylic acid (O-H, C=O), the amide (N-H, C=O), and the aromatic rings.

Experimental Protocol: A small amount of the solid sample is analyzed directly using an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. This avoids the need for sample preparation like creating KBr pellets.

Data Summary: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Significance
3300 - 2500 (broad)	O-H stretch	Carboxylic Acid	The very broad nature of this peak is a hallmark of the hydrogen-bonded O-H group in a carboxylic acid dimer.[3]
~3250 (sharp)	N-H stretch	Amide	Confirms the presence of the secondary amide linkage.
~1700	C=O stretch	Carboxylic Acid	A strong, sharp absorption characteristic of the carboxylic acid carbonyl.[3][4]
~1660	C=O stretch (Amide I)	Amide	A strong, sharp absorption confirming the amide carbonyl group.
~1540	N-H bend (Amide II)	Amide	This band, coupled with the Amide I band, is definitive proof of the amide functional group.
~1600, ~1450	C=C stretch	Aromatic Rings	Multiple sharp bands indicating the presence of both the benzene and thiophene aromatic systems.
~1300	C-O stretch	Carboxylic Acid	Associated with the C-O single bond of the carboxylic acid.[3]

Mass Spectrometry (MS)

Causality: Mass spectrometry provides the exact molecular weight and elemental composition of a molecule, which is one of the most definitive pieces of identifying evidence. High-Resolution Mass Spectrometry (HRMS), typically using Electrospray Ionization (ESI), can determine the mass with enough accuracy to confirm the molecular formula. Furthermore, the fragmentation pattern provides a fingerprint that can be used to piece the structure together, validating the connectivity of the different moieties.

Data Summary: HRMS-ESI

• Molecular Formula: C₁₂H₉NO₃S

• Calculated Exact Mass: 247.0303

• Expected [M+H]⁺: 248.0381

• Expected [M-H]⁻: 246.0226

Interpretation of Fragmentation: The amide bond is often the most labile site for fragmentation. Key fragments would arise from its cleavage, providing evidence for the two constituent parts of the molecule.

Proposed ESI+ Fragmentation Pathway:

• [M+H]⁺ (m/z 248): The protonated parent molecule.

• Loss of H₂O (m/z 230): A common fragmentation from the carboxylic acid group.

• Formation of Thienylcarbonyl ion (m/z 111): Cleavage of the C-N amide bond results in the stable acylium ion of the thiophene-3-carbonyl moiety, [C₄H₃S-CO]⁺. This is a highly diagnostic peak.

• Formation of protonated 2-aminobenzoic acid (m/z 138): Cleavage of the amide bond with charge retention on the benzoic acid fragment.

Caption: Proposed major fragmentation pathways in ESI+ mass spectrometry.

UV-Visible (UV-Vis) Spectroscopy

Causality: UV-Vis spectroscopy measures the absorption of light resulting from electronic transitions within the molecule. For 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, the absorption is dominated by π → π* transitions within the conjugated aromatic systems (benzene and thiophene rings). The spectrum can be influenced by the solvent and the pH, which can alter the protonation state of the carboxylic acid.[5][6]

Experimental Protocol: A dilute solution of the compound (e.g., 10⁻⁵ M) is prepared in a UV-transparent solvent like methanol or ethanol. The absorbance is measured across a range of ~200-400 nm.

Data Summary: Predicted UV-Vis Absorption

λ_max (nm)	Transition Type	Chromophore
~230 - 250	π → π	Benzoic acid & Thiophene systems
~280 - 320	π → π	Extended Conjugated System

Trustworthiness: The combined data from these orthogonal spectroscopic techniques provides a self-validating system. NMR confirms the C-H framework, IR identifies all key functional groups, HRMS verifies the elemental composition and molecular weight, and UV-Vis confirms the electronic nature of the conjugated system. Any deviation in one technique would be flagged by inconsistencies in the others, ensuring a high degree of confidence in the final structural assignment.

Conclusion

The comprehensive spectroscopic analysis of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid provides unambiguous confirmation of its chemical structure. The characteristic signals in ¹H and ¹³C NMR, the specific vibrational frequencies in IR spectroscopy, the precise molecular mass and logical fragmentation in mass spectrometry, and the electronic transitions observed in UV-Vis spectroscopy all converge to a single, consistent structural assignment. This guide serves as a detailed reference for researchers, providing the necessary data and interpretative logic for the robust characterization of this important chemical entity.

References

• Org. Lett. 2014, 16, Supporting Information. American Chemical Society. [Link]

• Supporting information - The Royal Society of Chemistry. Royal Society of Chemistry. [Link]

• ¹H NMR Spectrum (1D, 600 MHz, H₂O, experimental) (HMDB0001123). Human Metabolome Database. [Link]

• Synthesis and evaluation of 2-amido-3-carboxamide thiophene CB₂ receptor agonists for pain management. PubMed. [Link]

• Experimental and theoretical IR, Raman, NMR spectra of 2-, 3- and 4-aminobenzoic acids. ResearchGate. [Link]

• Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. National Institutes of Health (NIH). [Link]

• Synthesis and Characterization of New Compounds containing 2-amino Thiazole Ring from Amino Benzoic Acid. International Journal of Current Microbiology and Applied Sciences (IJCMAS). [Link]

• Infrared spectrum of benzoic acid. Doc Brown's Chemistry. [Link]

• 2-Amino-3-Chlorobenzoic Acid from Streptomyces coelicolor: A Cancer Antagonist Targeting PI3K/AKT Markers via miRNA Modulation. MDPI. [Link]

• Benzoic acid, 2-[(2-amino-3-thienyl)sulfonyl]-, methyl ester (C12H11NO4S2). PubChem. [Link]

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• Benzoic acid, 3-[[4-(2-thienyl)-2-thiazolyl]amino]- - Optional[¹H NMR] - Spectrum. SpectraBase. [Link]

• Synthesis and Characterization of New Compounds containing 2-amino Thiazole Ring from Amino Benzoic Acid. ResearchGate. [Link]

• Infrared and NMR Spectral Analyses and Computational Studies of 2-amino-3-methylbenzoic Acid. DergiPark. [Link]

• List of synthesized derivatives of 2-, 3-and 4-aminobenzoic acid. ResearchGate. [Link]

• Benzoic acid, 2-[[(3-methylphenyl)amino]carbonyl]-. NIST WebBook. [Link]

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• Benzoic acid, 2-(methylamino)-. NIST WebBook. [Link]

• Proposed mechanism for the synthesis of benzo[b]thiophene‐2‐carboxamide... ResearchGate. [Link]

• Synthesis, Characterization and Biological Activity of Newly Synthesized Benzoic Acid and Phenylthiourea Derivative. ijarsct. [Link]

• Mass Spectrometric-Based Stable Isotopic 2-Aminobenzoic Acid Glycan Mapping for Rapid Glycan Screening of Biotherapeutics. pubs.acs.org. [Link]

• Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Open Access Journals. [Link]

• Benzoic acid, 2-amino-. NIST WebBook. [Link]

• Synthesis method of para aminobenzoic acid.
• Preparation method of 2-thiophenecarboxylic acid.

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Unlocking New Therapeutic Avenues: A Technical Guide to Thienyl-Containing Benzoic Acids and Their Molecular Targets

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the therapeutic potential of thienyl-containing benzoic acids, a versatile chemical scaffold demonstrating a remarkable breadth of biological activities. As Senior Application Scientists, our goal is to synthesize the current landscape of research, offering not just a review of findings, but a practical framework for identifying and validating novel therapeutic targets for this promising class of compounds. We will delve into the mechanistic underpinnings of their actions, from anticancer and anti-inflammatory effects to specific enzyme inhibition, supported by detailed experimental protocols to empower your research and development endeavors.

The Versatility of the Thienyl-Benzoic Acid Scaffold: A Gateway to Diverse Biological Interactions

The unique structural amalgamation of a thiophene ring and a benzoic acid moiety confers upon this class of molecules a distinct electronic and conformational profile. This arrangement facilitates interactions with a wide array of biological macromolecules, leading to the modulation of diverse cellular processes. The thiophene ring, an isostere of benzene, can engage in various non-covalent interactions, including hydrogen bonding, hydrophobic interactions, and π-π stacking, within protein binding pockets. The carboxylic acid group of the benzoic acid component provides a critical anchor for interactions with polar residues and can participate in salt-bridge formations, significantly influencing binding affinity and specificity. These inherent properties make thienyl-containing benzoic acids a privileged scaffold in medicinal chemistry, ripe for exploration against a multitude of therapeutic targets.

Key Therapeutic Areas and Molecular Targets

Our comprehensive analysis of the current literature reveals three primary areas where thienyl-containing benzoic acids have shown significant promise: oncology, inflammation, and specific enzyme-mediated pathologies.

Oncology: A Multi-pronged Attack on Cancer Progression

Thienyl-containing benzoic acid derivatives have emerged as potent anticancer agents, exhibiting activity against various cancer cell lines through distinct mechanisms of action.

A critical target in cancer chemotherapy is the microtubule network, essential for cell division, intracellular transport, and maintenance of cell shape. Compounds that interfere with tubulin polymerization can arrest the cell cycle, leading to apoptosis. Certain 2-(3-benzo[b]thienyl)-6,7-methylenedioxyquinolin-4-one analogs, which incorporate the thienyl-benzoic acid core structure, have been identified as potent inhibitors of tubulin assembly[1][2].

One notable example, 2-(3-benzo[b]thienyl)naphthyridin-4-one, demonstrated an IC50 value of 0.37 µM for the inhibition of tubulin polymerization[1]. The potent cytotoxicity of these compounds against a range of human cancer cell lines, with IC50 values in the nanomolar to low micromolar range, underscores the therapeutic potential of targeting tubulin with this chemical class[1][2].

Quantitative Data: Cytotoxicity and Tubulin Inhibition

Compound Class	Cancer Cell Line	Cytotoxicity IC50 (µM)	Tubulin Polymerization Inhibition IC50 (µM)	Reference
2-(3-benzo[b]thienyl)-6,7-methylenedioxyquinolin-4-one analogs	Various (HL-60, HCT-116, Hep 3B, etc.)	0.07 - 0.19	Not specified in this range	[1][2]
2-(3-benzo[b]thienyl)naphthyridin-4-one	Not specified	Not specified	0.37	[1]

Experimental Protocol: In Vitro Tubulin Polymerization Assay (Turbidimetric)

This assay monitors the polymerization of tubulin into microtubules by measuring the increase in turbidity (light scattering) at 340 nm.

• Reagent Preparation:

  • Reconstitute lyophilized tubulin (>99% pure) in ice-cold General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA) to a final concentration of 3 mg/mL. Keep on ice.

  • Prepare a 10 mM stock solution of GTP in General Tubulin Buffer.

  • Prepare a stock solution of the thienyl-containing benzoic acid derivative in DMSO. Create serial dilutions in General Tubulin Buffer. Paclitaxel (a tubulin stabilizer) and nocodazole (a tubulin destabilizer) can be used as controls.

• Assay Setup:

  • Pre-warm a temperature-controlled spectrophotometer with a 96-well plate reader to 37°C. It is crucial to pre-warm the microtiter plates to ensure efficient polymerization[3].

  • In a pre-warmed 96-well plate, add 10 µL of the test compound dilution or vehicle control (DMSO).

  • Add 90 µL of the 3 mg/mL tubulin solution to each well.

• Initiation and Measurement:

  • Initiate polymerization by adding 1 µL of 10 mM GTP to each well (final concentration 1 mM).

  • Immediately begin reading the absorbance at 340 nm every 30-60 seconds for 60 minutes in kinetic mode[3][4].

• Data Analysis:

  • Plot absorbance at 340 nm versus time.

  • Determine the Vmax (maximum rate of polymerization) from the steepest slope of the curve.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC50 value by plotting percent inhibition against the logarithm of the compound concentration.

Caption: Workflow for the in vitro tubulin polymerization assay.

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key receptor tyrosine kinase that mediates the pro-angiogenic signals of VEGF. Inhibition of VEGFR-2 is a clinically validated strategy for cancer therapy. Thienyl-containing compounds have been investigated as potent VEGFR-2 inhibitors.

For instance, a series of bis([1][5][6]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives incorporating a benzoic acid moiety demonstrated significant VEGFR-2 inhibitory activity, with one compound exhibiting an IC50 of 3.7 nM, comparable to the approved drug sorafenib (IC50 = 3.12 nM)[7]. This highlights the potential of the thienyl-benzoic acid scaffold in designing highly potent VEGFR-2 inhibitors.

Quantitative Data: VEGFR-2 Inhibition

Compound Class	Target	IC50 (nM)	Reference
bis([1][5][6]triazolo)[4,3-a:3',4'-c]quinoxaline-benzoic acid derivative	VEGFR-2	3.7	[7]
Sorafenib (Reference)	VEGFR-2	3.12	[7]

Experimental Protocol: In Vitro VEGFR-2 Kinase Assay (Luminescence-based)

This assay measures the amount of ADP produced from the kinase reaction, which is then converted to a luminescent signal.

• Reagent Preparation:

  • Prepare a 1x Kinase Buffer (e.g., from a 5x stock) and supplement with DTT if required.

  • Prepare a Master Mix containing 1x Kinase Buffer, ATP, and a suitable substrate (e.g., poly-Glu,Tyr 4:1)[8][9].

  • Dilute the recombinant human VEGFR-2 enzyme in 1x Kinase Buffer.

  • Prepare serial dilutions of the thienyl-containing benzoic acid derivative in 1x Kinase Buffer with a constant percentage of DMSO.

• Kinase Reaction:

  • In a white 96-well plate, add the diluted test compound or vehicle control (for 100% activity) and a "blank" control (no enzyme).

  • Add the diluted VEGFR-2 enzyme to all wells except the blank.

  • Initiate the reaction by adding the Master Mix to all wells.

  • Incubate the plate at 30°C for 30-60 minutes[10].

• Signal Detection:

  • Stop the kinase reaction by adding an ADP-Glo™ Reagent, which also depletes the remaining ATP. Incubate at room temperature for 45 minutes[8][10].

  • Add a Kinase Detection Reagent, which converts ADP to ATP and generates a luminescent signal via a luciferase reaction. Incubate at room temperature for 30-45 minutes[8].

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the blank reading from all other readings.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC50 value by plotting percent inhibition against the logarithm of the compound concentration.

Caption: Simplified VEGFR-2 signaling pathway and point of inhibition.

Anti-inflammatory Action: Modulation of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory genes. Inhibition of the NF-κB pathway is a key strategy for the development of anti-inflammatory drugs. There is evidence to suggest that thienyl-containing benzoic acids can exert their anti-inflammatory effects by modulating this pathway.

The canonical NF-κB activation pathway involves the phosphorylation and subsequent degradation of the inhibitory protein IκBα, which allows the NF-κB dimer (p50/p65) to translocate to the nucleus and initiate gene transcription. Small molecules can inhibit this pathway at various steps, including the inhibition of IκBα phosphorylation[11].

Experimental Protocol: Cell-Based NF-κB Reporter Assay

This assay utilizes a stable cell line expressing a reporter gene (e.g., luciferase) under the control of an NF-κB response element.

• Cell Culture and Treatment:

  • Culture a suitable NF-κB reporter cell line (e.g., HEK293-NF-κB-luc) in a 96-well plate until confluent.

  • Pre-treat the cells with various concentrations of the thienyl-containing benzoic acid derivative for a defined period (e.g., 1-2 hours).

  • Induce NF-κB activation by adding a pro-inflammatory stimulus such as TNF-α (e.g., 10 ng/mL)[12]. Incubate for an appropriate time (e.g., 6-24 hours).

• Luciferase Assay:

  • Lyse the cells and measure the luciferase activity using a commercial luciferase assay kit and a luminometer.

• Data Analysis:

  • Normalize the luciferase activity to a measure of cell viability (e.g., using a parallel MTT assay) to account for any cytotoxic effects of the compounds.

  • Calculate the percent inhibition of NF-κB activity for each compound concentration relative to the TNF-α-stimulated control.

  • Determine the IC50 value.

Validation of Mechanism: Assessing IκBα Phosphorylation

To confirm that the inhibition of NF-κB activation occurs via the canonical pathway, the phosphorylation status of IκBα can be assessed by Western blotting.

• Cell Treatment and Lysis:

  • Treat cells with the test compound and/or TNF-α as in the reporter assay.

  • Lyse the cells at various time points after stimulation and collect the protein extracts.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for phosphorylated IκBα (p-IκBα) and total IκBα.

  • Use a secondary antibody conjugated to horseradish peroxidase (HRP) and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis:

  • Quantify the band intensities and determine the ratio of p-IκBα to total IκBα. A decrease in this ratio in the presence of the test compound indicates inhibition of IκBα phosphorylation.

Caption: The canonical NF-κB signaling pathway and a potential point of inhibition.

Specific Enzyme Inhibition: A Targeted Approach

The thienyl-benzoic acid scaffold has also proven effective in the design of inhibitors for specific enzymes implicated in various diseases.

Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibition is a target for the treatment of hyperpigmentation disorders. Benzoic acid derivatives have been shown to inhibit tyrosinase, and the inclusion of a thienyl moiety can enhance this activity. One study reported a benzoic acid derivative with a tyrosinase inhibitory IC50 of 1.09 µM, which was significantly more potent than the standard inhibitor kojic acid (IC50 = 16.67 µM)[6]. Another study identified a hydroxyl-substituted benzoic acid derivative with an IC50 of 23.8 µM[13].

Quantitative Data: Tyrosinase Inhibition

Compound Class	Target	IC50 (µM)	Reference
Benzoic acid derivative	Tyrosinase	1.09	[6]
Hydroxyl substituted benzoic acid derivative	Tyrosinase	23.8	[13]
Kojic acid (Reference)	Tyrosinase	16.7	[13]

Experimental Protocol: In Vitro Tyrosinase Inhibition Assay (Spectrophotometric)

This assay measures the inhibition of the oxidation of L-DOPA to dopachrome by mushroom tyrosinase.

• Reagent Preparation:

  • Prepare a solution of mushroom tyrosinase in phosphate buffer (pH 6.8).

  • Prepare a solution of L-DOPA in phosphate buffer.

  • Prepare serial dilutions of the thienyl-containing benzoic acid derivative in a suitable solvent (e.g., DMSO) and then dilute further in phosphate buffer.

• Assay Procedure:

  • In a 96-well plate, add the tyrosinase solution and the test compound dilution or vehicle control.

  • Pre-incubate the mixture at a controlled temperature (e.g., 25°C) for a short period (e.g., 10 minutes).

  • Initiate the reaction by adding the L-DOPA solution.

  • Measure the increase in absorbance at 475 nm over time using a plate reader in kinetic mode.

• Data Analysis:

  • Determine the initial reaction velocity for each concentration.

  • Calculate the percent inhibition relative to the control.

  • Determine the IC50 value.

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes involved in various physiological processes. Inhibition of specific CA isoforms is a therapeutic strategy for conditions like glaucoma and certain cancers. Thienyl-substituted sulfonamides and benzoic acids have been investigated as CA inhibitors. For example, a series of thienyl-substituted pyrazoline benzenesulfonamides showed inhibition constants (Ki) in the nanomolar range against human CA isoforms I and II[14].

Quantitative Data: Carbonic Anhydrase Inhibition

Compound Class	Target Isoform	Ki (nM)	Reference
Thienyl-substituted pyrazoline benzenesulfonamides	hCA I	232.16 - 637.70	[14]
Thienyl-substituted pyrazoline benzenesulfonamides	hCA II	342.07 - 455.80	[14]

Slingshot phosphatases are involved in regulating actin dynamics and are potential targets for cancer and infectious diseases. Rhodanine-scaffold-based para-substituted benzoic acid derivatives have been identified as competitive inhibitors of Slingshot-1 (SSH1), with one compound exhibiting a Ki of approximately 4 µM[5].

Quantitative Data: Slingshot Phosphatase Inhibition

Compound Class	Target	Ki (µM)	Reference
Rhodanine-scaffold-based para-substituted benzoic acid derivative	Slingshot-1 (SSH1)	~4	[5]

Conclusion and Future Directions

The thienyl-containing benzoic acid scaffold represents a highly versatile platform for the discovery of novel therapeutics. The diverse range of biological activities, from broad anticancer and anti-inflammatory effects to the specific inhibition of key enzymes, underscores the immense potential of this chemical class. The detailed experimental protocols provided in this guide offer a robust framework for researchers to validate these targets and explore the mechanisms of action of their own novel derivatives.

Future research should focus on optimizing the potency and selectivity of these compounds for their respective targets through structure-activity relationship (SAR) studies. Furthermore, elucidating the detailed molecular interactions through techniques such as X-ray crystallography will be crucial for rational drug design. As our understanding of the therapeutic targets of thienyl-containing benzoic acids continues to expand, so too will the opportunities to translate these promising molecules into next-generation therapies for a wide range of human diseases.

References

• Identification of para-Substituted Benzoic Acid Derivatives as Potent Inhibitors of the Protein Phosphatase Slingshot. PubMed. Available at: [Link]

• Design and Synthesis of 2-(3-Benzo[b]thienyl)-6,7-methylenedioxyquinolin-4-one Analogs as Potent Antitumor Agents that Inhibit Tubulin Assembly. National Institutes of Health. Available at: [Link]

• Hydroxyl substituted benzoic acid/cinnamic acid derivatives: Tyrosinase inhibitory kinetics, anti-melanogenic activity and molecular docking studies. PubMed. Available at: [Link]

• Tyrosinase inhibitory effect of benzoic acid derivatives and their structure-activity relationships. ResearchGate. Available at: [Link]

• Tubulin Polymerization Assay Kit. Cytoskeleton, Inc. Available at: [Link]

• Quantifying NF-κB Activation by Flow Cytometry of IκBα Degradation. ResearchGate. Available at: [Link]

• Design and synthesis of 2-(3-benzo[b]thienyl)-6,7-methylenedioxyquinolin-4-one analogues as potent antitumor agents that inhibit tubulin assembly. PubMed. Available at: [Link]

• Cell-based screening assay for anti-inflammatory activity of bioactive compounds. PubMed. Available at: [Link]

• The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition. MDPI. Available at: [Link]

• Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. MDPI. Available at: [Link]

• A Robust In Vitro Screening Assay to Identify NF-κB Inhibitors for Inflammatory Muscle Diseases. National Institutes of Health. Available at: [Link]

• The IC50 values (µM) of inhibition of tubulin polymerization. Data are... ResearchGate. Available at: [Link]

• Inhibition of tubulin polymerization (IC 50 ) of compounds 6 r and 6 y. ResearchGate. Available at: [Link]

• Monitoring the Levels of Cellular NF-κB Activation States. National Institutes of Health. Available at: [Link]

• New series of VEGFR-2 inhibitors and apoptosis enhancers. Dove Medical Press. Available at: [Link]

• An Updated Review of Tyrosinase Inhibitors. National Institutes of Health. Available at: [Link]

• Challenges with Methods for Detecting and Studying the Transcription Factor Nuclear Factor Kappa B (NF-κB) in the Central Nervous System. National Institutes of Health. Available at: [Link]

• IC50 values of tyrosinase inhibition assay. Kojic acid as positive... ResearchGate. Available at: [Link]

• In vitro VEGFR-2 inhibitory assay. ResearchGate. Available at: [Link]

• IC 50 values (µM) for inhibition of microtubule polymerization... ResearchGate. Available at: [Link]

• IC 50 (μM) of the most active synthetic compounds for VEGFR2 inhibition. ResearchGate. Available at: [Link]

• Discovery of new VEGFR-2 inhibitors based on bis([1][5][6]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers. National Institutes of Health. Available at: [Link]

• VEGFR2 (KDR) Kinase Assay Kit. BPS Bioscience. Available at: [Link]

• Development and Characterisation of a Novel NF-κB Reporter Cell Line for Investigation of Neuroinflammation. PubMed Central. Available at: [Link]

• IC 50 Values of VEGFR2 Kinase Activities of the Tested Compounds. ResearchGate. Available at: [Link]

• Discovery of Vascular Endothelial Growth Factor Receptor 2 Inhibitors Employing Junction Tree Variational Autoencoder with Bayesian Optimization and Gradient Ascent. National Institutes of Health. Available at: [Link]

• Identification of Known Drugs that Act as Inhibitors of NF-κB Signaling and their Mechanism of Action. PubMed Central. Available at: [Link]

• Synthesis and carbonic anhydrase inhibitory activities of new thienyl-substituted pyrazoline benzenesulfonamides. Semantic Scholar. Available at: [Link]

• Synthesis and carbonic anhydrase I, II, VII, and IX inhibition studies with a series of benzo[d]thiazole-5- and 6-sulfonamides. FLORE. Available at: [Link]

• Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds. National Institutes of Health. Available at: [Link]

• 5-(Sulfamoyl)thien-2-yl 1,3-oxazole inhibitors of carbonic anhydrase II with hydrophilic periphery. National Institutes of Health. Available at: [Link]

• A Cell-penetrating Peptide Suppresses Inflammation by Inhibiting NF-κB Signaling. National Institutes of Health. Available at: [Link]

• Synthesis and Human Carbonic Anhydrase I, II, IX, and XII Inhibition Studies of Sulphonamides Incorporating Mono-, Bi- and Tricyclic Imide Moieties. PubMed Central. Available at: [Link]

• Rhodanine derivatives as inhibitors of JSP-1. PubMed. Available at: [Link]

• Synthesis and carbonic anhydrase I, II, VII, and IX inhibition studies with a series of benzo[d]thiazole-5- and 6-sulfonamides. ResearchGate. Available at: [Link]

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• 2. Design and synthesis of 2-(3-benzo[b]thienyl)-6,7-methylenedioxyquinolin-4-one analogues as potent antitumor agents that inhibit tubulin assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Notes & Protocols: Spectroscopic Analysis of Thienyl-Aminobenzoic Acid Derivatives

Introduction

Thienyl-aminobenzoic acid derivatives represent a promising class of organic molecules, strategically combining the electron-rich thiophene ring with the versatile aminobenzoic acid scaffold. This unique structural amalgamation imparts a range of desirable physicochemical properties, making them valuable building blocks in medicinal chemistry and materials science.[1][2][3] Their applications are diverse, ranging from precursors for antimicrobial and anticancer agents to components in novel fluorescent probes and organic electronics.[2][4][5]

The precise characterization of these molecules is paramount to understanding their structure-property relationships and ensuring their suitability for downstream applications. Spectroscopic analysis provides a powerful, non-destructive suite of tools to elucidate molecular structure, confirm functional group integrity, and quantify photophysical behavior. This guide offers a detailed overview and field-tested protocols for the comprehensive spectroscopic analysis of thienyl-aminobenzoic acid derivatives, designed for researchers, scientists, and drug development professionals.

Integrated Spectroscopic Workflow

A robust characterization workflow leverages multiple spectroscopic techniques, with each providing a unique and complementary piece of the structural puzzle. The logical progression ensures that the fundamental identity of the molecule is confirmed before investing resources in more specialized photophysical characterization.

Caption: Integrated workflow for comprehensive spectroscopic characterization.

Mass Spectrometry (MS)

Application Note

Causality: Mass spectrometry is the definitive first step post-synthesis. Its primary purpose is to confirm the molecular weight (MW) of the target derivative, providing immediate feedback on the success of the chemical reaction. High-Resolution Mass Spectrometry (HRMS) is particularly crucial as it provides the exact mass, allowing for the determination of the elemental formula—a stringent requirement for publication and patent filings. The choice of ionization technique is critical; Electrospray Ionization (ESI) is generally preferred for these molecules due to its soft ionization nature, which minimizes fragmentation and typically yields a strong protonated molecular ion [M+H]⁺ or deprotonated ion [M-H]⁻, depending on the acidic or basic nature of the analysis medium.

Protocol: ESI-MS Analysis

• Sample Preparation:

  • Accurately weigh ~0.1-0.5 mg of the purified derivative.

  • Dissolve the sample in 1 mL of a high-purity solvent (e.g., HPLC-grade methanol, acetonitrile, or a mixture with water). The final concentration should be in the range of 0.1-0.5 mg/mL.

  • Expert Insight: The choice of solvent should match the initial mobile phase of the LC-MS system to ensure good peak shape if chromatographic separation is used. For direct infusion, a solvent that ensures complete dissolution is key.

  • Vortex the solution for 30 seconds to ensure homogeneity.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter that could clog the instrument.

• Instrument Setup (Typical ESI Parameters):

  • Ionization Mode: ESI Positive or Negative. For these derivatives, the carboxylic acid makes negative mode ([M-H]⁻) a strong option, while the amine group allows for positive mode ([M+H]⁺). It is often beneficial to run in both modes.

  • Mass Range: Set a range that comfortably brackets the expected molecular weight (e.g., 50 - 1000 m/z).

  • Capillary Voltage: 3.0 - 4.5 kV.

  • Nebulizer Gas (N₂): 1.5 - 2.5 Bar.

  • Drying Gas (N₂): 8 - 12 L/min at 300-350 °C.

• Data Acquisition & Validation:

  • Inject or infuse the sample into the mass spectrometer.

  • Acquire the full scan spectrum.

  • Trustworthiness Check: The primary peak in the spectrum should correspond to the calculated mass of the expected ion ([M+H]⁺ or [M-H]⁻). For HRMS, the measured mass should be within 5 ppm of the theoretical mass. For example, a 2TMS derivative of 4-aminobenzoic acid has a molecular weight of 281.4982.[6]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Application Note

Causality: FT-IR spectroscopy is a rapid and economical technique used to verify the presence of key functional groups. It works by probing the vibrational modes of covalent bonds. For thienyl-aminobenzoic acid derivatives, FT-IR is invaluable for confirming the integrity of the carboxylic acid (C=O and O-H stretches), the amine (N-H stretch), and the aromatic rings (C=C and C-H stretches), as well as the characteristic vibrations of the thiophene ring (C-S stretch).[7][8][9] The presence or absence of starting material peaks can also be qualitatively assessed.

Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation:

  • Place a small amount (1-5 mg) of the solid, dry sample directly onto the ATR crystal. No extensive sample preparation like KBr pellets is typically required, making ATR a faster and more reproducible method.

  • Expert Insight: Ensure the sample makes uniform contact with the crystal. Use the instrument's pressure clamp to apply consistent force, which is critical for obtaining a high-quality spectrum with good peak intensity.

• Instrument Setup & Data Acquisition:

  • Background Scan: Before running the sample, always run a background spectrum of the empty, clean ATR crystal. This is a self-validating step that subtracts the spectral contributions of atmospheric CO₂ and H₂O.

  • Scan Range: 4000 - 650 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: Co-add 16 to 32 scans to improve the signal-to-noise ratio.

  • Acquire the sample spectrum.

• Data Interpretation:

  • Analyze the spectrum for characteristic absorption bands.

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)
Carboxylic Acid (O-H)	Stretching, H-bonded	3300 - 2500 (broad)
Amine (N-H)	Stretching (primary amine)	3500 - 3300 (two bands)
Aromatic C-H	Stretching	3100 - 3000
Carboxylic Acid (C=O)	Stretching	1725 - 1680
Aromatic Ring (C=C)	Stretching	1620 - 1450
Thiophene Ring (C-S)	Stretching	~850 - 700
Table 1: Characteristic FT-IR frequencies for thienyl-aminobenzoic acid derivatives. Data synthesized from sources.[7][8][9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Note

Causality: NMR is the most powerful technique for unambiguous structural elucidation. While MS confirms the mass and FT-IR confirms functional groups, NMR reveals the precise connectivity of atoms. ¹H NMR provides information on the number, chemical environment, and neighboring relationships of protons. ¹³C NMR shows the number and type of carbon atoms. For thienyl-aminobenzoic acid derivatives, NMR is essential to confirm the substitution pattern on both the thiophene and benzene rings (e.g., ortho-, meta-, or para- substitution of the amino group).[11]

Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in ~0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃).

  • Expert Insight: DMSO-d₆ is often an excellent choice as it can dissolve both the acidic (COOH) and amine (NH₂) protons, which are often visible in the spectrum.[10][12] If using CDCl₃, these labile protons may exchange or broaden, sometimes making them difficult to observe.

  • Add a small amount of an internal standard like tetramethylsilane (TMS) if not already present in the solvent, although modern spectrometers can lock onto the deuterium signal of the solvent and reference its residual peak.

  • Transfer the solution to a clean, dry NMR tube.

• Instrument Setup & Data Acquisition:

  • Tune and shim the spectrometer to ensure a homogeneous magnetic field.

  • ¹H NMR:

    • Acquire the spectrum with a sufficient number of scans (e.g., 8-16).

    • Typical spectral width: -2 to 12 ppm.

  • ¹³C NMR:

    • Acquire the spectrum with a proton-decoupled pulse sequence.

    • A much larger number of scans is required due to the low natural abundance of ¹³C (e.g., 1024 or more).

    • Typical spectral width: 0 to 200 ppm.

• Data Interpretation:

  • Chemical Shift (δ): Protons and carbons on the aromatic rings will typically resonate between 6.5-8.5 ppm (¹H) and 110-150 ppm (¹³C).[12][13] The carboxylic acid proton is highly deshielded (>10 ppm), and the amine protons are typically in the 4-6 ppm range but can vary.[12]

  • Integration (¹H): The area under each peak is proportional to the number of protons it represents.

  • Coupling Constants (J): The splitting patterns reveal adjacent, non-equivalent protons, which is key to assigning ortho, meta, and para relationships.

UV-Visible (UV-Vis) Absorption Spectroscopy

Application Note

Causality: UV-Vis spectroscopy probes the electronic transitions within the molecule, primarily π→π* transitions in the conjugated system formed by the thiophene and aminobenzoic acid rings. The wavelength of maximum absorbance (λmax) is directly related to the extent of π-conjugation. This technique is highly sensitive to changes in the electronic structure and the molecule's environment. It is used to determine the primary absorption characteristics and to study phenomena like solvatochromism, where the λmax shifts in response to solvent polarity.[14][15]

Protocol: Determining λmax and Molar Absorptivity

Caption: Workflow for UV-Vis absorption analysis and solvatochromism studies.

• Sample Preparation:

  • Prepare a concentrated stock solution (e.g., 1 mM) in a solvent like DMSO or THF.

  • From the stock, prepare a dilute working solution (e.g., 1-10 µM) in the solvent of interest (e.g., ethanol, acetonitrile, dichloromethane).

  • Trustworthiness Check: The absorbance at λmax should ideally be between 0.1 and 1.0 to ensure linearity according to the Beer-Lambert Law. Multiple concentrations can be run to confirm this.

• Instrument Setup & Data Acquisition:

  • Use a matched pair of quartz cuvettes (one for the blank, one for the sample).

  • Fill the reference cuvette with the pure solvent and run a baseline correction.

  • Fill the sample cuvette with the sample solution.

  • Scan a range from ~200 nm to 800 nm. 4-aminobenzoic acid itself shows maxima around 226 nm and 278 nm.[16] The thienyl derivative is expected to be red-shifted.

• Data Interpretation:

  • The λmax corresponds to the lowest energy electronic transition.

  • Molar Absorptivity (ε): Can be calculated using the Beer-Lambert law (A = εbc), where A is absorbance, b is the path length (usually 1 cm), and c is the molar concentration. A high ε value (>10,000 M⁻¹cm⁻¹) is indicative of an allowed π→π* transition.

  • Solvatochromism: A shift in λmax upon changing solvent polarity indicates a change in the dipole moment of the molecule upon electronic excitation.[14]

Fluorescence Spectroscopy

Application Note

Causality: Many conjugated aromatic systems, including thienyl derivatives, are fluorescent.[17][18][19] Fluorescence spectroscopy measures the light emitted by a molecule after it has absorbed light. This technique provides information about the molecule's excited state properties. Key parameters include the emission maximum (λem), the Stokes shift (the energy difference between absorption and emission maxima), and the fluorescence quantum yield (ΦF), which measures the efficiency of the emission process. These properties are critical for applications in fluorescent labeling, sensing, and optoelectronics.

Protocol: Characterizing Emission Properties

• Sample Preparation:

  • Prepare a dilute solution in the desired solvent, using the UV-Vis spectrum as a guide.

  • Expert Insight: The absorbance of the solution at the chosen excitation wavelength should be very low (< 0.1, ideally ~0.05) to avoid inner filter effects, where emitted light is re-absorbed by other molecules in the solution. This is a critical self-validating step for accurate quantum yield measurements.

• Instrument Setup & Data Acquisition:

  • Excitation Wavelength (λex): Set the excitation monochromator to the molecule's λmax as determined by UV-Vis spectroscopy.

  • Emission Scan: Scan the emission monochromator from a wavelength slightly higher than λex to the near-IR (e.g., if λex = 350 nm, scan from 360 nm to 800 nm).

  • Acquire the emission spectrum.

• Data Analysis & Interpretation:

  • λem: The wavelength of maximum fluorescence intensity.

  • Stokes Shift: Calculated as the difference in wavenumbers between the absorption and emission maxima (Δν̃ = (1/λmax) - (1/λem)). A large Stokes shift is often desirable for fluorescence applications to minimize signal overlap.

  • Fluorescence Quantum Yield (ΦF): This is a measure of emission efficiency and is typically determined relative to a known standard (e.g., quinine sulfate in 0.5 M H₂SO₄, ΦF = 0.54).[20] The quantum yield is calculated using the following equation: ΦF (sample) = ΦF (std) × [A(std) / A(sample)] × [I(sample) / I(std)] × [n(sample)² / n(std)²] Where A is the absorbance at the excitation wavelength, I is the integrated fluorescence intensity, and n is the refractive index of the solvent.

Property	Description	Typical Values / Observations
λ_abs (nm)	Wavelength of maximum absorption.	300 - 450 nm, depending on conjugation.
λ_em (nm)	Wavelength of maximum emission.	400 - 600 nm; typically red-shifted from absorption.
Stokes Shift (cm⁻¹)	Energy difference between absorption and emission maxima.	3,000 - 10,000 cm⁻¹; large shifts can indicate significant geometry change in the excited state.[20]
Quantum Yield (Φ_F)	Efficiency of fluorescence (photons emitted / photons absorbed).	Can range from <0.01 to >0.9. Thienyl derivatives can have high quantum yields.[17][21]
Table 2: Key photophysical properties determined from UV-Vis and Fluorescence Spectroscopy.

References

• Teeter, R. M. (n.d.). Mass Spectra of Derivatives of o-Aminobenzoic Acid. Analytical Chemistry. [Link]

• Krasniqi, E., et al. (2021). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. MDPI. [Link]

• ResearchGate. (n.d.). Fluorescence spectra of compounds 1 and 2 with quantum yield higher than 0.5. [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of 4-Aminobenzoic Acid. [Link]

• ResearchGate. (n.d.). The FT-IR (a) and FT-Raman (b) spectra of o-aminobenzoic acid. [Link]

• Idzik, K. R., et al. (2015). The optical properties and quantum chemical calculations of thienyl and furyl derivatives of pyrene. RSC Publishing. [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of 3-Aminobenzoic Acid. [Link]

• ResearchGate. (n.d.). FTIR spectra of a p-aminobenzoic acid, b CoHN and c CoHAB. [Link]

• Kumar, M., et al. (n.d.). Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management - Chitkara University. [Link]

• ResearchGate. (n.d.). UV-Vis absorption spectrum of Ag (black trace), p-aminobenzoic acid.... [Link]

• White Rose Research Online. (2016). The Structure of p-Aminobenzoic Acid in Water: Studies Combining UV-Vis, NEXAFS and RIXS Spectroscopies. [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) 2-aminobenzoic acid, (b) sodium 2-aminobenzoate salt, (c) ZHN, and (d) ZHN-2AB. [Link]

• NIST WebBook. (n.d.). 4-Aminobenzoic acid, 2TMS derivative. [Link]

• SpectraBase. (n.d.). Benzoic acid, 3-[[4-(2-thienyl)-2-thiazolyl]amino]- - Optional[1H NMR] - Spectrum. [Link]

• Saha, S., et al. (2020). A long lasting sunscreen controversy of 4-aminobenzoic acid and 4-dimethylaminobenzaldehyde derivatives resolved by ultrafast spectroscopy combined with density functional theoretical study. RSC Publishing. [Link]

• Nortje, C., et al. (2015). The simultaneous detection and quantification of p-aminobenzoic acid and its phase 2 biotransformation metabolites in human urine using LC-MS/MS. PubMed. [Link]

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Application Notes and Protocols for In Vitro Anti-inflammatory Assays for Small Molecules

Introduction: A Strategic Approach to Screening for Anti-inflammatory Small Molecules

Inflammation is a fundamental biological process, a double-edged sword that is essential for host defense and tissue repair, yet its dysregulation underpins a vast array of chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The identification of small molecules that can modulate the inflammatory response is a cornerstone of modern drug discovery. In vitro assays serve as the critical first pass in this endeavor, offering a cost-effective, high-throughput, and mechanistic-driven approach to identify and characterize potential anti-inflammatory therapeutics before advancing to more complex and costly in vivo models.[1][2]

This guide provides a detailed overview of a strategic panel of in vitro assays designed to interrogate key nodes within the inflammatory cascade. More than a mere collection of protocols, this document is architected to provide the "why" behind the "how"—explaining the causal logic of experimental design and empowering researchers to build self-validating systems for robust and reproducible data generation. We will delve into assays that probe critical inflammatory pathways, from receptor activation and downstream signaling to the enzymatic production of inflammatory mediators and the release of pro-inflammatory cytokines.

I. Cellular Models and General Considerations: The Foundation of a Robust Assay

The choice of cellular model is paramount and is dictated by the specific inflammatory pathway under investigation.

• Murine Macrophage Cell Line (RAW 264.7): A workhorse in inflammation research, these cells are highly responsive to inflammatory stimuli like lipopolysaccharide (LPS) and are ideal for studying nitric oxide production and cytokine release.[3][4]

• Human Monocytic Cell Line (THP-1): These suspension cells can be differentiated into macrophage-like cells with phorbol 12-myristate 13-acetate (PMA). Differentiated THP-1 cells are a relevant model for studying human innate immune responses, particularly NLRP3 inflammasome activation.

• HEK293 Cells: While not an immune cell line, their high transfectability makes them ideal for developing stable reporter gene assays, such as those for monitoring NF-κB activation.

Critical General Protocols:

• Cell Culture and Maintenance: Adherence to sterile cell culture techniques is non-negotiable. Cells should be maintained in the recommended medium, supplemented with fetal bovine serum (FBS) and antibiotics, and kept in a humidified incubator at 37°C with 5% CO2. Regular passaging at sub-confluent densities is crucial to maintain cellular health and responsiveness.

• Cytotoxicity Assessment: It is imperative to distinguish between a true anti-inflammatory effect and general cytotoxicity. A preliminary cytotoxicity assay (e.g., MTT, LDH release) should always be performed to determine the non-toxic concentration range of the test compounds.

II. Probing the Innate Immune Response: LPS-Induced Pro-inflammatory Mediator Release

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of the innate immune system through its interaction with Toll-like receptor 4 (TLR4).[5][6][7] This signaling cascade culminates in the production and release of key pro-inflammatory mediators, including nitric oxide (NO) and cytokines like tumor necrosis factor-alpha (TNF-α). Assays measuring the inhibition of these mediators are a primary screen for anti-inflammatory activity.

A. The TLR4 Signaling Cascade: A Rationale for Assay Selection

The binding of LPS to the TLR4-MD-2 complex initiates a signaling cascade that bifurcates into two main branches: the MyD88-dependent and TRIF-dependent pathways.[6] The MyD88-dependent pathway is responsible for the early-phase activation of NF-κB and the subsequent transcription of pro-inflammatory cytokines.[6]

.dot

Caption: Two-Signal Model of NLRP3 Inflammasome Activation.

B. Assay for NLRP3 Inflammasome Activation

Scientific Principle: This assay measures the release of mature IL-1β from primed and activated macrophages. The amount of IL-1β in the supernatant is quantified by ELISA.

• Cell Seeding and Differentiation (for THP-1 cells): Seed THP-1 cells and differentiate them into macrophage-like cells with PMA (50-100 ng/mL) for 24-48 hours. 2[8]. Priming: Prime the cells with LPS (200-500 ng/mL) for 3-4 hours. 3[8]. Compound Treatment: Treat the cells with the small molecule inhibitor.

• Activation: Activate the NLRP3 inflammasome with a second stimulus, such as ATP (5 mM) for 30-60 minutes or nigericin (10 µM) for 1-2 hours. 5[8]. Supernatant Collection and IL-1β ELISA: Collect the supernatant and quantify IL-1β release using an ELISA kit.

Self-Validating System:

Control	Purpose	Expected Outcome
Primed Only	Assess IL-1β release from priming	Low IL-1β release
Primed + Activated	Maximum IL-1β release	High IL-1β release
Positive Control	Inhibition of NLRP3 activation	Significantly reduced IL-1β release (e.g., MCC950, a specific NLRP3 inhibitor)
Compound Alone	Assess intrinsic effect	No significant change from primed only cells

V. Targeting a Key Enzyme: Cyclooxygenase-2 (COX-2) Inhibition

Cyclooxygenase (COX) enzymes catalyze the conversion of arachidonic acid to prostaglandins, which are potent inflammatory mediators. T[9][10]here are two main isoforms: COX-1, which is constitutively expressed and involved in physiological functions, and COX-2, which is induced during inflammation. N[11]on-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX enzymes. S[2]elective COX-2 inhibitors were developed to reduce the gastrointestinal side effects associated with non-selective NSAIDs.

[2]#### A. COX-2 Inhibition Assay

Scientific Principle: This is a cell-free, enzymatic assay that measures the ability of a small molecule to directly inhibit the activity of purified COX-2 enzyme. The assay typically measures the peroxidase component of COX activity, where a chromogenic substrate is oxidized in the presence of the enzyme and arachidonic acid, leading to a color change that can be measured spectrophotometrically.

[12][13]##### Experimental Protocol: COX-2 Colorimetric Inhibitor Screening Assay

• Reagent Preparation: Prepare the assay buffer, heme, COX-2 enzyme, arachidonic acid, and colorimetric substrate according to the kit manufacturer's instructions. 2[14]. Assay Setup: In a 96-well plate, add the assay buffer, heme, and COX-2 enzyme to the appropriate wells.

• Inhibitor Addition: Add the small molecule inhibitor (or vehicle control) to the wells and incubate for a short period (e.g., 5 minutes) at 25°C. 4[14]. Reaction Initiation: Initiate the enzymatic reaction by adding the colorimetric substrate and arachidonic acid. 5[14]. Measurement: Incubate for a defined period (e.g., 2-5 minutes) and then measure the absorbance at the recommended wavelength (e.g., 590 nm).

[12][14]Self-Validating System:

Control	Purpose	Expected Outcome
No Enzyme	Background absorbance	Low absorbance
Enzyme + Vehicle	Maximum enzyme activity	High absorbance
Positive Control	Inhibition of COX-2 activity	Significantly reduced absorbance (e.g., Celecoxib, a selective COX-2 inhibitor)

VI. Data Analysis and Interpretation: From Raw Data to Actionable Insights

For each assay, the results should be expressed as a percentage of inhibition relative to the vehicle-treated, stimulated control. A dose-response curve should be generated by plotting the percentage of inhibition against the logarithm of the compound concentration. From this curve, the half-maximal inhibitory concentration (IC50) can be calculated using non-linear regression analysis. T[15][16]he IC50 value is a key measure of the compound's potency.

VII. Conclusion: A Multi-faceted Approach to Anti-inflammatory Drug Discovery

The in vitro assays described in this guide provide a robust and comprehensive platform for the initial screening and characterization of small molecule anti-inflammatory compounds. By interrogating multiple, distinct nodes within the inflammatory network—from receptor activation and key signaling pathways to the production of inflammatory mediators—researchers can gain valuable insights into the mechanism of action of their compounds of interest. This multi-faceted approach, grounded in sound scientific principles and executed with rigorous attention to detail, is essential for making informed decisions and advancing the most promising candidates in the drug discovery pipeline.

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Protocol for N-acylation of Anthranilic Acid: A Comprehensive Guide for Researchers

Introduction: The Significance of N-Acyl Anthranilic Acids

N-acyl anthranilic acids, also known as N-acyl-2-aminobenzoic acids, represent a critical class of organic compounds with broad applications in medicinal chemistry and materials science. These molecules serve as versatile building blocks for the synthesis of various valuable heterocyclic frameworks, including quinazolinones, benzoxazinones, and acridinones.[1] Their derivatives have demonstrated a wide spectrum of biological activities, functioning as anti-inflammatory agents, antibacterial compounds, and even as inhibitors of bacterial RNA polymerase.[1][2][3] The amides of anthranilic acid are particularly important in the development of treatments for numerous metabolic disorders.[2][3] Given their significance, robust and efficient protocols for their synthesis are of paramount importance to researchers in drug discovery and development. This guide provides a detailed exploration of the N-acylation of anthranilic acid, delving into the underlying reaction mechanisms and offering field-proven, step-by-step protocols.

Understanding the Core Chemistry: The Mechanism of N-Acylation

The N-acylation of anthranilic acid is fundamentally a nucleophilic acyl substitution reaction. The amino group (-NH₂) of anthranilic acid acts as a nucleophile, attacking the electrophilic carbonyl carbon of an acylating agent.[4][5] The general mechanism, particularly when using acyl chlorides or anhydrides, proceeds through a nucleophilic addition-elimination pathway.[4][6]

The key steps involve:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the anthranilic acid's amino group attacks the carbonyl carbon of the acylating agent. This leads to the formation of a tetrahedral intermediate.[5][6][7]

• Elimination of the Leaving Group: The tetrahedral intermediate is unstable and collapses, reforming the carbonyl double bond and expelling a leaving group (e.g., a chloride ion from an acyl chloride or a carboxylate ion from an anhydride).[5][6][7]

• Deprotonation: A base, which can be another molecule of the amine starting material or an added base like pyridine or sodium hydroxide, removes a proton from the nitrogen atom, yielding the final N-acyl anthranilic acid and a salt.[8]

This fundamental mechanism underpins the various protocols detailed in this guide.

Visualizing the Reaction Pathway

To provide a clear visual representation of the N-acylation process, the following workflow diagram illustrates the key stages from reactants to the final product.

Caption: General workflow for the N-acylation of anthranilic acid.

Experimental Protocols: A Step-by-Step Guide

This section presents detailed protocols for the N-acylation of anthranilic acid using three common classes of acylating agents: acyl chlorides, acid anhydrides, and carboxylic acids with a silver catalyst.

Protocol 1: N-Acylation using Acyl Chlorides (Schotten-Baumann Conditions)

The Schotten-Baumann reaction provides a classic and effective method for acylating amines using acyl chlorides in the presence of an aqueous base.[8][9][10] The base neutralizes the hydrogen chloride byproduct, preventing the protonation of the starting amine and driving the reaction to completion.[8][11]

Materials:

• Anthranilic acid

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride)

• 10% Sodium hydroxide (NaOH) solution

• Dichloromethane (DCM) or diethyl ether

• Concentrated hydrochloric acid (HCl)

• Distilled water

• Ice bath

Procedure:

• Dissolution: In a flask equipped with a magnetic stirrer, dissolve anthranilic acid in 10% aqueous NaOH solution. Cool the solution in an ice bath.

• Addition of Acyl Chloride: While vigorously stirring the cooled solution, add the acyl chloride dropwise. Maintain the temperature below 10 °C.

• Reaction: Continue stirring for 30-60 minutes after the addition is complete. The product may precipitate during this time.

• Work-up:

  • If a precipitate forms, filter the solid and wash it with cold water.

  • If no precipitate forms, transfer the reaction mixture to a separatory funnel. Extract the aqueous layer with dichloromethane to remove any unreacted acyl chloride.

• Acidification: Cool the aqueous solution in an ice bath and slowly add concentrated HCl until the pH is acidic (pH 2-3), which will precipitate the N-acyl anthranilic acid.

• Isolation and Purification: Collect the solid product by vacuum filtration, wash with cold distilled water, and dry. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Protocol 2: N-Acylation using Acetic Anhydride

Acetic anhydride is a widely used, effective, and readily available reagent for the N-acetylation of amines.[12][13] This method is often straightforward and can be performed under neat conditions or with a solvent.

Materials:

• Anthranilic acid

• Acetic anhydride

• Distilled water

• Boiling stones

• Ice bath

Procedure:

• Reaction Setup: In a fume hood, place 2 g of anthranilic acid and 6 ml of acetic anhydride in a 50 ml Erlenmeyer flask.[12] A solid may form initially.

• Heating: Add a boiling stone and gently heat the mixture to a boil on a hot plate for approximately 15 minutes.[12] All solids should dissolve.

• Hydrolysis of Excess Anhydride: Allow the reaction mixture to cool. Carefully add 2 ml of distilled water to hydrolyze the unreacted acetic anhydride. An exothermic reaction may occur.

• Crystallization: Gently warm the mixture until it nearly boils, then allow it to cool slowly to room temperature.[12] Slow cooling promotes the formation of larger crystals of N-acetylanthranilic acid.

• Isolation: Isolate the crystalline product by vacuum filtration.[12]

• Washing and Drying: Wash the crystals with a small amount of chilled water or a minimal amount of cold methanol and dry them thoroughly.[12]

Protocol 3: Silver-Catalyzed N-Acylation with Carboxylic Acids

A more recent and versatile method involves the silver-catalyzed reaction of anthranils (derived from anthranilic acids) with a broad range of carboxylic acids.[1][14][15] This approach is advantageous as it allows for the use of readily available carboxylic acids directly.

Materials:

• Anthranil (to be prepared from the corresponding anthranilic acid)

• Carboxylic acid (e.g., aliphatic, aromatic, or drug molecules like ibuprofen)

• Silver(I) oxide (Ag₂O)

• Solvent (e.g., toluene)

General Procedure (based on literature):

• Reaction Mixture: To a reaction vessel, add the anthranil, the carboxylic acid (1.2 equivalents), and a catalytic amount of Ag₂O (e.g., 10 mol%).

• Solvent Addition: Add the appropriate solvent (e.g., toluene).

• Heating: Heat the reaction mixture at a specified temperature (e.g., 100 °C) for a designated time (e.g., 12 hours), monitoring the reaction progress by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Purification: The crude product is typically purified by column chromatography on silica gel to yield the pure N-acyl anthranilic acid.[14]

Comparative Overview of Protocols

Parameter	Protocol 1: Acyl Chlorides (Schotten-Baumann)	Protocol 2: Acetic Anhydride	Protocol 3: Silver-Catalyzed with Carboxylic Acids
Acylating Agent	Acyl Chloride	Acetic Anhydride	Carboxylic Acid
Key Reagents	NaOH, HCl	Water	Ag₂O catalyst
Advantages	High reactivity, generally good yields.[8]	Readily available reagent, simple procedure.[12][13]	Broad substrate scope, uses readily available carboxylic acids.[1][14][15]
Disadvantages	Acyl chlorides are moisture-sensitive and corrosive.[16]	Limited to acetylation, can be exothermic.	Requires a catalyst, may need chromatographic purification.[14]
Typical Conditions	Biphasic (aqueous/organic), low temperature.[10]	Neat or with a solvent, heating.[12]	Anhydrous solvent, heating.

Troubleshooting Common Issues

Problem	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Increase reaction time or temperature. Ensure efficient stirring.
Loss of product during work-up.	Ensure complete precipitation by adjusting pH carefully. Use minimal solvent for washing.
Protonation of the starting amine (in Schotten-Baumann).	Ensure sufficient base is present to neutralize the generated acid.[11]
Formation of Oily Product	Impurities in starting materials.	Purify starting materials before the reaction.
Product is not crystallizing.	Try scratching the inside of the flask, seeding with a small crystal, or cooling for a longer period.
Side Reactions	Diacylation (reaction at both the amino and carboxyl groups).	Use controlled stoichiometry of the acylating agent.[17]
Hydrolysis of the acylating agent.	Ensure anhydrous conditions where necessary. Add acylating agent slowly.

Conclusion and Future Perspectives

The N-acylation of anthranilic acid is a cornerstone reaction in synthetic organic and medicinal chemistry. The choice of protocol depends on the desired acyl group, the scale of the reaction, and the available reagents. While traditional methods using acyl chlorides and anhydrides remain highly effective and widely practiced, newer catalytic methods offer expanded substrate scope and milder reaction conditions.[1][14][15] As the demand for novel bioactive molecules grows, the development of even more efficient, sustainable, and versatile N-acylation protocols will continue to be an active area of research.

References

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• ACS Publications. (2024). Ag-Catalyzed Practical Synthesis of N-Acyl Anthranilic Acids from Anthranils and Carboxylic Acids. The Journal of Organic Chemistry. [Link]

• Semantic Scholar. (n.d.). Ag-Catalyzed Practical Synthesis of N-Acyl Anthranilic Acids from Anthranils and Carboxylic Acids. [Link]

• Study.com. (n.d.). Acylation Overview, Mechanism & Agents. [Link]

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• Sciencemadness.org. (n.d.). Alkylation and acylation of basic salts of anthranilic acid. [Link]

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methods for assessing compound stability in biological media

Application Notes & Protocols

Topic: Methods for Assessing Compound Stability in Biological Media

Introduction: The Imperative of Stability in Drug Discovery

The journey of a drug candidate from initial hit to a marketed therapeutic is fraught with challenges, with a significant percentage of failures attributed to suboptimal pharmacokinetic properties.[1] A cornerstone of a viable pharmacokinetic profile is the compound's stability within biological systems.[2] Instability can lead to a cascade of undesirable outcomes, including misleading bioassay results, incorrect structure-activity relationships (SAR), rapid clearance leading to low bioavailability, and the formation of potentially toxic metabolites.[2][3] Therefore, a thorough and early assessment of a compound's stability in relevant biological media is not merely a screening step but a critical, data-driven strategy to guide medicinal chemistry efforts, de-risk development, and ultimately enhance the quality and success rate of drug candidates.[2][4]

This guide provides an in-depth exploration of the principles and methodologies for assessing compound stability in key biological matrices: plasma, liver microsomes, and hepatocytes. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the scientific rationale behind experimental choices, empowering users to design, execute, and interpret these critical assays with confidence.

Chapter 1: Plasma Stability Assays

Scientific Principle & Rationale

Beyond the liver, blood plasma itself contains a variety of enzymes, particularly hydrolases such as esterases and amidases, that can degrade xenobiotics.[5] Compounds containing susceptible functional groups like esters or amides can be rapidly hydrolyzed in circulation, leading to a short half-life and premature clearance, rendering them ineffective in vivo.[6] The plasma stability assay is a fundamental in vitro screen designed to identify such liabilities early. Its primary purpose is to measure a compound's stability in the presence of these plasma enzymes, distinguishing enzymatic degradation from simple chemical instability.

Why this matters: A compound that is highly potent in a cell-based assay but rapidly degrades in plasma will likely fail in preclinical animal models due to insufficient exposure at the target site. Identifying this instability allows chemists to modify labile moieties (e.g., replacing an ester with a more stable amide) to improve pharmacokinetic properties.[6]

Experimental Workflow

The workflow for a plasma stability assay is straightforward, involving the incubation of a test compound with plasma and monitoring its disappearance over time.

Caption: Workflow for a typical plasma stability assay.

Detailed Protocol: Plasma Stability Assessment

Objective: To determine the in vitro half-life (t½) of a test compound in plasma.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled, heparinized plasma (e.g., Human, Rat, Mouse) from a reputable supplier

• Phosphate Buffered Saline (PBS), pH 7.4

• Positive Control (e.g., Propantheline, known to be unstable)

• Negative Control (e.g., Verapamil, known to be stable)

• 96-well incubation plates

• Acetonitrile (ACN), ice-cold, containing an appropriate internal standard (IS) for LC-MS/MS analysis

• Incubator (37°C)

• Centrifuge capable of holding 96-well plates

• LC-MS/MS system

Procedure:

• Preparation:

  • Thaw frozen plasma in a 37°C water bath until just thawed, then keep on ice.

  • Prepare a working solution of the test compound and controls at 100 µM in a suitable solvent (e.g., 90:10 PBS:DMSO). This intermediate dilution minimizes the final DMSO concentration.

• Reaction Setup:

  • Aliquot 99 µL of plasma into the wells of the 96-well plate for each time point. Pre-warm the plate at 37°C for 5-10 minutes.

  • To initiate the reaction, add 1 µL of the 100 µM compound working solution to each well (final concentration = 1 µM; final DMSO concentration ≤ 0.1%).[7] Mix gently.

• Time Course Sampling:

  • This protocol uses time points of 0, 15, 30, 60, and 120 minutes.[5]

  • For the T=0 sample: Immediately after adding the compound, transfer the entire 100 µL reaction mixture into a separate plate/tube containing 300 µL of ice-cold ACN with IS. This terminates the reaction instantly.

  • Place the master incubation plate back into the 37°C incubator.

  • At each subsequent time point (15, 30, 60, 120 min), repeat the quenching step by transferring 100 µL of the incubation mixture into the ACN/IS solution.

• Sample Processing:

  • After the final time point, seal the collection plate, vortex thoroughly, and centrifuge at high speed (e.g., 4000 rpm for 10 min) to pellet the precipitated plasma proteins.[8]

  • Carefully transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples by LC-MS/MS to determine the peak area ratio of the test compound relative to the internal standard.

Data Analysis & Acceptance Criteria

• Calculate Percent Remaining:

  • The percentage of compound remaining at each time point is calculated relative to the T=0 sample.

  • % Remaining = (Peak Area Ratio at T=x / Peak Area Ratio at T=0) * 100

• Determine Half-Life (t½):

  • Plot the natural logarithm (ln) of the % remaining versus time.

  • The slope of the line, determined by linear regression, represents the elimination rate constant (k).

  • The half-life is calculated using the formula: t½ = 0.693 / -k[5]

Table 1: Interpretation of Plasma Stability Data

Half-Life (t½) in minutes	Stability Classification	Implication for Drug Discovery
> 120 min	High Stability	Ideal. Unlikely to be a liability.
60 - 120 min	Moderate Stability	Acceptable for many programs.
< 60 min	Low Stability	Potential liability. May require chemical modification.
< 15 min	Very Low Stability	Significant liability. High priority for chemical modification.

Self-Validation & Controls:

• Positive Control (Propantheline): Should show significant degradation (e.g., t½ < 30 min) to confirm enzymatic activity in the plasma batch.

• Negative Control (Verapamil): Should show high stability (e.g., >80% remaining at 120 min) to ensure no unexpected chemical degradation or analytical issues.

• Acceptance: The assay is considered valid if the controls perform within established limits.

Chapter 2: Liver Microsomal Stability Assays

Scientific Principle & Rationale

The liver is the body's primary metabolic engine, and the most significant family of enzymes responsible for the metabolism of drugs are the Cytochrome P450s (CYPs).[3][9] These enzymes are primarily located in the endoplasmic reticulum of hepatocytes. Liver microsomes are vesicles formed from the endoplasmic reticulum when liver cells are homogenized, making them a concentrated, cell-free source of Phase I metabolic enzymes, especially CYPs.[10]

The microsomal stability assay is a workhorse in early ADME screening.[11] It measures a compound's susceptibility to metabolism by these Phase I enzymes.[12] The enzymatic reactions of CYPs are oxidative and require the cofactor NADPH (nicotinamide adenine dinucleotide phosphate).[13] Therefore, the assay is run in the presence of an NADPH-regenerating system to ensure the cofactor is not depleted.

Why this matters: A compound that is rapidly metabolized by liver microsomes will likely have a high in vivo hepatic clearance, leading to a short half-life and poor oral bioavailability.[14] This assay provides a quantitative measure of metabolic liability, expressed as intrinsic clearance (Clint), which can be used to rank compounds and predict in vivo pharmacokinetic parameters.[11][15]

Experimental Workflow

The workflow involves incubating the compound with liver microsomes and an NADPH source, followed by analysis of compound depletion. A key control is an incubation without NADPH to check for non-CYP-mediated metabolism or chemical instability.[16][17]

Caption: Workflow for a liver microsomal stability assay.

Detailed Protocol: Liver Microsomal Stability

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (Clint) of a compound in liver microsomes.

Materials:

• Test compound stock solution (10 mM in DMSO)

• Pooled liver microsomes (Human, Rat, etc.; e.g., 20 mg/mL stock)

• Potassium phosphate buffer (100 mM, pH 7.4)[14]

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[11]

• Positive Controls (e.g., Midazolam for high clearance, Dextromethorphan for moderate clearance)[14][15]

• Termination Solution: Ice-cold ACN with IS

• 96-well incubation plates

• Incubator/shaker (37°C)

Procedure:

• Preparation:

  • Thaw liver microsomes on ice. Dilute to a working concentration of 0.5 mg/mL in phosphate buffer.[14]

  • Prepare a 100 µM working solution of the test compound and controls in a buffer/DMSO mix (to keep final DMSO < 0.5%).[14]

• Reaction Setup (in duplicate or triplicate):

  • In a 96-well plate, combine the compound working solution and the microsome suspension.

  • Set up parallel incubations: one set for "+NADPH" and one for "-NADPH". For the "-NADPH" control, substitute the NADPH system with buffer.[16]

  • Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

• Reaction Initiation and Sampling:

  • Initiate the reaction by adding the NADPH regenerating system (or buffer for the -NADPH control). Final compound concentration is typically 1 µM.[14]

  • Immediately take the T=0 sample by transferring an aliquot into the Termination Solution.

  • Incubate the plate at 37°C, usually with shaking.

  • At subsequent time points (e.g., 5, 15, 30, 45, 60 min), remove aliquots and quench in the Termination Solution.[15]

• Sample Processing & Analysis:

  • Vortex the quenched samples and centrifuge to pellet protein.

  • Transfer supernatant for LC-MS/MS analysis to quantify the remaining parent compound.

Data Analysis & Interpretation

• Half-Life (t½): Calculated as described in the plasma stability section (1.4) from the slope of the ln(% remaining) vs. time plot.

• Intrinsic Clearance (Clint): This value normalizes the rate of metabolism to the amount of protein and volume used.

  • Clint (µL/min/mg protein) = (0.693 / t½) * (Incubation Volume in µL / mg of microsomal protein in incubation)[15]

Table 2: Interpretation of Human Liver Microsome (HLM) Stability Data

Clint (µL/min/mg protein)	Stability Classification	Predicted In Vivo Hepatic Clearance
< 12	Low Clearance	Low
12 - 55	Intermediate Clearance	Intermediate
> 55	High Clearance	High

Self-Validation & Controls:

• -NADPH Control: Compound loss should be minimal (<20%). Significant loss suggests chemical instability or metabolism by non-CYP enzymes (e.g., esterases also present in microsomes).[13][17]

• Positive Controls: High and moderate clearance controls should yield Clint values within the laboratory's historical range, validating the activity of the microsomal batch and the assay system.

• Zero-Compound Control: A control containing all components except the test compound should be run to check for interfering peaks in the LC-MS/MS analysis.[16]

Chapter 3: Hepatocyte Stability Assays

Scientific Principle & Rationale

While microsomes are excellent for assessing Phase I metabolism, they lack the full metabolic machinery of a living cell. Hepatocytes (liver cells) are considered a more physiologically relevant, "gold standard" in vitro system. They are intact cells containing the full complement of both Phase I (e.g., CYPs) and Phase II (e.g., UGTs, SULTs) enzymes, along with the necessary cofactors in their natural concentrations and cellular locations.[1][9]

The hepatocyte stability assay measures the combined effect of:

• Cellular Uptake: The compound must first cross the cell membrane to be metabolized.

• Phase I and Phase II Metabolism: It captures the interplay between different enzyme systems.

• Potential Efflux: The compound or its metabolites can be transported out of the cell.

Why this matters: Some compounds may appear stable in microsomes but are rapidly cleared by Phase II conjugation reactions (e.g., glucuronidation by UGTs) that are only fully active in hepatocytes. This assay provides a more comprehensive and often more accurate prediction of a compound's overall hepatic clearance in vivo.[18][19] Cryopreserved hepatocytes are widely used as they offer convenience and retain metabolic activity comparable to fresh cells for most applications.[19][20]

Experimental Workflow

The process involves reviving cryopreserved hepatocytes, incubating them with the test compound, and monitoring its disappearance from the entire system (cells + medium).

Caption: Workflow for a suspension hepatocyte stability assay.

Detailed Protocol: Cryopreserved Hepatocyte Stability

Objective: To determine the intrinsic clearance of a compound in a suspension of cryopreserved hepatocytes.

Materials:

• Vial of cryopreserved hepatocytes (e.g., pooled human donors)

• Hepatocyte thawing and incubation media (from supplier)

• Test compound and controls (e.g., 7-Hydroxycoumarin for Phase II, Midazolam for Phase I)

• Collagen-coated 24- or 48-well plates (if performing plated assay) or low-attachment plates for suspension assay

• Termination Solution: Ice-cold ACN with IS

• CO2 Incubator (37°C, 5% CO2)

• Centrifuge

Procedure:

• Hepatocyte Revival:

  • Rapidly thaw the vial of hepatocytes in a 37°C water bath (~2 minutes).

  • Immediately transfer the cell suspension to a tube containing pre-warmed thawing medium.

  • Centrifuge gently (e.g., 100 x g for 10 min) to pellet the cells.[21]

  • Carefully remove the supernatant and resuspend the cell pellet in incubation medium.

  • Perform a cell count and viability assessment (e.g., using Trypan blue exclusion). Viability should be >80%.

• Reaction Setup:

  • Dilute the hepatocyte suspension to the desired final density (e.g., 0.5 or 1.0 million viable cells/mL).

  • Aliquot the cell suspension into a 96-well plate.

  • Add the test compound to initiate the reaction (final concentration typically 1 µM).

• Incubation and Sampling:

  • Place the plate in a 37°C incubator, often on an orbital shaker to keep cells in suspension.

  • Sample at designated time points (e.g., 0, 15, 30, 60, 90, 120 min) by transferring the entire well contents into the Termination Solution.

• Sample Processing & Analysis:

  • Vortex the quenched samples vigorously to lyse the cells.

  • Centrifuge at high speed to pellet all cellular debris and precipitated protein.

  • Analyze the supernatant by LC-MS/MS.

Data Analysis & Interpretation

The data analysis is similar to the microsomal assay, but the intrinsic clearance is normalized to the number of cells.

• Intrinsic Clearance (Clint): Clint (µL/min/10^6 cells) = (0.693 / t½) * (1 / Cell Density in 10^6 cells/mL)

This Clint value can then be scaled using physiological parameters (e.g., liver weight, hepatocellularity) to predict the in vivo hepatic blood clearance (CLh).

Table 3: Interpretation of Human Hepatocyte Stability Data

Clint (µL/min/10^6 cells)	Stability Classification	Predicted In Vivo Hepatic Clearance
< 5	Low Clearance	Low
5 - 45	Intermediate Clearance	Intermediate
> 45	High Clearance	High

Self-Validation & Controls:

• Cell Viability: Viability should be monitored post-incubation to ensure the compound was not cytotoxic, which would confound the results.

• Positive Controls: A Phase I control (e.g., Midazolam) and a Phase II control (e.g., 7-Hydroxycoumarin) should be run in parallel to confirm the metabolic competence of the hepatocyte batch.

• Incubation without cells: A control incubation of the compound in medium alone should be performed to check for non-enzymatic degradation.

Chapter 4: Integrated Strategy & Troubleshooting

Comparative Summary of Assays

No single assay tells the whole story. The data from these assays are used in concert to build a comprehensive stability profile and guide decisions.

Table 4: Comparison of In Vitro Stability Assays

Feature	Plasma Stability	Microsomal Stability	Hepatocyte Stability
Biological System	Plasma	Liver Subcellular Fraction (ER)	Intact Liver Cells
Key Enzymes	Esterases, Amidases	Phase I (CYPs, FMOs)	Phase I & Phase II, Transporters
Cofactors	Endogenous	NADPH must be added	Endogenous, physiologically relevant
Cellular Uptake	Not applicable	Not applicable	A required factor
Primary Output	Half-life (t½)	Intrinsic Clearance (Clint)	Intrinsic Clearance (Clint)
Key Question Answered	Is it stable in blood?	How fast is it metabolized by CYPs?	What is the overall hepatic stability?
Complexity & Cost	Low	Moderate	High

A Logic-Driven Assay Cascade

In a typical drug discovery program, these assays are deployed in a tiered approach to conserve resources and make efficient decisions.

Caption: A typical assay cascade in drug discovery.

Troubleshooting Common Issues

Table 5: Common Problems and Solutions in Stability Assays

Problem	Potential Cause(s)	Recommended Solution(s)
Low recovery at T=0	- Poor compound solubility (precipitation) - Non-specific binding to plate plastic - Analytical issue (ion suppression)	- Check solubility in assay buffer - Use low-binding plates - Optimize LC-MS/MS method; use a stable isotope-labeled internal standard if possible
High variability between replicates	- Inaccurate pipetting - Incomplete mixing - Inconsistent quenching	- Use calibrated pipettes; perform QC checks - Ensure thorough mixing at each step - Quench reactions rapidly and consistently
Stable in Microsomes, Unstable in Hepatocytes	- Compound is primarily cleared by Phase II metabolism - Compound is a substrate for uptake transporters	- This is an expected and valuable result. The hepatocyte data is more predictive. - Further studies can identify specific Phase II enzymes involved.
Unstable in "-NADPH" Microsomal Control	- Chemical instability in buffer - Metabolism by non-CYP enzymes (e.g., esterases)	- Test stability in buffer alone - Result suggests a potential non-CYP clearance pathway[13][17]

References

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Application Notes &amp; Protocols: A Researcher's Guide to Experimental Models for Testing the Anti-Fibrotic Potential of Novel Compounds

Introduction: The Imperative for Effective Anti-Fibrotic Therapies

Fibrosis, the excessive accumulation of extracellular matrix (ECM) proteins, is the pathological hallmark of numerous chronic diseases affecting organs such as the lungs, liver, kidneys, and heart.[1] This relentless scarring process disrupts normal tissue architecture and function, ultimately leading to organ failure. Despite its prevalence and severe consequences, therapeutic options remain limited. The two drugs approved for Idiopathic Pulmonary Fibrosis (IPF), for instance, only slow disease progression without halting or reversing the underlying fibrotic process.[2] This significant unmet medical need underscores the urgency for robust and predictive preclinical models to accelerate the discovery and development of novel anti-fibrotic compounds.

This guide provides an in-depth exploration of the key experimental models used in anti-fibrotic drug discovery. It is designed for researchers, scientists, and drug development professionals, offering not just step-by-step protocols but also the scientific rationale behind model selection and experimental design. We will traverse the typical drug discovery pipeline, from high-throughput in vitro assays to complex in vivo efficacy studies, providing the technical insights necessary to generate reliable and translatable data.

The Preclinical Drug Discovery Funnel for Anti-Fibrotic Agents

The evaluation of a potential anti-fibrotic compound is a multi-stage process. It begins with broad, rapid screening to identify hits and progressively moves towards more complex, physiologically relevant models to validate leads. This funneling approach ensures that only the most promising candidates advance, saving time and resources.

Figure 2: The Canonical TGF-β/SMAD Signaling Pathway in Fibrosis. This pathway is a central driver of myofibroblast activation and ECM deposition.

Section 1: In Vitro Models - The Foundation of Screening

In vitro models are indispensable for the initial screening of compound libraries due to their scalability, cost-effectiveness, and suitability for high-throughput formats. [3]They provide a controlled environment to investigate specific molecular mechanisms and identify compounds that modulate key fibrotic events.

Application Note: The Fibroblast-to-Myofibroblast Transition (FMT) Assay

Principle & Rationale: The transition of quiescent fibroblasts into activated myofibroblasts is a cornerstone of fibrogenesis. This phenotypic switch can be robustly induced in vitro by stimulating primary human fibroblasts with TGF-β1. [4]This model, often called the "scar-in-a-jar," allows for the direct assessment of a compound's ability to prevent or reverse myofibroblast activation and ECM deposition. [5][6]Key endpoints include the expression of α-Smooth Muscle Actin (α-SMA), a hallmark of myofibroblasts, and the deposition of ECM proteins like Collagen I.

Self-Validation & Controls:

• Positive Control: TGF-β1 stimulation without any test compound.

• Negative Control: Vehicle-treated cells (no TGF-β1).

• Reference Compound: A known inhibitor of the TGF-β pathway (e.g., a TβRI/ALK5 inhibitor) should be used to confirm assay performance. [7]

Protocol: High-Content Imaging-Based FMT Assay

1. Cell Seeding:

• Culture primary Normal Human Lung Fibroblasts (NHLFs) in Fibroblast Growth Medium.

• Seed NHLFs into 96-well, black-walled, clear-bottom imaging plates at a density of 5,000 cells/well.

• Allow cells to adhere and grow for 24 hours at 37°C, 5% CO₂.

2. Compound Treatment & Stimulation:

• Prepare serial dilutions of test compounds and the reference inhibitor in low-serum (0.5% FBS) medium.

• Aspirate growth medium from the cell plate and add the compound-containing medium. Incubate for 1 hour.

• Add TGF-β1 to all wells (except negative controls) to a final concentration of 5 ng/mL.

3. Incubation:

• Incubate the plate for 48-72 hours at 37°C, 5% CO₂ to allow for myofibroblast differentiation and ECM deposition.

4. Immunofluorescence Staining:

• Fix cells with 4% paraformaldehyde (PFA) for 15 minutes at room temperature.

• Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Block with 3% Bovine Serum Albumin (BSA) in PBS for 1 hour.

• Incubate with primary antibodies (e.g., anti-α-SMA and anti-Collagen I) overnight at 4°C.

• Wash and incubate with corresponding Alexa Fluor-conjugated secondary antibodies and a nuclear counterstain (e.g., Hoechst) for 1 hour at room temperature, protected from light.

5. Imaging and Analysis:

• Acquire images using a high-content imaging system.

• Quantify the fluorescence intensity of α-SMA and Collagen I per cell (normalized to cell number via nuclear count).

• Calculate the IC₅₀ value for each compound based on the inhibition of α-SMA expression.

Parameter	Untreated Control	TGF-β1 Stimulated	TGF-β1 + Test Compound
α-SMA Expression	Baseline	++++	+/- (Dose-dependent)
Collagen I Deposition	Baseline	+++	+/- (Dose-dependent)
Cell Morphology	Spindle-shaped	Broad, stress fibers	Reverted to spindle

Section 2: Ex Vivo Models - Bridging Simplicity and Complexity

Ex vivo models, particularly precision-cut tissue slices (PCLS), offer a unique advantage by preserving the native three-dimensional architecture, multicellular composition, and ECM environment of an organ. [8][9]This makes them a powerful intermediate platform to validate findings from cell culture before moving into costly animal studies. [10]

Application Note: Precision-Cut Lung Slices (PCLS) for Fibrosis Modeling

Principle & Rationale: PCLS are thin (200-300 µm) sections of living organ tissue kept viable in culture for several days. [9][11]This system retains the complex interplay between various cell types (epithelial, mesenchymal, immune) within their natural matrix. Fibrosis can be induced by treating the slices with a "fibrotic cocktail" (e.g., TGF-β, PDGF, TNFα). [12]The model is ideal for testing compound efficacy in a more physiologically relevant human or rodent tissue context. [13]

Figure 3: The Experimental Workflow for Precision-Cut Lung Slice (PCLS) Assays. This ex vivo model provides a highly relevant system for anti-fibrotic drug testing.

Protocol: PCLS Anti-Fibrotic Assay

1. Tissue Preparation:

• Obtain fresh lung tissue (e.g., from resection surgery or from a rodent).

• Inflate the lung with low-melting-point agarose.

• Once solidified, use a vibratome to cut 250 µm thick slices in ice-cold buffer.

2. Slicing and Culture:

• Immediately transfer slices to culture medium.

• Culture slices individually in 24-well plates, often on a rocking platform or in transwell inserts to ensure adequate nutrient and gas exchange.

3. Treatment:

• Allow slices to stabilize in culture for 24 hours.

• Replace medium with fresh medium containing test compounds or vehicle control. Incubate for 1 hour.

• Add a fibrotic stimulus cocktail (e.g., TGF-β1, PDGF-AB, TNF-α, LPA) and incubate for up to 72 hours.

4. Endpoint Analysis:

• Gene Expression: Harvest slices for RNA extraction and perform qPCR for fibrotic marker genes (COL1A1, ACTA2, FN1).

• Histology: Fix slices in 4% PFA for histological analysis of collagen deposition (see Section 4).

• Biochemical Analysis: Pool slices for a hydroxyproline assay to quantify total collagen content (see Section 4).

• Secreted Biomarkers: Analyze culture supernatants for secreted proteins like Pro-Collagen Type I N-terminal Propeptide (P1NP).

Section 3: In Vivo Models - The Gold Standard for Efficacy

Animal models are essential for evaluating the efficacy, pharmacokinetics (PK), and pharmacodynamics (PD) of a drug candidate in a whole-organism context. [14][15]They are the final preclinical step before a compound can be considered for human trials.

Application Note 1: Bleomycin-Induced Pulmonary Fibrosis

Principle & Rationale: Intratracheal administration of the chemotherapeutic agent bleomycin in mice induces lung injury, inflammation, and a subsequent fibrotic response that shares key pathological features with human IPF. [1][16]This model is widely used to test compounds in either a prophylactic setting (dosing before or at the time of injury) or a therapeutic setting (dosing after fibrosis is established).

Protocol: Bleomycin-Induced Lung Fibrosis in Mice

1. Animal Model:

• Use C57BL/6 mice, 8-10 weeks old.

2. Bleomycin Administration:

• Anesthetize the mouse.

• Instill a single dose of bleomycin sulfate (1-3 U/kg) or saline (for control group) directly into the trachea.

3. Compound Dosing:

• Prophylactic Regimen: Begin dosing the test compound (e.g., daily via oral gavage) on Day 0 and continue until sacrifice.

• Therapeutic Regimen: Begin dosing on Day 7 or 14, once fibrosis is established.

4. Sacrifice and Tissue Harvest:

• Sacrifice animals at Day 14 or Day 21 post-bleomycin instillation.

• Collect bronchoalveolar lavage (BAL) fluid for cell counts and cytokine analysis.

• Perfuse the lungs and harvest them for analysis. Inflate and fix one lobe for histology and snap-freeze the other lobes for biochemical and gene expression analysis.

5. Endpoint Analysis:

• Lung Function: Assess lung resistance and compliance using a flexiVent system. [15] * Histology: Quantify fibrosis using the Ashcroft scoring method on Masson's Trichrome or Picrosirius Red stained sections.

• Hydroxyproline Assay: Determine total lung collagen content.

Application Note 2: Carbon Tetrachloride (CCl₄)-Induced Liver Fibrosis

Principle & Rationale: Chronic administration of the hepatotoxin CCl₄ to rodents causes repetitive liver injury, leading to chronic inflammation, hepatic stellate cell activation, and the progressive deposition of scar tissue, mimicking aspects of toxicant-induced human liver fibrosis. [17]

Protocol: CCl₄-Induced Liver Fibrosis in Mice or Rats

1. CCl₄ Administration:

• Administer CCl₄ (typically diluted in corn oil) to mice or rats via intraperitoneal (i.p.) injection twice a week for 4-8 weeks.

2. Compound Dosing:

• Initiate dosing of the test compound after 2-4 weeks of CCl₄ administration to model therapeutic intervention.

3. Sacrifice and Sample Collection:

• Sacrifice animals 48-72 hours after the final CCl₄ dose.

• Collect blood for measurement of liver enzymes (ALT, AST).

• Harvest the liver. Fix a portion for histology and snap-freeze the remainder for other analyses.

4. Endpoint Analysis:

• Serum Biomarkers: Measure ALT and AST levels as indicators of liver injury.

• Histology: Stain liver sections with Picrosirius Red to visualize and quantify the fibrotic area.

• Gene Expression: Perform qPCR on liver homogenates for key fibrotic genes.

• Hydroxyproline Assay: Quantify total collagen content in the liver.

Model Comparison	In Vitro (FMT)	Ex Vivo (PCLS)	In Vivo (Bleomycin)
System Complexity	Low (Single cell type)	Medium (Multicellular tissue)	High (Whole organism)
Physiological Relevance	Low	Medium-High	High
Throughput	High	Low-Medium	Low
Key Question Answered	Mechanism of Action, Potency	Efficacy in native tissue context	Systemic Efficacy, PK/PD
Cost	Low	Medium	High

Section 4: Essential Cross-Model Validation Techniques

Consistent and quantitative endpoint analysis is critical for comparing results across different models and making informed decisions.

Protocol: Histological Assessment of Collagen with Picrosirius Red

Purpose: To visualize and quantify collagen deposition in fixed tissue sections. Picrosirius Red (PSR) staining, when viewed under polarized light, allows for the differentiation of thinner (green-yellow) versus thicker (orange-red) collagen fibers. [18][19] 1. Sample Preparation:

• Use 5 µm thick paraffin-embedded sections of lung, liver, or other tissues.

• Deparaffinize and rehydrate the sections through a series of xylene and ethanol washes.

2. Staining:

• Stain with Weigert's hematoxylin for 5-10 minutes to stain nuclei.

• Rinse and stain with Picro-Sirius Red solution for 60 minutes.

• Briefly wash in acidified water, dehydrate quickly through ethanol series, clear in xylene, and mount.

3. Analysis:

• Capture images of the stained sections using a brightfield microscope.

• Use image analysis software (e.g., ImageJ) to set a color threshold for the red-stained collagen and calculate the percentage of the total tissue area that is positive for collagen.

Protocol: Biochemical Quantification of Collagen via Hydroxyproline Assay

Purpose: To obtain a quantitative measure of the total collagen content in a tissue sample. Hydroxyproline is an amino acid that is nearly exclusive to collagen, making its concentration a reliable proxy for total collagen amount. [20][21] 1. Tissue Hydrolysis:

• Weigh a frozen tissue sample (~20-50 mg).

• Add concentrated Hydrochloric Acid (HCl, ~12 M) and hydrolyze the tissue in a pressure-tight vial at 110-120°C for 12-24 hours. [22] 2. Assay Procedure (Colorimetric):

• Evaporate the acid from the hydrolyzed samples.

• Reconstitute the sample in assay buffer.

• Add Chloramine-T reagent to oxidize the hydroxyproline. Incubate for 20 minutes at room temperature.

• Add a color reagent (e.g., DMAB). Incubate at 60-65°C for 20 minutes to develop the color.

• Read the absorbance at ~560 nm using a plate reader.

3. Calculation:

• Generate a standard curve using known concentrations of hydroxyproline.

• Calculate the hydroxyproline concentration in the samples from the standard curve.

• Convert the amount of hydroxyproline to total collagen by assuming hydroxyproline constitutes approximately 13.5% of collagen by weight.

References

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• Selvita. (n.d.). In Vitro Fibrosis Assays. Selvita. [Link]

• PromoCell. (2023, December 4). Exploring Advancements in In Vitro Fibrosis Models. [Link]

• Chen, C. Z., & Abe, Y. (2019). The Scar-in-a-Jar: In Vitro Fibrosis Model for Anti-Fibrotic Drug Testing. Methods in Molecular Biology, 1944, 139-147. [Link]

• REPROCELL. (2026, January 15). Modeling Fibrosis Progression Ex Vivo: Opportunities for Anti-Fibrotic Drug Screening. [Link]

• ResearchGate. (n.d.). The Scar-in-a-Jar: In Vitro Fibrosis Model for Anti-Fibrotic Drug Testing | Request PDF. [Link]

• Sygnature Discovery. (n.d.). Fibrosis Assays. [Link]

• FibroFind. (2022, August 25). FibroFind: Precision-Cut Slice Technology for Human Tissue. YouTube. [Link]

• Frontiers. (2025, January 30). Autologous precision-cut lung slice co-culture models for studying macrophage-driven fibrosis. [Link]

• International Journal of Stem Cells. (2021, February 28). Organoid Model in Idiopathic Pulmonary Fibrosis. [Link]

• Overed-Sayer, C., et al. (2019). Implementation of pre-clinical methodologies to study fibrosis and test anti-fibrotic therapy. Current Opinion in Pharmacology, 49, 95-101. [Link]

• MDPI. (n.d.). Multicellular 3D Models for the Study of Cardiac Fibrosis. [Link]

• ERS Publications. (n.d.). Applying single-cell profiling to assess drug anti-fibrotic properties in the human precision-cut lung slice model of fibrosis. [Link]

• Aragen Life Sciences. (n.d.). In Vivo Disease Models for Fibrosis. [Link]

• ARVO Journals. (2025). Preclinical evaluation of anti-fibrosis efficacies using two mouse models of subretinal fibrosis. Investigative Ophthalmology & Visual Science, 66(8), 4331. [Link]

• Hinz, B., et al. (2021). In Vivo Models for the Study of Fibrosis. Matrix Biology, 100-101, 33-52. [Link]

• Leask, A., & Abraham, D. J. (2004). TGF-β signaling in fibrosis. Journal of Cell Science, 117(Pt 18), 3953-3967. [Link]

• Bedin, C., et al. (2020). Comparison of Histochemical Stainings in Evaluation of Liver Fibrosis and Correlation with Transient Elastography in Chronic Hepatitis. BioMed Research International, 2020, 8197267. [Link]

• Ho, J. E., et al. (2017). Biomarkers of cardiovascular stress and fibrosis in preclinical hypertrophic cardiomyopathy. Heart, 103(22), 1813-1819. [Link]

• van de Bovenkamp, M., et al. (2007). Evaluation of fibrosis in precision-cut tissue slices. Journal of Pharmacological and Toxicological Methods, 56(3), 326-333. [Link]

• Kim, J. H., et al. (2021). Organoid Model in Idiopathic Pulmonary Fibrosis. International Journal of Stem Cells, 14(1), 28-36. [Link]

• American Journal of Respiratory Cell and Molecular Biology. (2019). Modeling Fibrosis in Three-Dimensional Organoids Reveals New Epithelial Restraints on Fibroblasts. [Link]

• Aragen Life Sciences. (n.d.). Preclinical Evaluation of new Antifibrotics in NASH-Induced Fibrosis Models. [Link]

• QuickZyme Biosciences. (n.d.). QuickZyme Hydroxyproline Assay. [Link]

• ResearchGate. (n.d.). Histological evaluation of the fiber thickness by Masson's trichrome.... [Link]

• MDPI. (n.d.). Precision-Cut Liver Slices: A Valuable Preclinical Tool for Translational Research in Liver Fibrosis. [Link]

• The Open Rheumatology Journal. (n.d.). The Role of TGF-β Receptors in Fibrosis. [Link]

• Selvita. (n.d.). In Vivo Fibrosis Models. [Link]

• 3-D Matrix. (n.d.). APPLICATION NOTE - Determining Total Collagen Content: Stain Comparison. [Link]

• MDPI. (n.d.). In Vivo and In Vitro Models of Hepatic Fibrosis for Pharmacodynamic Evaluation and Pathology Exploration. [Link]

• MDPI. (n.d.). TGF-β Signaling: From Tissue Fibrosis to Tumor Microenvironment. [Link]

• CABI Digital Library. (n.d.). Journal of Experimental Biology and Agricultural Sciences Comparative Evaluation of Masson's Trichrome and Picrosirius Red Stain. [Link]

• ResearchGate. (2025, August 10). (PDF) Evaluation of fibrosis in precision-cut tissue slices. [Link]

• NIH. (n.d.). A Modified Hydroxyproline Assay Based on Hydrochloric Acid in Ehrlich's Solution Accurately Measures Tissue Collagen Content. [Link]

• USDA ARS. (n.d.). COLLAGEN CONTENT FROM HYDROXYPROLINE. [Link]

• Friedman, S. L., et al. (2015). Strategies and Endpoints of Antifibrotic Drug Trials. Hepatology, 61(1), 355-366. [Link]

• Mamuya, F. A., et al. (2015). Signaling in Fibrosis: TGF-β, WNT, and YAP/TAZ Converge. Frontiers in Medicine, 2, 59. [Link]

• Abbexa. (n.d.). Fibrosis Biomarker Assays. [Link]

• ResearchGate. (n.d.). Increased molecular markers of fibrosis in skin fibrosis animal model.... [Link]

• ResearchGate. (n.d.). Organoid models of liver fibrosis.... [Link]

• Thurner, M., et al. (2017). Primary cell-based phenotypic assays to pharmacologically and genetically study fibrotic diseases in vitro. PLoS One, 12(7), e0181374. [Link]

• ResearchGate. (n.d.). TGF-β signaling pathways in fibrosis.... [Link]

• Seemann, S., et al. (2017). Assessment of cardiac fibrosis: a morphometric method comparison for collagen quantification. Journal of Applied Physiology, 122(6), 1543-1554. [Link]

• Outsourced Pharma. (2025, March 27). Preclinical Evaluation Of New Antifibrotics In IPF Rodent Models. [Link]

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Technical Notes & Optimization

Technical Support Center: Amide Coupling Reactions with 3-Thenoyl Chloride

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to our dedicated technical support center for amide coupling reactions involving 3-thenoyl chloride. This guide is designed to provide you with in-depth, field-proven insights to navigate the common challenges and troubleshoot byproduct formation in your experiments. We will move beyond generic protocols to explain the "why" behind experimental choices, ensuring you can develop robust and self-validating synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I can expect when using 3-thenoyl chloride for an amide coupling reaction?

When performing an amide coupling with 3-thenoyl chloride, you are likely to encounter several common byproducts. These can be categorized into those arising from the general nature of acyl chloride reactions and those potentially related to the 3-thenoyl chloride moiety itself.

General Byproducts:

• Amine Hydrochloride Salt: The reaction between an amine and 3-thenoyl chloride generates one equivalent of hydrochloric acid (HCl). If a tertiary amine base like triethylamine (Et₃N) is used as an acid scavenger, it will be protonated to form triethylamine hydrochloride (Et₃N·HCl)[1]. This is often the most abundant byproduct.

• Hydrolysis Product (3-Thiophenecarboxylic Acid): 3-Thenoyl chloride is highly reactive and susceptible to hydrolysis by water present in the reactants, solvents, or atmosphere. This reaction will regenerate the starting carboxylic acid, 3-thiophenecarboxylic acid[2].

• Unreacted Starting Materials: Incomplete reactions can leave you with residual amine and 3-thenoyl chloride.

Potential Byproducts Specific to 3-Thenoyl Chloride:

While the thiophene ring is generally considered aromatic and relatively stable, its reactivity can be influenced by the reaction conditions.

• Products of Ring Reactivity: Under strongly basic conditions or with highly nucleophilic amines, there is a possibility of nucleophilic substitution on the thiophene ring, although this is less common without activating groups[1][3]. The electron-withdrawing nature of the carbonyl group in 3-thenoyl chloride could potentially activate the ring for such reactions.

• Self-Condensation or Dimerization Products: While not extensively documented for 3-thenoyl chloride itself, highly reactive acyl chlorides can sometimes undergo self-condensation or dimerization, especially at elevated temperatures or in the presence of certain catalysts.

Troubleshooting Guide: A Deeper Dive

This section addresses specific issues you might encounter during your amide coupling reactions with 3-thenoyl chloride and provides actionable solutions based on sound chemical principles.

Problem 1: Low Yield of the Desired Amide and a Messy Reaction Mixture.

Root Cause Analysis:

A low yield of your target 3-thenamide accompanied by multiple unidentified spots on your TLC plate often points to several concurrent issues. The primary culprits are often incomplete reaction, side reactions due to moisture, or suboptimal reaction conditions.

Troubleshooting Protocol:

• Ensure Anhydrous Conditions: 3-Thenoyl chloride is highly sensitive to moisture[4].

  • Action: Dry all glassware in an oven ( >100 °C) for several hours and cool under a stream of dry nitrogen or argon. Use freshly distilled, anhydrous solvents. If using commercial anhydrous solvents, ensure the bottle has been properly sealed and stored.

• Optimize Base Addition and Stoichiometry: The choice and amount of base are critical.

  • Action: Use at least one equivalent of a non-nucleophilic tertiary amine base like triethylamine or diisopropylethylamine (DIPEA) to scavenge the HCl produced. For less reactive amines, or if the amine starting material is a hydrochloride salt, an additional equivalent of base will be required. Consider adding the 3-thenoyl chloride solution dropwise to a solution of the amine and the base at 0 °C to control the initial exothermic reaction.

• Monitor the Reaction Progress:

  • Action: Follow the consumption of the limiting reagent (often the amine) by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). An incomplete reaction will show persistent starting material.

Data Summary: Common Solvents and Bases

Solvent	Base	Key Considerations
Dichloromethane (DCM)	Triethylamine (Et₃N)	Good general-purpose solvent. Et₃N·HCl has some solubility.
Tetrahydrofuran (THF)	Triethylamine (Et₃N)	Et₃N·HCl is less soluble in THF, facilitating its removal by filtration.
Acetonitrile (MeCN)	Diisopropylethylamine (DIPEA)	A more polar aprotic solvent.
Toluene	Pyridine	Can be useful for higher temperature reactions.

Experimental Workflow: A Robust Starting Point

Figure 1: A generalized workflow for robust amide coupling reactions.

Problem 2: Difficulty in Removing Triethylamine Hydrochloride (Et₃N·HCl) Byproduct.

Root Cause Analysis:

Triethylamine hydrochloride can sometimes be challenging to remove completely, especially if your product has some water solubility or is sensitive to aqueous workups.

Troubleshooting Protocol:

• Aqueous Wash: This is the most common and effective method.

  • Action: After the reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., DCM or ethyl acetate) and wash with water or a dilute aqueous acid solution (e.g., 1M HCl) to remove the Et₃N·HCl salt and any excess triethylamine[1]. Follow with a wash with saturated aqueous sodium bicarbonate to neutralize any remaining acid, and finally with brine to remove the bulk of the water.

• Filtration: This is a good option if your product is soluble in a solvent in which Et₃N·HCl is not.

  • Action: If the reaction is performed in a solvent like diethyl ether or THF, the Et₃N·HCl will often precipitate. The salt can then be removed by filtration through a pad of celite[1]. If your reaction was in a solvent like DCM, you can evaporate the solvent and triturate the residue with a solvent like diethyl ether to precipitate the salt, then filter.

• For Water-Sensitive Products:

  • Action: Avoid an aqueous workup. After the reaction, concentrate the mixture and add a non-polar solvent in which your product is soluble but the salt is not (e.g., a mixture of ethyl acetate and hexanes). The precipitated salt can then be removed by filtration.

Problem 3: Presence of 3-Thiophenecarboxylic Acid in the Final Product.

Root Cause Analysis:

The presence of 3-thiophenecarboxylic acid is a clear indication of the hydrolysis of 3-thenoyl chloride.

Troubleshooting Protocol:

• Strict Anhydrous Technique: As detailed in Problem 1, this is the most critical preventative measure.

• Purification:

  • Action: An acidic wash during the workup will not efficiently remove the carboxylic acid. Instead, after the initial aqueous washes, wash the organic layer with a dilute basic solution such as 5% aqueous sodium bicarbonate or 1M sodium hydroxide. The carboxylic acid will be deprotonated to its carboxylate salt, which is soluble in the aqueous layer. Be cautious with this step if your desired amide product has base-sensitive functional groups.

Byproduct Formation Pathways

Figure 2: Major pathways for product and byproduct formation.

References

• Grokipedia. (n.d.). N,N'-Dicyclohexylurea. Retrieved January 18, 2026, from [Link]

• EduRev. (n.d.). Pyrrole, Furan and Thiophene Nucleophilic Substitution Reactions - Chemistry Optional Notes for UPSC PDF Download. Retrieved January 18, 2026, from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Retrieved January 18, 2026, from [Link]

• Wikipedia. (2023, December 29). Thiophene. [Link]

• ResearchGate. (n.d.). Thiophenes: reactions and synthesis. Retrieved January 18, 2026, from [Link]

• Der Pharma Chemica. (n.d.). Synthesis, properties and biological activity of thiophene: A review. [Link]

• RSC Publishing. (2023). Synthesis of dimeric aryls and heteroaryls through dimerization. [Link]

• PubChem. (n.d.). 3-Thenoyl chloride. Retrieved January 18, 2026, from [Link]

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. [Link]

• YouTube. (2013, December 8). Reaction of Carboxylic Acids with Thionyl Chloride. [Link]

• Organic Chemistry Portal. (n.d.). Thiophene synthesis. Retrieved January 18, 2026, from [Link]

• National Institutes of Health. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. [Link]

• Chemguide. (n.d.). an introduction to acyl chlorides (acid chlorides). Retrieved January 18, 2026, from [Link]

• Chemistry LibreTexts. (2021, July 31). 22.4: Electrophilic Aromatic Substitution. [Link]

• Save My Exams. (2025, January 10). Electrophilic Substitution. [Link]

• RSC Publishing. (n.d.). Facile N-directed Ru-catalyzed C(3)–H acylation of heterocyclopentadienes with acyl chlorides. Retrieved January 18, 2026, from [Link]

• Chemistry Steps. (n.d.). SOCl2 Reaction with Carboxylic Acids. Retrieved January 18, 2026, from [Link]

• Save My Exams. (2025, June 23). Acyl Chlorides & Esters. [Link]

• RSC Publishing. (2023, March 21). Solvent-controlled amidation of acid chlorides at room temperature: new route to access aromatic primary amides and imides amenable for late-stage functionalization. [Link]

• National Institutes of Health. (2013, January 14). Risk Assessment of Genotoxic Impurities in New Chemical Entities: Strategies To Demonstrate Control. [Link]

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• 4. 3-Thenoyl chloride | C5H3ClOS | CID 2776377 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of N-Acyl Anthranilic Acids

Welcome to the comprehensive technical support guide for the purification of N-acyl anthranilic acids. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges encountered during the synthesis and purification of this important class of compounds. Here, we move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and optimize your purification strategies.

Introduction: The Challenge of Purity in N-Acyl Anthranilic Acids

N-acyl anthranilic acids are pivotal intermediates in the synthesis of a wide range of pharmaceuticals and bioactive molecules. The acylation of anthranilic acid, while conceptually straightforward, is often accompanied by the formation of impurities that can complicate purification and impact downstream applications. Common issues include low yields, the formation of colored byproducts, and difficulties in crystallization, such as the product "oiling out." This guide provides a structured approach to understanding and resolving these challenges.

Core Purification Principles: A Decision-Making Workflow

Successful purification begins with a clear understanding of the properties of your target molecule and potential impurities. The following workflow provides a general framework for selecting an appropriate purification strategy.

Caption: A general decision-making workflow for the purification of N-acyl anthranilic acids.

Troubleshooting Common Purification Issues

This section addresses specific problems you may encounter during your experiments in a question-and-answer format, providing both solutions and the scientific reasoning behind them.

Problem 1: Low Yield of N-Acyl Anthranilic Acid

Q: I followed the standard procedure of reacting anthranilic acid with an acylating agent (e.g., acetic anhydride), but my yield is significantly lower than expected. What are the likely causes and how can I improve it?

A: Low yields in this synthesis are often attributable to two primary factors: incomplete reaction and hydrolysis of a key intermediate.

• Incomplete Acylation: The nucleophilicity of the amino group in anthranilic acid can be influenced by the reaction conditions. Ensure your starting materials are dry, as water can compete with the acylation reaction. If using a base like pyridine or triethylamine, ensure it is added appropriately to scavenge the acid byproduct of the reaction, which can protonate the starting amine and render it unreactive.

• Hydrolysis of the Benzoxazinone Intermediate: A crucial, yet often overlooked, aspect of this reaction is the in situ formation of a cyclic intermediate, a benzoxazinone (e.g., 2-methyl-4H-3,1-benzoxazin-4-one when using acetic anhydride).[1][2][3] This intermediate is highly susceptible to hydrolysis. If excess water is present during the workup, or if the reaction is exposed to atmospheric moisture for extended periods, the benzoxazinone can revert back to anthranilic acid, thus lowering the yield of your desired N-acyl product.[2]

  Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Use dry solvents and glassware. If your anthranilic acid has been stored for a long time, consider drying it in a vacuum oven before use.

  • Control the Hydrolysis Step: The conversion of the benzoxazinone intermediate to the final product requires controlled hydrolysis. After the initial acylation, a specific amount of water is typically added to hydrolyze the intermediate.[4] Adding too much water or performing the hydrolysis at too high a temperature can lead to complete hydrolysis back to the starting material.

  • Monitor the Reaction: Use Thin Layer Chromatography (TLC) to monitor the progress of the reaction. This will help you determine the optimal reaction time and confirm the consumption of the starting material.

Caption: Reaction pathway showing the formation and subsequent hydrolysis of the benzoxazinone intermediate.

Problem 2: Product is a Brown or Reddish Oil/Solid

Q: My final product is not the expected white or off-white solid, but rather a discolored oil or powder. What causes this discoloration and how can I remove it?

A: The formation of colored impurities is a common issue, often arising from side reactions involving the starting material or product, especially at elevated temperatures.

• Potential Causes of Color:

  • Oxidation: Anthranilic acid and its derivatives can be susceptible to oxidation, leading to the formation of colored, likely polymeric, byproducts. This is often exacerbated by heat and the presence of air.

  • Self-Condensation/Degradation: At high temperatures, anthranilic acid can undergo self-condensation or decarboxylation, leading to a complex mixture of colored impurities.[5][6] It is known to decompose when heated above its melting point.[7]

  • Diacylation: Although less common, it is possible for both the amino and the carboxyl groups to react with the acylating agent, leading to more complex and potentially colored byproducts.

Troubleshooting and Purification Strategies:

• Temperature Control: Avoid excessive heating during the reaction and workup. If the reaction requires reflux, ensure it is not heated for an unnecessarily long time.

• Recrystallization with Activated Carbon: This is the most effective method for removing colored impurities. Activated carbon has a high surface area and can adsorb large, colored organic molecules.[8]

  • Protocol: Dissolve the crude product in a suitable hot solvent. Add a small amount (typically 1-5% by weight) of activated carbon. Swirl the hot solution for a few minutes and then perform a hot filtration to remove the carbon. Allow the filtrate to cool slowly to induce crystallization.

• Solvent Selection for Recrystallization: The choice of solvent is critical. A good solvent will dissolve the N-acyl anthranilic acid at high temperatures but have low solubility at room temperature or below. Common solvents include:

  • Water[5]

  • Ethanol/water mixtures[9]

  • Acetic acid/water mixtures[4]

  • Ethanol[5]

Problem 3: The Product "Oils Out" During Crystallization

Q: When I try to crystallize my product from solution, it separates as an oil instead of forming crystals. Why does this happen and how can I induce proper crystallization?

A: "Oiling out," or liquid-liquid phase separation, occurs when the solubility of the compound in the chosen solvent is exceeded to such an extent that a supersaturated liquid phase forms instead of an ordered solid lattice. This is often a kinetic phenomenon.

• Underlying Causes:

  • High Supersaturation: This can be caused by cooling the solution too rapidly or by adding an anti-solvent too quickly.

  • Presence of Impurities: Impurities can disrupt the crystal lattice formation, favoring the formation of an amorphous oil.

  • Inappropriate Solvent System: The chosen solvent may be too good a solvent for the impurities or may have a large solubility difference for the product between hot and cold conditions, leading to rapid supersaturation upon cooling.

Strategies to Prevent Oiling Out:

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature, and then gradually cool it further in an ice bath. Slow cooling provides time for ordered crystal nucleation and growth.

• Solvent Screening: If slow cooling is ineffective, a different recrystallization solvent or solvent mixture is needed. A good starting point is to test the solubility of your crude product in a range of solvents of varying polarities.

• Seeding: If you have a small amount of pure, crystalline material, adding a "seed crystal" to the supersaturated solution can provide a template for crystal growth and prevent oiling out.

• Trituration: If an oil forms, try to induce crystallization by scratching the inside of the flask with a glass rod at the oil-solvent interface. This can create nucleation sites. Alternatively, the oil can be separated and triturated (repeatedly washed and stirred) with a poor solvent in which the desired compound is insoluble, which can sometimes induce solidification.

Frequently Asked Questions (FAQs)

Q1: What is a good TLC solvent system for monitoring the acylation of anthranilic acid? A1: A mixture of ethyl acetate and hexanes is a good starting point. Since N-acyl anthranilic acids are more polar than anthranilic acid itself, you should see the product spot having a lower Rf value than the starting material. A common mobile phase is 30-50% ethyl acetate in hexanes. Adding a small amount of acetic acid (e.g., 1%) to the mobile phase can help to reduce tailing of the acidic spots on the silica gel plate.[10]

Q2: How can I visualize N-acyl anthranilic acids on a TLC plate? A2: N-acyl anthranilic acids, being aromatic, can often be visualized under a UV lamp (254 nm) where they will appear as dark spots on a fluorescent background.[11] Staining with iodine vapor is also a generally effective method for visualizing organic compounds.[11] For more specific visualization, a p-anisaldehyde stain can be useful for compounds with carbonyl groups.[12]

Q3: Is column chromatography a suitable method for purifying N-acyl anthranilic acids? A3: Yes, flash column chromatography can be an effective method for purifying N-acyl anthranilic acids, especially when dealing with complex mixtures or closely related impurities. A silica gel stationary phase is typically used. The mobile phase would be similar to that used for TLC, such as a gradient of ethyl acetate in hexanes, with the addition of a small amount of acetic or formic acid to improve peak shape.[13]

Q4: What are the best practices for drying the final product? A4: After filtration, the crystals should be washed with a small amount of cold solvent to remove any residual impurities. The product should then be dried under vacuum, preferably in a vacuum oven at a moderate temperature (e.g., 40-50 °C) to remove all traces of solvent. It is important not to use excessively high temperatures, as this can lead to decomposition.[14]

Experimental Protocols

Protocol 1: Recrystallization of N-Acetylanthranilic Acid using Activated Carbon

This protocol is designed for the purification of crude N-acetylanthranilic acid that is discolored.

• Dissolution: In a fume hood, place the crude N-acetylanthranilic acid in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., a 3:1 mixture of acetic acid and water) and heat the mixture gently with stirring until the solid dissolves completely.[4]

• Decolorization: To the hot solution, add a small amount of activated carbon (approximately 1-2% of the mass of the crude product).

• Hot Filtration: Swirl the mixture for 2-5 minutes. While still hot, filter the solution through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask to remove the activated carbon. This step should be performed quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Further cooling in an ice-water bath can maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of cold water or a cold ethanol/water mixture. Dry the crystals under vacuum to a constant weight.

Protocol 2: Flash Column Chromatography of N-Acetylanthranilic Acid

This protocol is for the purification of N-acetylanthranilic acid from non-polar impurities and unreacted starting material.

• Column Packing: Prepare a flash chromatography column with silica gel (230-400 mesh) using a slurry of the stationary phase in a non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve the crude N-acetylanthranilic acid in a minimal amount of the mobile phase or a slightly more polar solvent. Adsorb the sample onto a small amount of silica gel by concentrating the solution in the presence of the silica. Once dry, carefully add the solid to the top of the packed column.

• Elution: Begin elution with a non-polar mobile phase (e.g., 10% ethyl acetate in hexanes containing 0.5% acetic acid). Gradually increase the polarity of the mobile phase (e.g., to 30-50% ethyl acetate in hexanes with 0.5% acetic acid).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified N-acetylanthranilic acid.

Data for Reference

The following table provides qualitative solubility information for N-acetylanthranilic acid to aid in the selection of appropriate solvents for purification. Quantitative data is sparse in the literature, and solubility can be highly dependent on the specific N-acyl derivative and the presence of impurities. It is always recommended to perform small-scale solubility tests.

Solvent	Qualitative Solubility	Reference
Water	Moderately soluble, increases with temperature	[15]
Ethanol	Soluble	[15]
Acetone	Soluble	[15]
Chloroform	Soluble	[15]
Acetic Acid/Water	Good for recrystallization	[4]

References

• N-Acetylanthranilic acid - Solubility of Things. (n.d.). Retrieved January 18, 2026, from [Link]

• Determination and Correlation of Solubility of N-Acetylglucosamine in Four Aqueous Binary Solvents from 283.15 to 323.15 K. (2021). ACS Omega. [Link]

• N-Acetylanthranilic Acid: A Highly Triboluminescent Material. (n.d.). Rhodium.ws. Retrieved January 18, 2026, from [Link]

• CHEM–333: Lab Experiment 1: Synthesis of N-Acetylanthranilic Acid: A Triboluminescent Material. (n.d.). Retrieved January 18, 2026, from [Link]

• Process for preparing anthranilic acids. (1997).

• Chemistry of 4H-3,1-Benzoxazin-4-ones. (2013). Arkivoc. [Link]

• Purifying anthranilic acid. (2017). Sciencemadness.org. [Link]

• anthranilic acid acetylation in various conditions. (2015). Sciencemadness.org. [Link]

• N-Acetylanthranilic acid. (n.d.). Wikipedia. Retrieved January 18, 2026, from [Link]

• One-pot synthesis of 2-substituted 4H-3,1-benzoxazin-4-one derivatives under mild conditions using iminium cation from cyanuric chloride/dimethylformamide as a cyclizing agent. (2013). Chemistry Central Journal. [Link]

• TLC for anthranilic acid. (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

• Investigation of thermal decomposition of anthranilates of alkaline earth metals. (1982). Journal of Thermal Analysis. [Link]

• Anthranilic acid drying. (2025). [Link]

• Decolorization with Activated Carbon. (2025). Carbotecnia. [Link]

• Chromatography: How to Run a Flash Column. (n.d.). University of Rochester. Retrieved January 18, 2026, from [Link]

• Recrystallization of Impure Acetanilide and Melting Point Determination. (n.d.). [Link]

• THE DECARBOXYLATION OF ANTHRANILIC ACID. (1951). Canadian Journal of Chemistry. [Link]

• Successful Flash Chromatography. (n.d.). Biotage. [Link]

• Recent Progress in the Synthesis of Benzoxazin-4-Ones, Applications in N-Directed Ortho-Functionalizations, and Biological Significance. (2020). Molecules. [Link]

• 2.3F: Visualizing TLC Plates. (2022). Chemistry LibreTexts. [Link]

• N Acetylanthranilic acid. (2016). mzCloud. [Link]

• Phase transformation studies on anthranilic acid by thermal analysis, infrared absorption, and X-ray diffraction methods. (1976). Canadian Journal of Chemistry. [Link]

• Synthesis of 2-substituted-4H-3,1-benzoxazin-4-ones. (1976). Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Exploring the Antitubercular Activity of Anthranilic Acid Derivatives: From MabA (FabG1) Inhibition to Intrabacterial Acidification. (2023). Pharmaceuticals. [Link]

• Scheme 3 Proposed mechanism for the synthesis of benzoxazin-4-one derivatives. (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

• TLC Visualization Reagents. (n.d.). EPFL. Retrieved January 18, 2026, from [Link]

• Chromatography: TLC Stains/Dips. (n.d.). University of Rochester. Retrieved January 18, 2026, from [Link]

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Technical Support Center: Stability of Thienyl Compounds in Biological Assays

Introduction: The Thienyl Moiety - A Double-Edged Sword in Drug Discovery

Thiophene, a five-membered, sulfur-containing aromatic heterocycle, is a privileged scaffold in medicinal chemistry.[1] Its unique electronic properties and ability to act as a bioisostere for phenyl rings have led to its incorporation into numerous approved drugs and clinical candidates.[2] However, the very features that make the thienyl group attractive can also be the source of significant challenges in biological assays. Researchers and drug development professionals often encounter issues with the stability of thienyl-containing compounds, leading to inconsistent results, underestimated potency, and potential misinterpretation of structure-activity relationships (SAR).[3][4]

This technical support guide is designed to provide researchers, scientists, and drug development professionals with a comprehensive resource for understanding and troubleshooting the stability of thienyl compounds in biological assays. By addressing common questions and providing practical, field-proven insights, we aim to empower you to generate more reliable and reproducible data.

Troubleshooting Guide: A Problem-Oriented Approach

This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.

Question 1: My thienyl compound shows decreasing activity over the course of my cell-based assay. What are the likely causes?

Answer:

This is a common observation and can stem from several factors, primarily metabolic and chemical instability within the assay environment.

• Metabolic Instability: The thiophene ring is susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, which are abundant in many cell lines, especially those derived from the liver.[5][6] This metabolic activation can lead to the formation of reactive metabolites, such as thiophene S-oxides and thiophene epoxides.[5][7][8] These reactive species are electrophilic and can covalently bind to cellular macromolecules, including your target protein, leading to a loss of the parent compound and potentially causing cytotoxicity.[5][6][9]

  • What to do:

    • Assess Metabolic Stability: Conduct a preliminary experiment to assess the stability of your compound in the presence of liver microsomes or S9 fractions. This will give you an indication of its susceptibility to CYP-mediated metabolism.

    • Use Metabolically Less Active Cells: If possible, consider using a cell line with lower metabolic activity for your primary assays.

    • Inhibit CYP Enzymes: In mechanistic studies, you can co-incubate your compound with a broad-spectrum CYP inhibitor (e.g., 1-aminobenzotriazole) to see if this rescues the activity. However, be mindful of potential off-target effects of the inhibitor itself.

• Chemical Instability in Culture Media: Standard cell culture media are complex aqueous solutions that can promote the degradation of sensitive compounds.[5]

  • pH-Dependent Hydrolysis: The stability of your thienyl compound may be influenced by the pH of the culture medium (typically around 7.4). Some thiophene derivatives can undergo hydrolysis or other pH-catalyzed degradation reactions.

  • Reaction with Media Components: Components in the media, such as thiols (e.g., from cysteine or glutathione), can potentially react with electrophilic thienyl compounds or their metabolites.[10]

  • What to do:

    • Assess Stability in Media: Incubate your compound in the cell culture medium (without cells) under the same conditions as your assay (37°C, 5% CO2) and measure its concentration over time using HPLC or LC-MS.[2][5][11] This will help you distinguish between chemical and cell-mediated degradation.

    • Adjust Incubation Time: If degradation is observed, consider shortening the incubation time of your assay.

• Photostability: Some thiophene-containing compounds are sensitive to light and can degrade upon exposure to ambient light, especially in the presence of photosensitizers.[7][9]

  • What to do:

    • Protect from Light: Handle your compound and prepare your assay plates in a dark or low-light environment. Use amber-colored vials and plates whenever possible.

Below is a workflow to help you troubleshoot decreasing compound activity:

graph TD { rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

}

Troubleshooting workflow for decreasing compound activity.

Question 2: I'm seeing significant variability in my assay results between experiments. Could this be related to my thienyl compound?

Answer:

Yes, inconsistent results are often linked to compound handling and stability issues.[3]

• Solubility Problems: Thienyl compounds, particularly those with extended aromatic systems, can have poor aqueous solubility.[12][13][14] If your compound is not fully dissolved in the assay buffer, you will be adding an inconsistent amount to your wells, leading to high variability. Precipitation can also occur when a DMSO stock solution is diluted into an aqueous buffer.[13]

  • What to do:

    • Determine Solubility: Experimentally determine the solubility of your compound in your assay buffer.

    • Optimize Dissolution: Ensure your compound is fully dissolved in your stock solution (e.g., DMSO). Gentle warming or sonication may help.[13]

    • Control Final DMSO Concentration: Keep the final DMSO concentration in your assay low (typically <0.5%) and consistent across all wells.[15]

    • Visual Inspection: Visually inspect your assay plates for any signs of compound precipitation.

• Stock Solution Instability: Thienyl compounds can degrade in stock solutions over time, especially if not stored properly.[8]

  • What to do:

    • Proper Storage: Store stock solutions at -20°C or -80°C in tightly sealed vials, protected from light.[8][16] Consider aliquoting stock solutions to avoid repeated freeze-thaw cycles.[8]

    • Fresh Preparations: For critical experiments, prepare fresh dilutions from a solid stock on the day of the experiment.

    • Inert Atmosphere: For highly sensitive compounds, consider storing them under an inert atmosphere (e.g., argon or nitrogen).[4]

• Batch-to-Batch Variability: If you are using different synthesis batches of your compound, ensure that the purity and impurity profiles are consistent.[17]

  • What to do:

    • Analytical Characterization: Characterize each new batch of your compound by HPLC, LC-MS, and NMR to confirm its identity and purity.[17]

Question 3: My thienyl compound is showing signs of toxicity to the cells in my assay, even at concentrations where I don't expect to see an effect based on its primary target. Why might this be happening?

Answer:

This is a critical observation that points towards the bioactivation of the thiophene ring.

• Formation of Reactive Metabolites: As mentioned earlier, CYP-mediated oxidation of the thiophene ring can generate electrophilic thiophene S-oxides and epoxides.[5][6][7][8] These reactive metabolites can covalently bind to cellular proteins and other nucleophiles, leading to cellular stress and toxicity.[5][6] This is a well-documented mechanism of drug-induced toxicity for some thiophene-containing drugs.[5][6]

  • What to do:

    • Reactive Metabolite Trapping: Conduct an in vitro experiment using liver microsomes and a trapping agent like glutathione (GSH). The formation of GSH adducts, detectable by LC-MS, is a strong indicator of reactive metabolite formation.

    • Structural Modifications: If you are in the lead optimization stage, consider structural modifications to block the sites of metabolism on the thiophene ring or to introduce alternative, less toxic metabolic pathways.[4] For example, adding substituents to the thiophene ring can sometimes sterically hinder metabolic attack.[4]

graph TD { rankdir=LR; node [shape=box, style="filled", fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [color="#34A853"];

}

Metabolic activation pathway of thienyl compounds.

Frequently Asked Questions (FAQs)

Q1: What are the best practices for preparing and storing thienyl compound stock solutions?

• Solvent: Use a high-purity, anhydrous solvent in which your compound is highly soluble, most commonly dimethyl sulfoxide (DMSO).[12][13]

• Concentration: Prepare a concentrated stock solution (e.g., 10-20 mM) to minimize the volume of solvent added to your assay.

• Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[8][16] Protect from light by using amber vials or by wrapping vials in aluminum foil.

• Handling: Before use, allow the stock solution to thaw completely and bring it to room temperature. Vortex gently to ensure homogeneity.

Q2: How can I quickly assess the stability of my thienyl compound in my assay buffer?

A simple method is to prepare a solution of your compound in the assay buffer at the highest concentration you plan to test. Incubate this solution under your assay conditions (e.g., 37°C for 24 hours). At different time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot, quench any potential degradation (e.g., by adding acetonitrile), and analyze the concentration of the parent compound by HPLC-UV or LC-MS.[2][5][11] A significant decrease in concentration over time indicates instability.

Q3: Are there any specific analytical methods recommended for stability testing of thienyl compounds?

Reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection is a robust and widely used method for assessing the stability of small molecules.[18][19][20][21] For more sensitive and specific detection, especially when dealing with complex biological matrices, liquid chromatography-mass spectrometry (LC-MS) is the preferred method.[5] A stability-indicating method should be able to separate the parent compound from its degradation products.[18][20]

Q4: Can the position of substituents on the thiophene ring influence its stability?

Absolutely. The electronic and steric properties of substituents can significantly impact the stability of the thiophene ring.[4] Electron-withdrawing groups can make the ring less susceptible to oxidation, while bulky groups near the sulfur atom can sterically hinder the approach of metabolizing enzymes.[9]

Experimental Protocols

Protocol 1: Assessment of Compound Stability in Cell Culture Medium

Objective: To determine the chemical stability of a thienyl compound in a standard cell culture medium over time.

Materials:

• Test thienyl compound

• Cell culture medium (e.g., DMEM with 10% FBS)

• Incubator (37°C, 5% CO2)

• HPLC or LC-MS system

• Acetonitrile (ACN)

• Microcentrifuge tubes

Procedure:

• Prepare a stock solution of the test compound in DMSO (e.g., 10 mM).

• Spike the cell culture medium with the test compound to a final concentration relevant to your assay (e.g., 10 µM). Prepare a sufficient volume for all time points.

• Immediately after adding the compound, take a "time 0" aliquot (e.g., 100 µL) and transfer it to a microcentrifuge tube containing an equal volume of ACN to precipitate proteins and stop any degradation. Vortex and store at -20°C.

• Incubate the remaining medium-compound mixture at 37°C in a 5% CO2 incubator.

• At subsequent time points (e.g., 2, 4, 8, 24, 48 hours), collect additional aliquots and process them as in step 3.

• After collecting all time points, centrifuge the quenched samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to HPLC vials for analysis.

• Analyze the samples by a validated HPLC or LC-MS method to quantify the remaining parent compound.

• Plot the percentage of the remaining compound against time to determine the stability profile.

Time (hours)	Peak Area (Arbitrary Units)	% Remaining (Normalized to T=0)
0	1,250,000	100%
2	1,235,000	98.8%
4	1,190,000	95.2%
8	1,100,000	88.0%
24	850,000	68.0%
48	550,000	44.0%

Example data showing the degradation of a thienyl compound in cell culture medium over 48 hours.

References

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• Oda, S., et al. (2015). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. Chemical Research in Toxicology, 28(7), 1394-1405.

• Origin Compounds. (n.d.). Storage & Handling Guidelines. Retrieved from [Link]

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• BenchChem. (2025). Application Note: Evaluating the Stability of "Compound c9" in Culture Media.
• Dong, M. W. (2021). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• S, A., & N, V. (2014). A Stability Indicating HPLC Assay Method for Analysis of Rivastigmine Hydrogen Tartrate in Dual-Ligand Nanoparticle Formulation Matrices and Cell Transport Medium. Journal of Analytical & Bioanalytical Techniques, 5(5).
• Bajaj, S., et al. (2003). Stability Indicating HPLC Method Development A Review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.
• Ramireddy, B. R., & Behara, S. (2023). A Review on RP-HPLC Techniques for Stability Testing in Drug Formulations. International Journal of Pharmaceutical Sciences Review and Research, 82(1), 1-8.
• Yasgar, A., et al. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. ACS Medicinal Chemistry Letters, 3(11), 919-923.
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• Shapiro, A. B. (2020). How may I determine the stability of a compound in order to conduct an MIC test?
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• Kanagawa, T., & Kelly, D. P. (1987). Degradation of substituted thiophenes by bacteria isolated from activated sludge. Microbial Ecology, 13(1), 47-57.
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• Gerasimova, E., et al. (2023). Crystals of 4,7-Di-2-thienyl-2,1,3-benzothiadiazole and Its Derivative with Terminal Trimethylsilyl Substituents: Synthesis, Growth, Structure, and Optical-Fluorescent Properties. Crystals, 13(12), 1697.
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• Aryal, S. (2023). Mutagens- Definition, Types (Physical, Chemical, Biological). Microbe Notes.

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• Belen'kii, L. I., et al. (2008). Reactions of 2,5-di(2-thienyl)pyrroles. Chemistry of Heterocyclic Compounds, 44(9), 1051-1065.

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removing unreacted starting materials from amide synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for amide synthesis purification. As a Senior Application Scientist, I understand that while amide bond formation is a cornerstone of organic synthesis, the subsequent purification can often be the most challenging aspect of the entire workflow. This guide is designed to provide you with practical, in-depth solutions to common purification problems, moving beyond simple protocols to explain the "why" behind each technique. Our goal is to empower you with the knowledge to troubleshoot effectively and ensure the integrity of your final compounds.

This resource is structured into two main sections: a Troubleshooting Guide formatted as a Q&A to address specific experimental issues, and a Frequently Asked Questions (FAQs) section for broader concepts.

Troubleshooting Guide

Issue 1: My NMR spectrum shows residual unreacted carboxylic acid.

Answer:

The presence of unreacted carboxylic acid is a frequent challenge, often due to incomplete reaction or the use of excess acid to drive the reaction to completion. The key to its removal lies in exploiting the acidic nature of the carboxylic acid group.

Causality: Carboxylic acids are acidic and will readily deprotonate in the presence of a mild base to form a water-soluble carboxylate salt. Your amide product, being neutral, will remain in the organic phase during a liquid-liquid extraction.

Recommended Protocol: Basic Aqueous Wash

This is the most common and effective method for removing unreacted carboxylic acids.

Step-by-Step Methodology:

• Reaction Quenching & Dilution: Once the reaction is deemed complete by a monitoring technique like TLC or LC-MS, quench the reaction as appropriate (e.g., with water or a buffer). Dilute the reaction mixture with an organic solvent immiscible with water, such as ethyl acetate (EtOAc) or dichloromethane (DCM).[1]

• First Basic Wash: Transfer the diluted reaction mixture to a separatory funnel. Add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1][2][3]

  • Expert Insight: Be cautious when adding the bicarbonate solution, as it will react with the acid to produce carbon dioxide gas, leading to pressure buildup in the separatory funnel. Vent frequently and with care.[4]

• Extraction: Gently shake the separatory funnel, venting periodically. Allow the layers to separate. The deprotonated carboxylic acid (now a carboxylate salt) will be in the aqueous (bottom) layer, while your amide product remains in the organic (top) layer (assuming a solvent less dense than water). Drain the aqueous layer.

• Repeat Washes: Repeat the wash with fresh sodium bicarbonate solution at least two more times to ensure complete removal of the carboxylic acid.

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine).[1] This helps to remove any residual water from the organic layer and break up any emulsions that may have formed.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous salt such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the organic solvent in vacuo to obtain your crude amide.

Issue 2: I'm struggling to remove the unreacted amine from my reaction mixture.

Answer:

Similar to the removal of carboxylic acids, we can exploit the basic nature of amines for their removal. By treating the reaction mixture with an acidic solution, the amine will be protonated to form a water-soluble ammonium salt.

Causality: Amines are basic and will be protonated by an acid to form a charged ammonium salt, which is highly soluble in the aqueous phase. The neutral amide product will remain in the organic layer during an extraction.

Recommended Protocol: Acidic Aqueous Wash

Step-by-Step Methodology:

• Dilution: After the reaction is complete, dilute the mixture with an appropriate organic solvent (e.g., EtOAc, DCM).

• Acidic Wash: Transfer the mixture to a separatory funnel and wash with a 1 M aqueous solution of hydrochloric acid (HCl) or a 1 M citric acid solution.[1]

  • Expert Insight: Citric acid is a good alternative to HCl if your product is sensitive to strong acids.

• Extraction: Shake the funnel, vent, and allow the layers to separate. The protonated amine will be in the aqueous layer. Drain the aqueous layer.

• Repeat: Repeat the acidic wash two more times.

• Neutralizing Wash: It's good practice to then wash the organic layer with a saturated sodium bicarbonate solution to remove any residual acid, followed by a brine wash.[1]

• Drying and Concentration: Dry the organic layer over an anhydrous salt, filter, and concentrate to yield the crude product.

Issue 3: My product is contaminated with byproducts from my coupling reagent (e.g., DCU from DCC, or water-soluble byproducts from EDC/HATU).

Answer:

The byproducts of common coupling reagents are a well-known purification challenge. The strategy for their removal depends on the specific reagent used.

Causality:

• DCC (N,N'-Dicyclohexylcarbodiimide): The byproduct, dicyclohexylurea (DCU), is notoriously difficult to remove by chromatography due to its variable polarity.[5] Filtration is often the most effective method as DCU is largely insoluble in many common organic solvents.

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): The corresponding urea byproduct is water-soluble, making its removal via aqueous workup straightforward.[5][6]

• HATU/HBTU: The byproducts of these uronium-based coupling reagents are also typically water-soluble and can be removed with an aqueous workup.[7][8]

Recommended Protocols:

For DCC Byproduct (DCU):

• Filtration: After the reaction is complete, dilute the reaction mixture with a solvent in which DCU has low solubility, such as dichloromethane (DCM) or diethyl ether.

• Cooling: Cool the mixture in an ice bath to further decrease the solubility of DCU.

• Filter: Filter the mixture through a pad of celite or a sintered glass funnel to remove the precipitated DCU.

• Aqueous Workup: Proceed with the standard acidic and/or basic washes as described above to remove any unreacted starting materials.

For Water-Soluble Byproducts (from EDC, HATU, etc.):

• Aqueous Workup: A simple series of aqueous washes is usually sufficient. Follow the protocols for removing unreacted amines and carboxylic acids, as these washes will also effectively remove the water-soluble coupling reagent byproducts.[1][9]

Issue 4: My amide product is very polar and I'm losing it during the aqueous workup.

Answer:

For highly polar amides, traditional liquid-liquid extraction can be problematic. In these cases, alternative purification methods that do not rely on differential solubility between two immiscible phases are necessary.

Alternative Purification Strategies:

Technique	Description	Best For
Reverse-Phase Chromatography	The stationary phase is non-polar (e.g., C18 silica), and a polar mobile phase is used. Polar compounds elute earlier.[10][11]	Highly polar amides that are difficult to separate from polar impurities using normal-phase chromatography.
Ion-Exchange Chromatography	Utilizes a charged stationary phase to separate compounds based on their net charge.[10]	Amides with acidic or basic functional groups that can be ionized.
Recrystallization	A technique for purifying solid compounds based on differences in solubility.[12]	Amides that are solids at room temperature and for which a suitable solvent system can be found.
Scavenger Resins	These are solid-supported reagents designed to react with and "scavenge" specific impurities from a solution.[2][3][13]	Removing excess reagents or byproducts without the need for an aqueous workup.

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} "Decision tree for amide purification."

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose chromatography method for amide purification?

A1: Flash chromatography on silica gel is the most common method for purifying amides.[10] A gradient elution with a mixture of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or acetone) is typically effective. For very polar amides, reverse-phase chromatography may be more suitable.[10][14]

Q2: Can I use recrystallization to purify my amide?

A2: Yes, recrystallization can be an excellent method for purifying solid amides, often yielding very pure material.[12] Finding the right solvent or solvent system is key. Good starting points for solvent screening include ethanol, acetone, acetonitrile, or mixtures like ethanol/water.[12][15][16]

Q3: What are scavenger resins and how do they work for amide purification?

A3: Scavenger resins are functionalized polymers that can selectively react with and bind to certain types of molecules.[2][3] For example, there are resins that will react with and remove excess amines (electrophilic scavengers) or carboxylic acids (nucleophilic scavengers). The key advantage is that after the reaction, the resin (with the bound impurity) can be simply filtered off, avoiding the need for a liquid-liquid extraction.[13] This is particularly useful for parallel synthesis or when dealing with products that are sensitive to aqueous workups.

Q4: I'm seeing a byproduct that I can't identify. What are some common side reactions in amide synthesis?

A4: Besides unreacted starting materials, several side reactions can occur:

• Epimerization: If your carboxylic acid or amine has a chiral center alpha to the reacting group, epimerization can occur, especially with certain coupling reagents or under harsh conditions.[17]

• Over-acylation: If your amine has other nucleophilic groups (like another amine or a hydroxyl group), you might see acylation at multiple sites.

• Hydrolysis: If there is water present in your reaction, your activated carboxylic acid can be hydrolyzed back to the starting material.[18]

• Rearrangement: Some activated intermediates, like O-acylisoureas from carbodiimide reagents, can rearrange to inactive N-acylureas.[7]

Q5: How can I monitor the progress of my amide coupling reaction to avoid incomplete conversion?

A5: Thin-Layer Chromatography (TLC) is a quick and easy way to monitor the disappearance of your starting materials and the appearance of your product.[1] For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are excellent techniques.

References

• Amide Workup. (n.d.). Biofilm Inhibitor Synthesis. Retrieved from [Link]

• What is the best technique for amide purification? (2020, November 2). ResearchGate. Retrieved from [Link]

• How should I purify a complex, polar, amide reaction mixture? (2023, February 10). Biotage. Retrieved from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester Department of Chemistry. Retrieved from [Link]

• Xiang, Y., Dunetz, J. R., & Lovdahl, M. (2013). Chiral separation of amides using supercritical fluid chromatography. Journal of Chromatography A, 1293, 150–158. Retrieved from [Link]

• Sab-Jab, A. A., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(8), 3757–3767. Retrieved from [Link]

• Sab-Jab, A. A., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(8), 3757–3767. Retrieved from [Link]

• Amide synthesis by acylation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Chemistry of Amides. (2022, September 24). Chemistry LibreTexts. Retrieved from [Link]

• Urea. (n.d.). In Wikipedia. Retrieved from [Link]

• Amine to Amide Mechanism - T3P. (n.d.). Common Organic Chemistry. Retrieved from [Link]

• Why did my amide syntesis does not work? (2021, April 14). ResearchGate. Retrieved from [Link]

• Amide Synthesis. (n.d.). Fisher Scientific. Retrieved from [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018, February 28). Master Organic Chemistry. Retrieved from [Link]

• Sharma, S., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Industrial Chemistry, 13(2), 133-146. Retrieved from [Link]

• Weinreb amide workup extraction issues. (2025, August 15). Reddit. Retrieved from [Link]

• Process for the purification of fatty acid amides. (n.d.). Google Patents.
• Amide-based compounds, production, recovery, purification and uses thereof. (n.d.). Google Patents.

• Which extraction procedure will completely separate an amide from the by-product of the reaction between an amine and excess carboxylic acid anhydride? (2020, March 28). Reddit. Retrieved from [Link]

• Kumar, A., et al. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 51(4), 673-676. Retrieved from [Link]

• Amide or Amino HPLC Columns What are the Differences. (2025, July 12). MicroSolv. Retrieved from [Link]

• Preparative isolation and purification of amides from the fruits of Piper longum L. by upright counter-current chromatography and reversed-phase liquid chromatography. (2025, August 5). ResearchGate. Retrieved from [Link]

• Could you please provide a guide for a reverse phase HPLC system to purify the amide product from the coupling of amino-acid and primary amine? (2021, November 27). ResearchGate. Retrieved from [Link]

• Immobilized coupling reagents: Synthesis of amides/peptides. (2014, October). ACS Combinatorial Science, 16(11), 579-601. Retrieved from [Link]

• solvent-free synthesis of amide: a novel technique of green chemistry. (n.d.). ResearchGate. Retrieved from [Link]

• Removing Amine Groups in Synthesis Reactions. (2025, April 23). Reddit. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry, 75(8), 2447–2453. Retrieved from [Link]

• Reductive Amination & Amide Synthesis (IOC 40). (2022, April 29). YouTube. Retrieved from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19). ResearchGate. Retrieved from [Link]

• Preparation of protected peptide amides using the Fmoc chemical protocol. Comparison of resins for solid phase synthesis. (n.d.). PubMed. Retrieved from [Link]

• Resins for peptide amide synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• SPPS Reagents Explained: A Complete Guide. (2025, September 24). YouTube. Retrieved from [Link]

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• 6. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amide Synthesis [fishersci.co.uk]
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Technical Support Center: Purification of Aromatic Amides

Welcome to the technical support center for the purification of aromatic amides. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification workflows effectively. Aromatic amides, while common, present unique challenges due to their polarity, hydrogen bonding capabilities, and potential for low solubility. This guide is structured to address the most pressing issues encountered in the lab, from initial method selection to advanced troubleshooting.

Frequently Asked Questions (FAQs)

This section addresses high-level, common questions that researchers face when planning the purification of a newly synthesized aromatic amide.

Q1: I've just finished my reaction. What's the best first-line purification technique for an aromatic amide?

A1: For most solid aromatic amides, recrystallization is the most efficient and scalable first choice.[1] It avoids the need for large volumes of chromatography solvents and can yield highly pure material in a single step. The key is finding a suitable solvent or solvent system where your amide has high solubility at elevated temperatures but low solubility at room temperature or below.

If your product is an oil, or if recrystallization fails to remove closely related impurities, flash column chromatography is the next logical step.

Q2: My aromatic amide seems insoluble in everything. How can I purify it?

A2: Poor solubility is a classic challenge with aromatic amides, often due to strong intermolecular hydrogen bonding and π-stacking, which makes their crystal lattice very stable.[2][3]

Here’s a systematic approach:

• Test a wider range of solvents: Don't just try common chromatography eluents. Test highly polar, aprotic solvents like N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), and N-Methyl-2-pyrrolidone (NMP) for solubility. While not ideal for chromatography, they can sometimes be used for recrystallization by employing an anti-solvent.

• Heat: Aromatic amides often require significant heat to dissolve. Ensure you are using a sufficient amount of a high-boiling point solvent.[4]

• For Chromatography: If solubility in typical solvents like ethyl acetate or dichloromethane is low, you may need to use a more polar mobile phase, such as a gradient running to 10-20% methanol in dichloromethane. Alternatively, reversed-phase chromatography, where polar compounds are more soluble in the aqueous mobile phase, can be an excellent option.[5]

Q3: How do I assess the purity of my final aromatic amide product?

A3: A multi-faceted approach is best to confirm purity. No single technique tells the whole story.

• Thin-Layer Chromatography (TLC): A quick check to see if there is a single spot in multiple solvent systems.

• Melting Point: A sharp, narrow melting point range is a good indicator of purity. Impurities typically depress and broaden the melting range.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure and identifying any residual solvents or reaction-related impurities. Quantitative NMR (qNMR) can provide an absolute purity value.[7]

• High-Performance Liquid Chromatography (HPLC): This is a high-resolution technique that can separate the main compound from very minor impurities, providing a quantitative purity value (e.g., area percent).[7]

• Mass Spectrometry (MS): Confirms the molecular weight of your compound. Techniques like GC-MS or LC-MS can help identify and quantify volatile or soluble impurities.[8][9]

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique, but it can be finicky. This guide addresses common failure points.

Q4: I can't find a good single solvent for recrystallization. What should I do?

A4: When a single solvent fails, a two-solvent system is the ideal solution. This involves finding one solvent in which your amide is highly soluble (the "soluble solvent") and another in which it is poorly soluble (the "anti-solvent"), with the two solvents being miscible.[10]

Protocol: Two-Solvent Recrystallization

• Dissolve your crude aromatic amide in the minimum required amount of the hot "soluble solvent".

• While the solution is still hot, add the "anti-solvent" dropwise until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

• Add a few more drops of the hot "soluble solvent" until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature, then transfer it to an ice bath to maximize crystal formation.

A decision workflow for solvent selection is outlined below.

Caption: Decision tree for selecting a recrystallization solvent system.

Q5: My amide "oiled out" instead of forming crystals. How can I fix this?

A5: Oiling out occurs when the solution becomes supersaturated at a temperature above the melting point of your solid in that solvent system. The compound comes out of solution as a liquid instead of a solid crystal.

Causality & Troubleshooting:

• Cooling too fast: Rapid cooling doesn't give molecules time to align into a crystal lattice. Solution: Ensure the flask is well-insulated (e.g., with paper towels or an inverted beaker) to slow down the cooling process.[11]

• Solvent polarity mismatch: A highly polar compound in a very non-polar solvent (or vice-versa) can lead to oiling out. Solution: Choose a solvent system with a polarity closer to that of your compound. Refer to the table below.

• Too little solvent: The concentration of the amide is too high. Solution: Re-heat the mixture to dissolve the oil, add a small amount (1-5%) of additional hot solvent, and attempt to re-crystallize.[11]

Table 1: Common Recrystallization Solvents for Aromatic Amides

Solvent	Polarity	Boiling Point (°C)	Comments
Water	High	100	Good for polar amides, especially those with additional H-bonding groups.[4]
Ethanol	High	78	A very general and effective solvent for many amides.[4]
Acetonitrile	Medium-High	82	Often gives very good results for amides and can be a good alternative to chromatography.[1]
Acetone	Medium	56	Good solvent, but its low boiling point can make it tricky to maintain a hot solution.
Ethyl Acetate	Medium	77	A common choice, often used in a pair with hexanes.[10]
Toluene	Low	111	Excellent for less polar aromatic compounds; its high boiling point is useful for dissolving stubborn solids.[12]
Hexanes/Heptanes	Very Low	~69	Typically used as an anti-solvent in a two-solvent system with a more polar solvent.[10]

Troubleshooting Guide: Column Chromatography

When recrystallization isn't enough, column chromatography is the workhorse for purification. However, the stationary phase can present challenges for amides.

Q6: My amide is streaking badly (tailing) on the silica gel column, leading to poor separation and low recovery. Why is this happening?

A6: This is a classic problem. The primary cause is the interaction between the amide and the acidic silanol groups (Si-OH) on the surface of the silica gel.[13] Amides, while less basic than amines, have a lone pair on the nitrogen and a polar carbonyl group that can engage in strong hydrogen bonding with the silica surface, causing a portion of the analyte to be retained longer and elute slowly, resulting in tailing.[1]

Troubleshooting Strategies:

• Add a Basic Modifier: The most common solution is to add a small amount of a basic modifier to the mobile phase to "cap" the acidic silanol groups.

  • Protocol: Add 0.5-1% triethylamine (TEA) or pyridine to your mobile phase (e.g., Hexane/Ethyl Acetate). Equilibrate the column with this modified eluent before loading your sample. Be aware that TEA is volatile and may require care during solvent removal.[1]

• Use a More Polar, Protic Solvent: Sometimes, switching to a mobile phase containing an alcohol like methanol (e.g., 1-10% MeOH in DCM) can improve peak shape. The alcohol competes with your amide for hydrogen bonding sites on the silica.

• Change the Stationary Phase: If modifiers don't work, the silica itself is the problem.

  • Alumina (basic or neutral): Alumina is a good alternative for basic or acid-sensitive compounds. Basic alumina will have very different selectivity compared to silica.

  • Reversed-Phase (C18): In reversed-phase chromatography, the stationary phase is non-polar (C18 silica) and the mobile phase is polar (e.g., water/acetonitrile or water/methanol). This is an excellent method for polar aromatic amides as it avoids the issues with silanol groups.[5]

Q7: My aromatic amide seems to be decomposing on the column. How can I prevent this?

A7: Amides can be sensitive to both acidic and basic conditions, and the acidic surface of silica gel can sometimes catalyze hydrolysis or other decomposition pathways, especially if the compound is strained or has other sensitive functional groups.[1]

Causality & Troubleshooting:

• Acid-Catalyzed Hydrolysis: The acidic silica surface can promote the breakdown of the amide bond, especially if there is residual water in your solvents.

  • Solution 1: Deactivate the Silica. Use the triethylamine trick described in Q6. Neutralizing the silica surface often prevents this decomposition.

  • Solution 2: Use Neutral Alumina. Switching to a neutral stationary phase like neutral alumina can be very effective.

  • Solution 3: Work Quickly. Don't let the compound sit on the column for an extended period. Use a slightly stronger mobile phase to elute the compound faster.

The following flowchart provides a systematic approach to troubleshooting common column chromatography issues with aromatic amides.

Caption: Troubleshooting workflow for aromatic amide column chromatography.

Troubleshooting Guide: Liquid-Liquid Extraction

Extraction is a crucial workup step to remove bulk impurities before final purification.

Q8: I'm performing a liquid-liquid extraction and have a persistent emulsion. How do I break it?

A8: Emulsions are a common frustration, often caused by surfactant-like impurities or fine particulates at the interface of the aqueous and organic layers.[14]

Breaking an Emulsion:

• Be Patient: Sometimes, simply letting the separatory funnel stand for 10-30 minutes will allow the layers to separate.

• Add Brine: Add a saturated solution of sodium chloride (brine). This increases the ionic strength and polarity of the aqueous layer, which helps to force the separation of the two phases. This technique is known as "salting out".[14]

• Gentle Agitation: Gently swirl or rock the separatory funnel instead of vigorous shaking.[14]

• Filtration: Filter the entire mixture through a pad of Celite® or glass wool. This can physically remove the particulate matter that is stabilizing the emulsion.

Q9: How can I use extraction to remove unreacted starting materials like a carboxylic acid or an amine?

A9: This is where understanding the acid-base properties of your impurities is key. Aromatic amides are generally neutral and will remain in the organic layer regardless of the aqueous pH. You can exploit this to remove acidic or basic impurities.

Protocol: Acid/Base Extraction Workflow

• Dissolve: Dissolve the crude reaction mixture in an immiscible organic solvent like ethyl acetate or dichloromethane.

• Remove Acidic Impurities: Wash the organic layer with a mild basic solution (e.g., saturated sodium bicarbonate, NaHCO₃). Any unreacted carboxylic acid will be deprotonated to its carboxylate salt (R-COO⁻Na⁺), which is water-soluble and will move into the aqueous layer.

• Remove Basic Impurities: Wash the organic layer with a mild acidic solution (e.g., 1M HCl). Any unreacted amine will be protonated to its ammonium salt (R-NH₃⁺Cl⁻), which is water-soluble and will be extracted from the organic phase.[15]

• Neutral Wash: Wash the organic layer with brine to remove any residual water-soluble components.

• Dry and Concentrate: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent to recover your crude, but significantly cleaner, aromatic amide.

References

• What is the best technique for amide purification? (2020). ResearchGate. [Link]

• Assessment of aromatic amides in printed food contact materials: analysis of potential cleavage to primary aromatic amines during simulated passage through the gastrointestinal tract. (2022). National Center for Biotechnology Information. [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4. (2022). YouTube. [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry. [Link]

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• Amides. (2005). University of Rhode Island. [Link]

• Common Solvents for Crystallization. Unknown Source. [Link]

• Optimizing side chains for crystal growth from water: a case study of aromatic amide foldamers. (2018). Royal Society of Chemistry. [Link]

• Go-to recrystallization solvent mixtures. (2023). Reddit. [Link]

• How should I purify a complex, polar, amide reaction mixture? (2023). Biotage. [Link]

• Liquid-liquid-liquid microextraction of aromatic amines from water samples combined with high-performance liquid chromatography. (2004). PubMed. [Link]

• Separation of Aromatic Amine Isomers by High-Pressure Liquid Chromatography on Cadmium-Impregnated Silica Gel Columns. (1976). Journal of Chromatographic Science. [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. (2018). LCGC International. [Link]

• Top 5 Methods of Assessing Chemical Purity. Moravek, Inc.. [Link]

• Solubility of Amides. (2020). Chemistry Stack Exchange. [Link]

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (2013). National Center for Biotechnology Information. [Link]

• Column Chromatography: Amides. (2016). Reddit. [Link]

• Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. CDN. [Link]

• Self-assembly driven by an aromatic primary amide motif. (2012). Royal Society of Chemistry. [Link]

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Technical Support Center: Enhancing the Solubility of Poorly Soluble Drug Candidates

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenges encountered when working with poorly soluble drug candidates. More than 40% of new chemical entities exhibit poor water solubility, a major hurdle in formulation development that can lead to low bioavailability and hinder therapeutic efficacy.[1][2] This resource is designed to provide not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your experimental design.

Section 1: Foundational Troubleshooting - First Steps in Solubility Enhancement

It is crucial to begin with a systematic approach to solubility enhancement. This section addresses the initial questions and hurdles researchers often face.

FAQ 1.1: My compound is "brick dust" - practically insoluble in aqueous media. Where do I start?

This is a common and often frustrating starting point. The term "brick dust" aptly describes compounds with high crystallinity and low aqueous solubility. The primary goal is to disrupt the stable crystal lattice structure, which requires significant energy to overcome.[3]

Initial Strategy: A Multi-pronged Approach

Your initial strategy should involve a combination of simple, rapid screening methods to identify promising avenues for improvement.

• pH Modification: For ionizable compounds, altering the pH of the medium can dramatically increase solubility.[4][5] Acidic drugs become more soluble at a pH above their pKa, while basic drugs are more soluble at a pH below their pKa.[5]

• Co-solvents: The addition of a water-miscible organic solvent, or co-solvent, can increase the solubility of nonpolar drugs by reducing the polarity of the aqueous environment.[6][7] Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).[2][7]

• Particle Size Reduction: Decreasing the particle size of the drug substance increases the surface area-to-volume ratio, which can lead to a faster dissolution rate.[1][8] Techniques like micronization are a good starting point.[1][2]

Section 2: Advanced Solubilization Techniques - Moving Beyond the Basics

If initial strategies do not yield the desired solubility, more advanced formulation approaches are necessary. This section delves into the troubleshooting and optimization of these complex techniques.

FAQ 2.1: I've tried pH adjustment and co-solvents with minimal success. What are my next options?

When simple methods fail, it's time to consider more sophisticated formulation strategies that fundamentally alter the physical state or environment of the drug.

Key Advanced Strategies:

• Amorphous Solid Dispersions (ASDs): This technique involves dispersing the drug in an amorphous (non-crystalline) state within a polymer matrix.[9][10] The amorphous form has a higher energy state than the crystalline form, leading to significantly increased apparent solubility.[10][11]

  • Causality: By preventing the drug from crystallizing, the energy barrier for dissolution is significantly lowered.[3] The polymer acts as a stabilizer, preventing recrystallization.[3][10]

• Lipid-Based Drug Delivery Systems (LBDDS): These systems, such as Self-Emulsifying Drug Delivery Systems (SEDDS), are mixtures of oils, surfactants, and sometimes co-solvents that spontaneously form fine oil-in-water emulsions in the gastrointestinal tract.[12][13][14]

  • Causality: The drug is dissolved in the lipid phase, and the large surface area of the resulting emulsion droplets facilitates absorption.[14][15]

• Nanosuspensions: These are colloidal dispersions of pure drug particles with a size below 1 µm.[16]

  • Causality: The extremely small particle size dramatically increases the surface area, leading to a higher dissolution velocity and saturation solubility.[17]

Troubleshooting Guide: Amorphous Solid Dispersions (ASDs)

Issue: The drug recrystallizes from the amorphous solid dispersion during storage or dissolution.

Potential Cause	Troubleshooting Action	Scientific Rationale
Inadequate Polymer Interaction	Screen a panel of polymers with varying properties (e.g., HPMC, HPMCAS, PVP, Soluplus®).	The polymer must have sufficient interaction with the drug to inhibit molecular mobility and prevent nucleation and crystal growth.[10]
High Drug Loading	Reduce the drug-to-polymer ratio.	A higher polymer concentration provides better separation of drug molecules, reducing the likelihood of them coming together to form a crystal lattice.[8]
Hygroscopicity	Store the ASD under low humidity conditions. Select a non-hygroscopic polymer.	Water can act as a plasticizer, increasing molecular mobility and promoting recrystallization.[10]

Experimental Protocol: Screening for Optimal ASD Polymer

• Preparation of ASDs: Prepare a series of ASDs with a fixed drug loading (e.g., 20% w/w) using different polymers (e.g., HPMCAS-L, HPMCAS-M, HPMCAS-H, PVP K30, Soluplus®) via a solvent evaporation method.

• Characterization: Analyze the freshly prepared ASDs using Powder X-ray Diffraction (PXRD) to confirm the amorphous nature of the drug.

• Stability Testing: Store the ASDs under accelerated stability conditions (e.g., 40°C/75% RH) for a defined period (e.g., 1, 2, and 4 weeks).

• Analysis: Re-analyze the samples by PXRD at each time point to check for any signs of recrystallization.

• Selection: The polymer that maintains the amorphous state of the drug for the longest duration under stress conditions is the most suitable stabilizer.

Troubleshooting Guide: Lipid-Based Drug Delivery Systems (LBDDS)

Issue: The LBDDS formulation fails to emulsify properly or the drug precipitates upon dilution.

Potential Cause	Troubleshooting Action	Scientific Rationale
Poor Excipient Selection	Screen a range of oils, surfactants, and co-surfactants to determine the drug's solubility in each.	The drug must remain solubilized in the oil droplets after emulsification. The surfactant choice is critical for creating a stable emulsion.[13]
Incorrect Oil/Surfactant Ratio	Optimize the ratio of oil to surfactant. Construct a ternary phase diagram to identify the self-emulsifying region.	The hydrophilic-lipophilic balance (HLB) of the surfactant system must be appropriate for the chosen oil to form a stable emulsion.[18]
Drug Supersaturation	Include a precipitation inhibitor in the formulation, such as a polymer (e.g., HPMC).	As the LBDDS disperses and is digested, the drug concentration in the aqueous phase can exceed its equilibrium solubility, leading to precipitation. A precipitation inhibitor can maintain a supersaturated state.[19]

Experimental Workflow: LBDDS Formulation Development

Caption: A stepwise workflow for the rational design and optimization of LBDDS.

Section 3: Specialized Techniques for Challenging Compounds

Some drug candidates require more specialized approaches to achieve adequate solubility and bioavailability.

FAQ 3.1: My compound is a neutral molecule, so pH modification is ineffective. What other options exist?

For neutral compounds, forming co-crystals can be a highly effective strategy.

• Co-crystals: These are multi-component crystalline structures where the drug molecule and a co-former are held together by non-covalent bonds in a specific stoichiometric ratio.[20][21]

  • Causality: Co-crystals can exhibit significantly different physicochemical properties, including solubility and dissolution rate, compared to the pure drug.[20][22] The co-former can disrupt the drug's crystal packing and introduce more favorable interactions with water.[20]

FAQ 3.2: How can I enhance the solubility of a Biopharmaceutics Classification System (BCS) Class II drug?

BCS Class II drugs are characterized by low solubility and high permeability.[9][23] For these compounds, enhancing the dissolution rate is key to improving oral absorption.

Effective Strategies for BCS Class II Drugs:

• Solid Dispersions: As discussed earlier, this is a very promising approach for BCS Class II drugs.[9][24]

• Nanosuspensions: The increased surface area of nanoparticles significantly enhances the dissolution rate.[16]

• Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, effectively encapsulating the hydrophobic drug molecule within their lipophilic cavity while presenting a hydrophilic exterior.[25][26][27] This complexation increases the apparent solubility of the drug.[25][28]

Decision Tree for Solubility Enhancement Strategy Selection

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Reference Data & Comparative Studies

The Isomeric Divide: A Comparative Guide to the Biological Activity of Thiophene-2-carboxamide and Thiophene-3-carboxamide Scaffolds

In the landscape of medicinal chemistry, the thiophene ring stands as a privileged scaffold, a foundational structure from which a multitude of potent and diverse therapeutic agents have been developed.[1] Its versatility is further expanded by the strategic placement of functional groups, a prime example being the carboxamide moiety. The constitutional isomers, thiophene-2-carboxamide and thiophene-3-carboxamide, while seemingly similar, often exhibit remarkably distinct biological profiles. This guide provides an in-depth, objective comparison of their biological activities, supported by experimental data, to aid researchers, scientists, and drug development professionals in navigating the subtleties of their structure-activity relationships (SAR).

The Structural Nuance: More Than Just a Positional Change

The core difference between these two scaffolds lies in the point of attachment of the carboxamide group to the thiophene ring. In thiophene-2-carboxamide, the amide is directly adjacent to the sulfur atom, influencing its electronic properties and spatial arrangement differently than in thiophene-3-carboxamide, where it is one carbon removed. This seemingly minor shift has profound implications for how these molecules interact with biological targets.

Caption: Chemical structures of thiophene-2-carboxamide and thiophene-3-carboxamide.

A Tale of Two Isomers in Anticancer Research

Both thiophene-2-carboxamide and thiophene-3-carboxamide derivatives have emerged as promising anticancer agents, though their mechanisms and potencies can vary significantly based on the substitution pattern.

Thiophene-2-Carboxamide Derivatives: Targeting Cellular Proliferation

Thiophene-2-carboxamide derivatives have demonstrated significant cytotoxicity against a range of cancer cell lines.[2] For instance, certain derivatives bearing aryl substituents have shown potent activity against breast, liver, and leukemia cell lines, with proposed mechanisms including the inhibition of protein tyrosine phosphatase 1B (PTP1B).[2] One study highlighted a series of phenyl-thiophene-2-carboxamide derivatives as biomimetics of the anticancer drug Combretastatin A-4 (CA-4), with compounds 2b and 2e showing notable activity against the Hep3B liver cancer cell line.[3][4]

Thiophene-3-Carboxamide Derivatives: A Focus on Kinase Inhibition

The thiophene-3-carboxamide scaffold has been extensively explored as a platform for developing kinase inhibitors. A notable example is the development of dual inhibitors of c-Jun N-terminal kinase (JNK).[5][6] Structure-activity relationship studies revealed that the position of the carboxamide group is critical for activity; an analogue with the carboxamide at the 5-position was found to be completely inactive.[5] Furthermore, derivatives of thiophene-3-carboxamide have been investigated as potential VEGFR-2 inhibitors, a key target in angiogenesis.[7]

Comparative Anticancer Activity Data

Compound Series	Isomer Position	Cancer Cell Line	IC50 (µM)	Reference
Phenyl-thiophene-carboxamides (e.g., 2b )	2	Hep3B	5.46	[3]
Phenyl-thiophene-carboxamides (e.g., 2e )	2	Hep3B	12.58	[3]
Thiophene-3-carboxamide derivatives	3	JNK1 (enzymatic assay)	5.4 (for unsubstituted compound 5g )	[5]
Thiophene-3-carboxamide derivative (14d )	3	HCT116, MCF7, PC3, A549	Potent (specific IC50s not provided in abstract)	[7]

Antimicrobial Potential: A Broad Spectrum of Activity

Both isomeric scaffolds have been utilized in the development of novel antimicrobial agents.

Thiophene-2-Carboxamide Derivatives: Antibacterial and Antioxidant Properties

Recent studies have focused on the synthesis of novel thiophene-2-carboxamide derivatives and their evaluation for antibacterial and antioxidant activities.[8][9] For example, certain 3-amino thiophene-2-carboxamide derivatives have shown significant antioxidant activity, while others have demonstrated notable inhibition against both Gram-positive and Gram-negative bacteria.[8]

Thiophene-3-Carboxamide Derivatives: Antibacterial and Antifungal Action

Thiophene-3-carboxamide derivatives have also been reported to possess antibacterial and antifungal properties.[10][11] Specific derivatives have been synthesized and shown to be active against various bacterial and fungal strains, highlighting the therapeutic potential of this scaffold in combating microbial infections.[10]

Other Therapeutic Arenas: Expanding the Biological Landscape

The versatility of these thiophene carboxamide isomers extends beyond cancer and microbial infections.

• Acetylcholinesterase Inhibition: Thiophene-3-carboxamide derivatives have been synthesized and evaluated as acetylcholinesterase inhibitors, with some compounds showing more potent inhibition than the reference drug donepezil.[12][13][14] This suggests their potential application in the management of Alzheimer's disease.

• Mitochondrial Complex I Inhibition: A thiophene-2-carboxamide analog of solamin demonstrated potent antitumor activity through the inhibition of mitochondrial complex I.[15]

Experimental Protocols: A Guide to Biological Evaluation

The biological activities discussed above are typically assessed using a variety of in vitro and in vivo assays. Below are representative protocols for key experiments.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

Workflow:

Caption: MTT assay workflow for determining cytotoxicity.

Detailed Protocol:

• Cell Seeding: Plate cells (e.g., A375, HT-29, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[2]

• Compound Treatment: Prepare serial dilutions of the thiophene carboxamide compounds in the appropriate cell culture medium. Replace the existing medium with the medium containing the compounds.

• Incubation: Incubate the plates for a specified period (typically 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined by plotting the percentage of viability against the compound concentration.

Kinase Inhibition Assay (e.g., JNK1)

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

Workflow:

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• 6. Design, synthesis, and structure-activity relationship studies of thiophene-3-carboxamide derivatives as dual inhibitors of the c-Jun N-terminal kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of novel thiophene-3-carboxamide derivatives as potential VEGFR-2 inhibitors with anti-angiogenic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Structure-Activity Relationships of Thiophene Carboxamide Annonaceous Acetogenin Analogs: Shortening the Alkyl Chain in the Tail Part Significantly Affects Their Growth Inhibitory Activity against Human Cancer Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Bioisosteric Replacement of Phenyl with Thienyl in Drug Design

In the landscape of modern medicinal chemistry, the strategic modification of lead compounds is paramount to achieving desired therapeutic profiles. Among the myriad of tools at our disposal, bioisosteric replacement stands out as a powerful strategy to fine-tune the physicochemical and pharmacological properties of a drug candidate. This guide provides an in-depth comparison of one of the most common and impactful bioisosteric substitutions: the replacement of a phenyl ring with a thienyl moiety. Drawing upon established principles and experimental data, we will explore the nuances of this substitution, from its impact on molecular interactions to practical synthetic considerations.

The Principle of Bioisosterism: A Foundation for Rational Drug Design

Bioisosterism is a strategy in medicinal chemistry of replacing one functional group or moiety in a molecule with another that has similar physical and chemical properties, with the goal of creating a new compound with improved biological properties.[1] The underlying principle is that this substitution will result in a molecule that retains its ability to interact with the biological target, while potentially offering advantages in terms of potency, selectivity, metabolic stability, or reduced toxicity.[2]

The phenyl ring is a ubiquitous scaffold in drug molecules, often contributing to essential binding interactions through hydrophobic and π-stacking interactions.[3] However, its lipophilicity and susceptibility to oxidative metabolism can present challenges in drug development.[4] The thienyl ring, a five-membered aromatic heterocycle containing a sulfur atom, is a classical bioisostere of the phenyl group.[5] Its similar size, planarity, and aromaticity allow it to often mimic the phenyl group's role in binding to a target, while its distinct electronic properties and the presence of the sulfur heteroatom can offer significant advantages.[6]

Physicochemical Properties: A Tale of Two Rings

The decision to replace a phenyl group with a thienyl ring is rooted in the subtle yet significant differences in their physicochemical properties. These differences can have a profound impact on a drug candidate's overall profile.

Property	Phenyl	Thienyl	Significance in Drug Design
Size & Shape	Planar, hexagonal	Planar, pentagonal	Both are flat aromatic systems capable of engaging in similar π-stacking interactions. The slightly smaller size of the thienyl ring can sometimes be advantageous in sterically constrained binding pockets.
Aromaticity	High	High	Both rings are aromatic, contributing to their stability and ability to participate in π-system interactions. Thiophene's aromaticity is slightly lower than benzene's.[7]
Lipophilicity (logP)	Generally higher	Generally lower	The introduction of the sulfur heteroatom typically reduces lipophilicity, which can lead to improved aqueous solubility and a more favorable ADME profile.[4]
Electronic Properties	Electron-rich π system	Electron-rich π system, with the sulfur atom influencing electron distribution.	The sulfur atom's lone pairs can act as a hydrogen bond acceptor, introducing a potential for new, favorable interactions with the biological target that are not possible with a phenyl ring.[6] The different electron distribution can also affect pKa of nearby functional groups.
Metabolic Stability	Prone to oxidation by Cytochrome P450 enzymes.	Can exhibit altered metabolic pathways and potentially improved stability.	The site of metabolism can be shifted away from the aromatic ring, or the rate of metabolism can be reduced, leading to a longer half-life and improved bioavailability.[4]

Impact on Pharmacodynamics: Altering the Dance with the Target

The bioisosteric replacement of a phenyl with a thienyl group can significantly influence a drug's interaction with its biological target, leading to changes in potency and selectivity.

Case Study: Aurora Kinase Inhibitors

In the development of Aurora kinase inhibitors, researchers investigated the replacement of a terminal phenyl ring with various heterocycles. While replacing the phenyl ring with a pyridine at one position sacrificed potency, the introduction of a thienyl group resulted in a compound with low nanomolar activity against the target kinase, comparable to the phenyl-containing analogue.[8] This demonstrates that in certain contexts, the thienyl ring can effectively mimic the phenyl ring's contribution to binding affinity.

The Role of the Sulfur Atom

The sulfur atom in the thienyl ring is not merely a passive spectator. Its lone pair of electrons can participate in hydrogen bonding, a crucial interaction in many drug-receptor binding events.[6] This can lead to an increase in binding affinity and, in some cases, improved selectivity for the target protein over off-target proteins.

Below is a conceptual diagram illustrating the potential for a thienyl group to form a hydrogen bond with a receptor, an interaction not possible with a phenyl group.

Caption: Phenyl vs. Thienyl interactions.

Enhancing Pharmacokinetics: The ADME Advantage

A significant driver for considering a phenyl-to-thienyl switch is the potential for an improved Absorption, Distribution, Metabolism, and Excretion (ADME) profile.

Metabolic Stability

Aromatic rings are often susceptible to metabolism by cytochrome P450 (CYP) enzymes, leading to rapid clearance and poor oral bioavailability.[4] Replacing a phenyl ring with a thienyl group can block or alter the site of metabolism. For instance, if the para-position of a phenyl ring is the primary site of hydroxylation, replacing it with a thienyl ring can lead to a significant increase in metabolic stability.[4]

In a study on GPR88 agonists, a compound with a 2-pyridyl group showed poor metabolic stability. Replacing this with a 2-thienyl or 3-thienyl group resulted in compounds that were only slightly less potent but were tolerated, indicating the potential for improved metabolic properties with the thienyl substitution.[9]

Solubility and Permeability

The generally lower lipophilicity of thienyl-containing compounds compared to their phenyl counterparts can lead to improved aqueous solubility.[10] This is a critical parameter for oral drug absorption. However, a careful balance must be struck, as a significant decrease in lipophilicity can negatively impact membrane permeability.

The following workflow illustrates the key steps in evaluating the impact of a phenyl-to-thienyl bioisosteric replacement on a lead compound's properties.

Caption: Bioisosteric replacement workflow.

Experimental Protocols: A Practical Guide

To empirically validate the theoretical advantages of a phenyl-to-thienyl switch, rigorous experimental evaluation is necessary. Below are detailed protocols for key in vitro assays.

Determination of Metabolic Stability in Human Liver Microsomes

This assay assesses a compound's susceptibility to metabolism by liver enzymes, primarily cytochrome P450s.

Materials:

• Pooled human liver microsomes (HLM)

• Phosphate buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl₂)

• NADPH regenerating system (e.g., NADPН, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Test compound and positive control (e.g., a compound with known metabolic instability)

• Acetonitrile with an internal standard for quenching the reaction

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Prepare a working solution of HLM in phosphate buffer on ice.

• Prepare the NADPH regenerating system in phosphate buffer.

• In a 96-well plate, add the HLM solution to each well.

• Add the test compound and positive control to their respective wells (final concentration typically 1-10 µM).

• Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiate the reaction by adding the NADPH regenerating system to all wells except the negative control wells (add buffer instead).

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding cold acetonitrile with an internal standard.

• Centrifuge the plate to pellet the precipitated protein.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Plot the natural log of the percentage of remaining parent compound versus time and determine the half-life (t½) and intrinsic clearance (Clint).

Determination of Binding Affinity (IC₅₀/Kᵢ)

This assay measures the concentration of the test compound required to inhibit the binding of a radiolabeled ligand to the target receptor by 50% (IC₅₀), from which the inhibition constant (Kᵢ) can be calculated.

Materials:

• Cell membranes or purified protein expressing the target receptor

• Radiolabeled ligand specific for the target

• Assay buffer

• Test compound and unlabeled ligand for non-specific binding determination

• Scintillation vials and cocktail

• Filter plates and vacuum manifold

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• In a 96-well plate, add the cell membranes/purified protein, radiolabeled ligand, and either assay buffer (for total binding), unlabeled ligand (for non-specific binding), or the test compound dilution.

• Incubate the plate at room temperature or 37°C for a specified time to reach equilibrium.

• Rapidly filter the contents of each well through a filter plate using a vacuum manifold to separate bound from free radioligand.

• Wash the filters with cold assay buffer.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Count the radioactivity in each well using a scintillation counter.

• Calculate the percentage of specific binding for each concentration of the test compound.

• Plot the percentage of specific binding against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ), where [L] is the concentration of the radiolabeled ligand and Kᴅ is its dissociation constant.[1][11][12]

Synthetic Strategies: From Phenyl to Thienyl

The practical implementation of a phenyl-to-thienyl bioisosteric replacement relies on efficient and versatile synthetic methodologies. Palladium-catalyzed cross-coupling reactions are the cornerstone of modern aryl-aryl and aryl-heteroaryl bond formation.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for coupling a thienylboronic acid or ester with an aryl halide (or triflate) precursor of the phenyl-containing lead compound.[13][14][15]

General Protocol:

• To a reaction vessel, add the aryl halide (1.0 eq), thienylboronic acid (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, 2-3 eq).

• Add a suitable solvent system (e.g., toluene/ethanol/water, dioxane/water).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Heat the reaction mixture to 80-100°C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

The following diagram illustrates the general scheme for a Suzuki-Miyaura coupling to introduce a thienyl group.

Caption: Suzuki-Miyaura cross-coupling.

Buchwald-Hartwig Amination

For compounds where the phenyl ring is attached to a nitrogen atom, the Buchwald-Hartwig amination is an excellent method for coupling an amine with a bromothiophene.[6][16]

General Protocol:

• To a reaction vessel, add the bromothiophene (1.0 eq), the amine (1.1-1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine ligand (e.g., Xantphos, BINAP, 2-4 mol%), and a base (e.g., Cs₂CO₃, K₃PO₄, 1.5-2.0 eq).

• Add an anhydrous, aprotic solvent (e.g., toluene, dioxane).

• Degas the mixture.

• Heat the reaction mixture to 80-110°C under an inert atmosphere until the reaction is complete.

• Work-up and purify as described for the Suzuki-Miyaura coupling.

Conclusion: A Strategic Choice in the Medicinal Chemist's Toolbox

The bioisosteric replacement of a phenyl group with a thienyl ring is a well-established and powerful strategy in drug design.[5] This seemingly subtle modification can lead to significant improvements in a compound's physicochemical properties, metabolic stability, and even its binding affinity for the biological target. However, it is not a universally applicable "magic bullet." The success of this strategy is highly context-dependent, and careful consideration of the specific molecular environment and the desired property modulations is crucial.

By combining a thorough understanding of the underlying principles with rigorous experimental validation, medicinal chemists can effectively leverage the phenyl-to-thienyl bioisosteric switch to optimize lead compounds and accelerate the discovery of new and improved therapeutics.

References

• Fleckenstein, C. A., & Plenio, H. (2008). Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol. The Journal of Organic Chemistry, 73(8), 3236–3244.
• Rizwan, K., Fatima, A., Ahmad, I., Irum, S., & Iqbal, J. (2022). Palladium catalyzed cross-coupling of 3-methylthiophene-2-carbonyl chloride with aryl/het-aryl boronic acids: a convenient method for synthesis of thienyl ketones.
• BenchChem. (2025).
• Verma, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
• Wernevik, J., et al. (2021). Protocol for the Human Liver Microsome Stability Assay.
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• Leach, A. G., Jones, H. D., Cosgrove, D. A., Kenny, P. W., & Ruston, L. (2013). Matched molecular pair analysis in drug discovery. Drug discovery today, 18(15-16), 724-731.
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A Senior Application Scientist's Guide to Validating Hits from High-Throughput Screening of Small Molecules

In the landscape of modern drug discovery, high-throughput screening (HTS) stands as a cornerstone for identifying novel chemical matter that modulates a biological target or pathway.[1][2] This process, however, is merely the opening chapter. The initial "hits" from an HTS campaign are a mixture of true positives, and more often than not, a significant number of false positives and artifacts.[1][3][4] The subsequent, critical phase of hit validation is where the true potential of a screening campaign is realized, transforming a long list of actives into a handful of promising, well-characterized starting points for a hit-to-lead program.[1][5]

This guide, grounded in extensive field experience, provides a comprehensive framework for designing and executing a robust hit validation cascade. We will delve into the causality behind experimental choices, emphasizing the importance of orthogonal and counter-assays to build a self-validating workflow that ensures the scientific integrity of your findings.

The Hit Validation Funnel: A Strategic Overview

The process of validating HTS hits is best conceptualized as a multi-tiered funnel, designed to efficiently eliminate undesirable compounds while progressively increasing the confidence in the remaining candidates.[5][6] Each stage employs assays of increasing complexity and lower throughput, ensuring that resources are focused on the most promising molecules.

Tier 1: Initial Hit Confirmation and Triage

The immediate aftermath of a primary screen requires a swift and systematic approach to confirm the initial activity and weed out known problematic compounds.

Hit Confirmation with Dose-Response Curves

The very first step is to re-test the primary "hits" in the same assay, but this time over a range of concentrations to generate a dose-response curve.[7][8] This is crucial for several reasons:

• Confirms Reproducibility: A single-point HTS is prone to random errors. A reproducible dose-response curve provides the first layer of confidence in the hit.[8]

• Determines Potency (IC50/EC50): This allows for the initial ranking of hits and is a key parameter for tracking improvements during lead optimization.[7]

• Identifies Atypical Behavior: The shape of the dose-response curve can be revealing. Unusually steep or shallow curves, or those that do not reach 100% activity, can indicate non-specific mechanisms of action, such as compound aggregation or toxicity.[5][8][9]

Computational and Chemical Triage

Before committing to further expensive and time-consuming experiments, it is essential to perform in silico and chemical analyses to flag and remove compounds with undesirable properties.

• Pan-Assay Interference Compounds (PAINS): These are chemical structures known to interfere with various assay technologies, often through non-specific mechanisms like redox cycling or fluorescence interference.[1][5] Several computational filters are available to identify these problematic motifs.

• Frequent Hitters: Mining historical screening data can identify promiscuous compounds that appear as hits across multiple, unrelated screens.[5]

• Chemical Purity and Integrity: It's not uncommon for the observed activity to stem from a contaminant rather than the compound of interest.[5] Therefore, re-synthesis or purification of the hit compound and re-testing is a critical step.[1]

Tier 2: Eliminating False Positives with Orthogonal and Counter-Assays

This tier is focused on ensuring that the observed activity is due to the specific modulation of the intended target and not an artifact of the assay technology.

Orthogonal Assays: A Different Perspective

An orthogonal assay measures the same biological endpoint as the primary assay but uses a different detection technology or principle.[3][5][7] This is a powerful method for identifying false positives that interfere with the specific readout of the primary screen.[3][5] For example, if the primary assay for a kinase inhibitor measures the depletion of ATP using a luminescence-based readout, an orthogonal assay might directly measure the formation of the phosphorylated product using fluorescence polarization.[7]

Assay Principle	Primary Assay Example (Kinase)	Orthogonal Assay Example (Kinase)	Rationale
Technology	Luminescence (ATP depletion)	Fluorescence Polarization (Phosphopeptide formation)	Eliminates compounds that interfere with luciferase.[3][7]
Endpoint	Enzyme Activity	Direct Binding (SPR, MST)	Confirms physical interaction with the target.[10][11]
System	Biochemical (Purified Protein)	Cell-Based (Target Engagement)	Validates activity in a more physiological context.[5][12]

Table 1: Comparison of Primary and Orthogonal Assay Strategies.

Counter-Assays: Unmasking Assay Interference

Counter-assays are designed to specifically detect compound interference with the assay components, such as the reporter enzyme or the detection technology itself.[3][8] For instance, in a luciferase-based assay, a counter-screen would be run in the absence of the primary target to identify compounds that directly inhibit luciferase.[3] Common sources of assay interference include:

• Compound Fluorescence: Can artificially increase the signal in fluorescence-based assays.[3]

• Signal Quenching: Compounds can absorb light at the excitation or emission wavelength, leading to a decrease in signal.[8]

• Redox Cycling: Some compounds can generate reactive oxygen species that can damage proteins or interfere with assay reagents.[5]

• Compound Aggregation: At higher concentrations, some compounds form aggregates that can non-specifically sequester and inhibit proteins.[4] This can often be mitigated by including a non-ionic detergent in the assay buffer.[5]

Tier 3: Confirming Target Engagement and Cellular Activity

Once a compound has been confirmed as active and specific in biochemical assays, the next crucial steps are to demonstrate direct binding to the target protein and to verify its activity in a more physiologically relevant cellular context.

Biophysical Assays: The Proof of Binding

Biophysical methods provide direct evidence of a compound binding to its target, which is the gold standard for hit validation.[10][11][13] These techniques are typically label-free and can provide valuable information on binding affinity (Kd), kinetics, and thermodynamics.[10][11]

Technique	Principle	Throughput	Key Information
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding to an immobilized target.	Medium-High	Affinity (Kd), Kinetics (kon, koff)[10][14]
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding.	Low	Affinity (Kd), Stoichiometry, Thermodynamics[5][10]
Microscale Thermophoresis (MST)	Measures the movement of molecules in a temperature gradient, which changes upon binding.	High	Affinity (Kd)[5][6]
Differential Scanning Fluorimetry (DSF)	Measures the change in protein melting temperature upon ligand binding.	High	Target Engagement (Qualitative)[5][10]
Nuclear Magnetic Resonance (NMR)	Observes changes in the NMR spectrum of the protein or ligand upon binding.	Low-Medium	Binding Site, Affinity (Weak Binders)[10][14]

Table 2: Comparison of Common Biophysical Techniques for Hit Validation.

Cell-Based Assays: Assessing Physiological Relevance

Ultimately, a successful drug must be active in a cellular environment. Cell-based assays are therefore essential to confirm that a compound can cross the cell membrane, engage its target in the complex milieu of the cytoplasm, and elicit the desired biological response.[12][15][16] Examples include:

• Target Engagement Assays: Techniques like the Cellular Thermal Shift Assay (CETSA) can confirm that a compound binds to its target within intact cells.[5]

• Signaling Pathway Assays: Reporter gene assays or measurements of downstream signaling events can verify that target engagement leads to the expected functional outcome.[17]

• Phenotypic Assays: These assays measure a complex cellular phenotype, such as cell death, proliferation, or morphological changes, providing a holistic view of the compound's effect.[18][19]

Experimental Protocols

Protocol 1: Dose-Response Confirmation Assay (Example: Kinase Inhibition)

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the hit compound in DMSO, starting from a top concentration of 100 µM.

• Assay Plate Preparation: Add 50 nL of each compound dilution to a 384-well assay plate. Include positive (no enzyme) and negative (DMSO vehicle) controls.

• Enzyme and Substrate Addition: Add 5 µL of a solution containing the kinase and its peptide substrate in assay buffer to each well.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ATP Addition: Add 5 µL of ATP at its Km concentration to initiate the reaction. Incubate for another 60 minutes.

• Detection: Add 10 µL of a detection reagent (e.g., ADP-Glo) that measures the amount of ADP produced (correlating with kinase activity).

• Data Analysis: Read the luminescence signal on a plate reader. Normalize the data to the controls and fit the dose-response curve using a four-parameter logistic equation to determine the IC50 value.[20]

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Affinity

• Protein Immobilization: Covalently immobilize the purified target protein onto a sensor chip surface.

• Compound Injection: Inject a series of concentrations of the hit compound over the sensor surface. Also, inject over a reference surface with no protein to subtract non-specific binding.

• Binding Measurement: Monitor the change in the SPR signal (in Response Units, RU) over time.

• Data Analysis: Fit the binding sensorgrams to a suitable kinetic model (e.g., 1:1 Langmuir) to determine the association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (Kd).

Conclusion: Building a Foundation for Success

A rigorous and well-designed hit validation cascade is not an impediment to the drug discovery process; it is the very foundation upon which a successful hit-to-lead campaign is built.[5][21] By systematically eliminating artifacts and false positives through a combination of confirmatory, orthogonal, biophysical, and cell-based assays, researchers can ensure that their efforts are focused on chemical matter with the highest potential for translation into novel therapeutics.[5][22] This commitment to scientific integrity and causality-driven experimentation is paramount to navigating the challenging path from an initial HTS hit to a viable clinical candidate.[5][23]

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A Researcher's Guide to Navigating Positional Isomerism in Drug Discovery

Unlocking Potency and Selectivity by Understanding the "Where" of Molecular Architecture

In the intricate world of drug discovery, the adage "location is everything" holds profound truth. Molecules with identical atomic compositions but different arrangements—known as isomers—can exhibit wildly divergent biological activities.[1][2] This guide delves into the critical sub-class of positional isomers, where the simple shift of a functional group on a molecular scaffold can be the difference between a blockbuster therapeutic and a failed candidate.[3][4] Such minor changes can dramatically alter a compound's efficacy, selectivity, pharmacokinetics, and safety profile.[1][4]

This guide will move beyond theoretical discussions to provide a practical framework for comparing the efficacy of positional isomers. Using the well-documented case of the selective COX-2 inhibitor, Celecoxib, and its less effective isomers, we will explore the "what," the "why," and the "how" of positional isomer analysis. We will dissect the structure-activity relationships (SAR) that govern their differential effects and provide detailed, field-tested protocols for their evaluation.

Case Study: The Critical Placement of a Phenyl Group in Celecoxib

Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits the cyclooxygenase-2 (COX-2) enzyme, a key player in inflammation and pain signaling.[5][6] Its efficacy is intrinsically linked to its specific substitution pattern. Celecoxib is a 1,5-diaryl pyrazole, but its positional isomers, where the trifluoromethylphenyl group is shifted to different positions on the pyrazole ring, lack the same potent and selective activity.

Caption: Simplified logic of Celecoxib vs. isomer binding in the COX-2 active site.

Experimental Protocols for Isomer Comparison

To ensure the trustworthiness and reproducibility of findings, a robust experimental plan is essential. This involves first analytically differentiating the isomers and then assessing their biological activity through validated assays.

Protocol 1: Analytical Differentiation of Positional Isomers via HPLC

The first step in any comparative study is to confirm the identity and purity of each isomer. High-Performance Liquid Chromatography (HPLC) is a standard technique for this purpose. [7] Objective: To separate and quantify Celecoxib and its ortho and meta positional isomers.

Materials and Reagents:

• Reference standards for Celecoxib, ortho-isomer, and meta-isomer

• HPLC system with a UV detector

• Chiral column (e.g., Chiralpak-AD) [7]* Mobile phase: Isocratic mixture of n-hexane, ethanol, and diethylamine (e.g., 80:20:0.1 v/v/v)

• Ethanol (for sample preparation)

Step-by-Step Methodology:

• Standard Preparation: Prepare individual stock solutions (e.g., 1 mg/mL) of each isomer in ethanol. Create a mixed standard solution containing all three isomers at a known concentration (e.g., 100 µg/mL).

• Sample Preparation: Dissolve the bulk drug or formulation sample in ethanol to achieve a final concentration within the calibration range.

• HPLC System Setup:

  • Equilibrate the Chiralpak-AD column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min).

  • Set the column temperature (e.g., 25°C).

  • Set the UV detector to the appropriate wavelength for detection (e.g., 254 nm).

• Analysis:

  • Inject a fixed volume (e.g., 10 µL) of the mixed standard solution to determine the retention time for each isomer.

  • Inject the sample solution.

• Data Interpretation: Compare the retention times in the sample chromatogram to the standards to identify each isomer. The peak area corresponds to the concentration of each isomer, which can be quantified using a calibration curve.

Causality and Validation: The use of a chiral column provides the high resolving power necessary to separate structurally similar isomers. [7]By running pure standards, you validate the retention time for each specific compound, creating a self-validating system for identifying and quantifying them in mixed or unknown samples.

Protocol 2: In Vitro COX-1/COX-2 Inhibition Assay

This functional assay directly measures the inhibitory potency of each isomer against the target enzymes. [8]

Caption: Experimental workflow for a COX enzyme inhibition assay.

Objective: To determine the IC50 values of each positional isomer for COX-1 and COX-2.

Materials and Reagents:

• Purified human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Positional isomer test compounds

• DMSO (vehicle)

• Assay buffer (e.g., Tris-HCl)

• Prostaglandin E2 (PGE2) ELISA kit

• 96-well microplates

Step-by-Step Methodology:

• Compound Plating: Create a serial dilution of each isomer in DMSO. Add a small volume (e.g., 1 µL) of each concentration to separate wells of a 96-well plate. Include vehicle-only (DMSO) wells for control (0% inhibition) and no-enzyme wells for background.

• Enzyme Addition: Add the appropriate enzyme (COX-1 or COX-2) solution to the wells.

• Pre-incubation: Gently mix and incubate the plate for a defined period (e.g., 15 minutes at room temperature) to allow the inhibitors to bind to the enzymes.

• Reaction Initiation: Add arachidonic acid to all wells to start the enzymatic reaction.

• Reaction Incubation: Incubate for a further period (e.g., 10 minutes at 37°C).

• Reaction Termination: Stop the reaction by adding a quenching solution (e.g., 1 M HCl).

• PGE2 Quantification: The product of the COX reaction is prostaglandin. Measure the amount of PGE2 produced using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition for each isomer concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 3: In Vivo Efficacy Assessment in an Animal Model

Translating in vitro findings to a complex biological system is a crucial validation step. The carrageenan-induced paw edema model in rats is a standard preclinical test for acute inflammation. [9] Objective: To compare the anti-inflammatory effects of the positional isomers in a live animal model.

Methodology Overview:

• Acclimatization: House rats under standard conditions and acclimatize them for at least one week.

• Grouping: Randomly assign animals to groups: Vehicle Control, Positive Control (e.g., Celecoxib), Isomer 1, Isomer 2, etc.

• Dosing: Administer the test compounds or vehicle orally at a predetermined time before the inflammatory insult.

• Inflammation Induction: Inject a small volume of carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Edema Measurement: Measure the paw volume using a plethysmometer at baseline (before carrageenan injection) and at regular intervals afterward (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of edema inhibition for each treatment group compared to the vehicle control group. A statistically significant reduction in paw swelling indicates anti-inflammatory activity.

Causality and Rationale: This in vivo model provides a systemic assessment of a compound's efficacy, encompassing its absorption, distribution, and action at the site of inflammation. [10]It helps to confirm whether the potent in vitro activity of a compound like Celecoxib translates into a therapeutic effect in a living organism.

Regulatory and Safety Implications

The profound differences between isomers are not just a scientific curiosity; they are a major focus for regulatory bodies like the U.S. Food and Drug Administration (FDA). [11][12]The tragic case of thalidomide, where one stereoisomer was a sedative while the other was a potent teratogen, serves as a stark reminder of the importance of characterizing all isomeric forms of a drug. [13][14]While positional isomers are distinct molecules, the underlying principle is the same: different spatial arrangements of atoms can lead to drastically different biological outcomes.

Regulatory agencies require that the stereoisomeric composition of a drug be well-defined and that the specific form intended for clinical use is thoroughly characterized in all preclinical and clinical studies. [11][15]

Conclusion

The study of positional isomers is fundamental to modern, rational drug design. The case of Celecoxib powerfully illustrates that a seemingly trivial change in a substituent's position can have profound consequences, turning a highly potent and selective drug into an inactive compound. This underscores the necessity of a multi-faceted approach to isomer evaluation, combining precise analytical separation, robust in vitro functional assays, and confirmatory in vivo models. By understanding and applying the principles of SAR and rigorously testing each isomer, researchers can more effectively navigate the complex chemical space to discover safer, more effective medicines.

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A Senior Application Scientist's Guide to the Structure-Activity Relationship of 2-Aminobenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 2-aminobenzoic acid (anthranilic acid) scaffold is a cornerstone in medicinal chemistry, celebrated for its remarkable versatility and presence in a multitude of clinically significant drugs. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of 2-aminobenzoic acid derivatives, exploring how nuanced structural modifications can profoundly influence their biological activity. We will dissect the rationale behind these molecular designs, supported by comparative experimental data and detailed protocols, to offer a robust resource for professionals in drug discovery and development.

The 2-Aminobenzoic Acid Core: A Privileged Pharmacophore

The inherent chemical features of the 2-aminobenzoic acid molecule provide a unique foundation for drug design. The ortho-disposed carboxylic acid and amino groups on a benzene ring create a specific electronic and conformational environment. The carboxylic acid, typically ionized at physiological pH, is a potent hydrogen bond donor and acceptor, crucial for forming ionic interactions with biological targets. The amino group also participates in hydrogen bonding and offers a key site for synthetic elaboration. The aromatic ring itself provides a rigid scaffold for orienting these functional groups and can engage in hydrophobic and π-π stacking interactions within target binding sites.

A critical feature is the potential for intramolecular hydrogen bonding between the amino and carboxyl groups, which can influence the molecule's conformation and, consequently, its binding affinity and selectivity for a given target.

Figure 1. The foundational 2-aminobenzoic acid scaffold, highlighting the key amino and carboxylic acid functional groups.

Comparative SAR Analysis Across Therapeutic Areas

The true pharmaceutical potential of the 2-aminobenzoic acid core is realized through its derivatization. Strategic modifications to the amino and carboxylic acid groups, as well as substitutions on the aromatic ring, have yielded compounds with a wide spectrum of therapeutic applications.

N-Arylation: The Genesis of Fenamate NSAIDs

The N-arylation of the 2-amino group is a classic and highly successful strategy in the development of non-steroidal anti-inflammatory drugs (NSAIDs) of the fenamate class. These compounds primarily exert their effect by inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the inflammatory cascade.

Design Rationale: The N-aryl substituent is designed to occupy a hydrophobic side pocket in the active site of COX enzymes. The nature and position of substituents on this aryl ring are critical for modulating potency and selectivity between the two main isoforms, COX-1 and COX-2.

Case Study: Mefenamic Acid vs. Tolfenamic Acid

A direct comparison of mefenamic acid and tolfenamic acid clearly illustrates the impact of N-aryl substitution on COX inhibition.

Compound	N-Aryl Substituent	IC50 COX-1 (µM)	IC50 COX-2 (µM)	Selectivity Index (COX-1/COX-2)
Mefenamic Acid	2,3-Dimethylphenyl	~10	~25	~0.4
Tolfenamic Acid	3-Chloro-2-methylphenyl	~0.33	~0.16	~2.06

Table 1. Comparative in vitro COX inhibition data for mefenamic acid and tolfenamic acid.

Analysis: The substitution of a methyl group in mefenamic acid with a chloro group in tolfenamic acid at the 3-position of the N-aryl ring leads to a significant increase in potency against both COX-1 and COX-2. The greater electron-withdrawing nature and steric bulk of the chlorine atom are thought to promote a more favorable binding orientation within the hydrophobic channel of the COX active site. Tolfenamic acid also exhibits a modest selectivity towards COX-2, a desirable trait for reducing the gastrointestinal side effects associated with COX-1 inhibition.

Figure 2. Structure-activity relationship of N-aryl substitution in fenamates on COX inhibition.

Ring Substitution and Amide Formation: A Strategy for Anticancer Agents

Modifying the 2-aminobenzoic acid core with specific ring substituents and converting the carboxylic acid to an amide has emerged as a promising strategy for developing novel anticancer agents.

Design Rationale: The introduction of a nitro group, particularly at the 5-position, is a common tactic in the design of anticancer compounds. The strong electron-withdrawing nature of the nitro group can enhance the molecule's ability to interact with biological targets and can also contribute to the generation of reactive oxygen species, a mechanism for inducing cancer cell death.

Case Study: N-(Substituted-phenyl)-5-nitro-2-aminobenzoic Acid Derivatives

A series of N-phenyl substituted 5-nitro-2-aminobenzoic acid derivatives have been evaluated for their cytotoxic activity against various cancer cell lines.

Compound	N-Aryl Substituent	GI50 (µM) - MCF-7 (Breast Cancer)
Derivative A	4-Chlorophenyl	1.5
Derivative B	4-Methoxyphenyl	8.2
Derivative C	4-Nitrophenyl	0.9

Table 2. Comparative growth inhibitory (GI50) values of 5-nitro-2-aminobenzoic acid derivatives against the MCF-7 human breast cancer cell line.

Analysis: The data reveals a clear electronic effect of the substituent on the N-aryl ring. Electron-withdrawing groups (Cl and NO2) at the 4-position lead to significantly higher anticancer activity compared to the electron-donating methoxy group. The 4-nitro substituted derivative (Derivative C) is the most potent, suggesting that a strong electron-withdrawing character on the N-phenyl ring, in combination with the 5-nitro group on the 2-aminobenzoic acid core, is highly favorable for cytotoxicity against MCF-7 cells. This synergistic effect likely enhances the molecule's ability to induce apoptosis in cancer cells.

Figure 3. Impact of N-aryl substitution on the anticancer activity of 5-nitro-2-aminobenzoic acid derivatives.

Esterification: A Pathway to Antifungal Agents

Esterification of the carboxylic acid group of 2-aminobenzoic acid has been shown to be a viable strategy for developing compounds with antifungal properties.

Design Rationale: Increasing the lipophilicity of the 2-aminobenzoic acid scaffold through esterification can enhance its ability to penetrate the fungal cell membrane. The nature of the alkyl or aryl group of the ester can be varied to optimize this property and to potentially interact with specific fungal targets.

Case Study: Alkyl Esters of 2-Aminobenzoic Acid against Candida albicans

A study comparing simple alkyl esters of 2-aminobenzoic acid demonstrated a clear relationship between the alkyl chain length and antifungal activity against Candida albicans.

Compound	Ester Group	MIC (µg/mL) - Candida albicans
Methyl 2-aminobenzoate	Methyl	70
Ethyl 2-aminobenzoate	Ethyl	70
Propyl 2-aminobenzoate	Propyl	200
Butyl 2-aminobenzoate	Butyl	>200

Table 3. Minimum Inhibitory Concentration (MIC) values of alkyl 2-aminobenzoate esters against Candida albicans.[1][2]

Analysis: The results indicate that shorter alkyl chains (methyl and ethyl) are more effective for antifungal activity against C. albicans. As the alkyl chain length increases, the antifungal potency decreases. This suggests that while a certain degree of lipophilicity is beneficial for cell membrane penetration, excessive lipophilicity may hinder the compound's ability to reach its intracellular target or may lead to unfavorable interactions. This highlights the delicate balance required in tuning the physicochemical properties of these derivatives for optimal antifungal efficacy.

Experimental Protocols for Biological Evaluation

The establishment of robust and reproducible biological assays is fundamental to any SAR study. The following are detailed protocols for the key assays discussed in this guide.

In Vitro Cyclooxygenase (COX) Inhibition Assay

Principle: This assay measures the peroxidase activity of COX-1 and COX-2. The enzyme catalyzes the oxidation of a chromogenic substrate in the presence of arachidonic acid, and the inhibition of this reaction by a test compound is monitored spectrophotometrically.

Materials:

• Ovine COX-1 and human recombinant COX-2 enzymes

• Heme

• Arachidonic acid

• N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD)

• Tris-HCl buffer (100 mM, pH 8.0)

• Test compounds dissolved in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Prepare the enzyme solution by diluting COX-1 or COX-2 and heme in cold Tris-HCl buffer.

• To each well of a 96-well plate, add 150 µL of Tris-HCl buffer.

• Add 10 µL of the test compound at various concentrations (prepared by serial dilution in DMSO). For control wells, add 10 µL of DMSO.

• Add 10 µL of the prepared enzyme solution to each well.

• Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

• Initiate the reaction by adding 20 µL of arachidonic acid solution to each well.

• Immediately add 20 µL of TMPD solution to each well.

• Measure the absorbance at 590 nm at 1-minute intervals for 5-10 minutes.

• Calculate the rate of reaction for each concentration.

• Determine the IC50 value by plotting the percentage of inhibition versus the log of the inhibitor concentration.

Figure 4. Experimental workflow for the in vitro COX inhibition assay.

MTT Cell Viability Assay for Anticancer Activity

Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active metabolism can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.

Materials:

• Human cancer cell line (e.g., MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Test compounds dissolved in DMSO

• 96-well cell culture plate

• Humidified incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of the test compounds. Include a vehicle control (DMSO). Incubate for 48-72 hours.

• After the incubation period, carefully remove the culture medium.

• Add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate for 2-4 hours, allowing for the formation of formazan crystals.

• Remove the MTT-containing medium and add 100 µL of the solubilization solution to each well.

• Gently shake the plate to ensure complete dissolution of the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 value.

Broth Microdilution Antifungal Susceptibility Assay

Principle: This method determines the minimum inhibitory concentration (MIC) of an antifungal agent against a specific fungus. The fungus is exposed to serial dilutions of the test compound in a liquid growth medium, and the lowest concentration that inhibits visible growth is determined.[3][4]

Materials:

• Candida albicans strain

• RPMI-1640 broth

• Test compounds dissolved in DMSO

• 96-well microplate

• Spectrophotometer

• Incubator (35°C)

Procedure:

• Prepare a standardized inoculum of C. albicans in RPMI-1640 broth, adjusted to a concentration of 0.5 × 10^3 to 2.5 × 10^3 cells/mL.[5]

• Prepare serial two-fold dilutions of the test compounds in the 96-well plate.

• Inoculate each well with the fungal suspension. Include a drug-free growth control.

• Incubate the plate at 35°C for 24-48 hours.

• Determine the MIC by visually inspecting the wells for turbidity or by measuring the absorbance with a microplate reader. The MIC is the lowest concentration of the compound at which there is a significant inhibition of fungal growth compared to the control.

Microplate Alamar Blue Assay (MABA) for Antitubercular Activity

Principle: The MABA is a colorimetric assay used to determine the MIC of compounds against Mycobacterium tuberculosis. The Alamar Blue indicator changes color from blue to pink in the presence of metabolically active (i.e., growing) bacteria.[6][7]

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with OADC

• Alamar Blue reagent

• Test compounds dissolved in DMSO

• 96-well microplate

• Incubator (37°C)

Procedure:

• Prepare serial dilutions of the test compounds in a 96-well plate.

• Add the M. tuberculosis inoculum to each well. Include drug-free and cell-free controls.

• Seal the plates and incubate at 37°C for 5-7 days.

• Add a mixture of Alamar Blue reagent and 10% Tween 80 to a control well. Reincubate for 24 hours.

• Once the control well turns pink, add the Alamar Blue mixture to all other wells and incubate for another 24 hours.

• The MIC is defined as the lowest drug concentration that prevents the color change from blue to pink.

Concluding Remarks and Future Outlook

The 2-aminobenzoic acid scaffold is a testament to the power of privileged structures in drug discovery. Its adaptability has allowed for the development of a diverse range of therapeutic agents, from common anti-inflammatory drugs to novel anticancer and antimicrobial candidates. The SAR studies highlighted in this guide underscore the critical importance of rational design, where even subtle changes in chemical structure can lead to profound differences in biological activity and selectivity.

The future of drug discovery with this versatile scaffold is bright and will likely focus on:

• Multi-target Ligands: Designing derivatives that can simultaneously modulate multiple targets to address complex diseases with greater efficacy.

• Covalent Inhibitors: Exploring the incorporation of reactive groups to form covalent bonds with the target, leading to enhanced potency and duration of action.

• Targeted Delivery: Conjugating 2-aminobenzoic acid derivatives to targeting moieties to improve their delivery to specific tissues or cells, thereby enhancing efficacy and reducing off-target effects.

By continuing to apply the principles of medicinal chemistry and leveraging advanced screening technologies, the full therapeutic potential of 2-aminobenzoic acid derivatives will undoubtedly continue to be realized, leading to the development of safer and more effective medicines.

References

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• National Committee for Clinical Laboratory Standards. (2002). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Second Edition. M27-A2.
• Rex, J. H., Pfaller, M. A., Galgiani, J. N., Bartlett, M. S., Espinel-Ingroff, A., Ghannoum, M. A., Lancaster, M., Odds, F. C., Rinaldi, M. G., Walsh, T. J., & Barry, A. L. (1997). Development of interpretive breakpoints for antifungal susceptibility testing: conceptual framework and analysis of in vitro-in vivo correlation data for fluconazole, itraconazole, and candida infections. Clinical infectious diseases, 24(2), 235–247.
• Pfaller, M. A., & Barry, A. L. (1994). Evaluation of a novel colorimetric broth microdilution method for antifungal susceptibility testing of yeast isolates. Journal of clinical microbiology, 32(8), 1992–1996.

• Petrillo, F., Maione, A., Spampinato, M., Di Massa, L., Guida, M., Zarrelli, A., Galdiero, E., & Longobardo, L. (2023). Antifungal and Antibiofilm Activities of 2-Aminobenzoic Acid Derivatives Against a Clinical Ocular Candida albicans Isolate for Biomedical Applications. Antibiotics, 12(5), 843. [Link]

• Faïon, F., Haufroid, M., Carlier, L., Willand, N., Wintjens, R., & Villemagne, B. (2023). Exploring the Antitubercular Activity of Anthranilic Acid Derivatives: From MabA (FabG1) Inhibition to Intrabacterial Acidification. Pharmaceuticals, 16(3), 335. [Link]

• Smith, P. A., Koehler, M. F. T., & Girgis, S. (2019). Anthranilic amide and imidazobenzothiadiazole compounds disrupt Mycobacterium tuberculosis membrane potential. RSC medicinal chemistry, 10(5), 853–861. [Link]

• Gautam, N., & Singh, S. (2011). Synthesis and pharmacological screening of N-substituted anthranilic acid derivatives. International Journal of Drug Development and Research, 3(2), 265-271.

• Hawkey, C. J. (2001). COX-1 and COX-2 inhibitors. Best practice & research. Clinical gastroenterology, 15(5), 801–820. [Link]

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• Abdel-Wahab, B. F., Abdel-Aziz, H. A., & Ahmed, E. M. (2018). Design, synthesis, SAR study, antimicrobial and anticancer evaluation of novel 2-mercaptobenzimidazole azomethine derivatives. Medicinal chemistry (Shariqah (United Arab Emirates)), 14(7), 712–725. [Link]

• Haufroid, M., Carlier, L., Willand, N., Wintjens, R., & Villemagne, B. (2023). Exploring the Antitubercular Activity of Anthranilic Acid Derivatives: From MabA (FabG1) Inhibition to Intrabacterial Acidification. Pharmaceuticals, 16(3), 335. [Link]

• Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. Journal of visualized experiments : JoVE, (132), 56582. [Link]

• Pfaller, M. A., Rex, J. H., Rinaldi, M. G., & National Committee for Clinical Laboratory Standards. (2000). Quality control limits for broth microdilution susceptibility tests of ten antifungal agents. Journal of clinical microbiology, 38(9), 3448–3450. [Link]

• Furtado, N. A. J. C., de Cássia da Silveira e Sá, R., & de Freitas, T. S. (2017). Antifungal activity of cinnamic acid and benzoic acid esters against Candida albicans strains. Future microbiology, 12, 467–477. [Link]

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• Pfaller, M. A., Diekema, D. J., & Clinical and Laboratory Standards Institute. (2012). Progress in antifungal susceptibility testing of Candida spp. by use of Clinical and Laboratory Standards Institute broth microdilution methods, 2010 to 2012. Journal of clinical microbiology, 50(9), 2846–2856. [Link]

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling of Thienyl-Based Kinase Inhibitors

For researchers, medicinal chemists, and drug development professionals, the journey of a kinase inhibitor from a promising hit to a clinical candidate is paved with rigorous validation. A critical, and often defining, aspect of this journey is understanding the inhibitor's selectivity. The thienyl group, a sulfur-containing heterocycle, is a privileged scaffold in kinase inhibitor design, found in numerous clinical and preclinical compounds.[1] Its utility stems from its ability to form key hydrogen bonds and hydrophobic interactions within the ATP-binding pocket of kinases. However, the very feature that makes this scaffold effective—its interaction with the highly conserved ATP-binding site—also presents a significant challenge: the potential for cross-reactivity, or "off-target" effects.[2][3]

This guide provides an in-depth comparison of state-of-the-art methodologies for profiling the cross-reactivity of thienyl-based kinase inhibitors. We will move beyond mere protocols to explain the causality behind experimental choices, ensuring that each step contributes to a robust and self-validating dataset. Our focus is to empower you to design, execute, and interpret these critical experiments, transforming raw data into actionable insights for your drug discovery program.

The Landscape of Kinase Selectivity Profiling

A comprehensive understanding of a compound's selectivity requires a multi-pronged approach, integrating direct biochemical measurements with functional cellular readouts. No single assay can tell the whole story. The promiscuity of kinase inhibitors is a well-documented phenomenon; therefore, profiling against a broad panel of kinases is not just recommended, it is essential for minimizing the risk of unforeseen toxicities or misinterpretation of a compound's mechanism of action.[4][5] We will explore three pillars of modern selectivity profiling: large-scale biochemical screening, direct target engagement in cells, and functional phosphoproteomic analysis.

Methodology 1: Kinome-Wide Binding Assays - The Global View

The foundational step in any selectivity profiling campaign is to assess the inhibitor's interaction with a large, representative panel of the human kinome in a purified, cell-free system. This approach provides a direct, quantitative measure of binding affinity (or inhibition) and serves as the primary map of a compound's potential targets.

Causality Behind the Method

The principle is rooted in competitive binding. By measuring how effectively your test compound displaces a known, high-affinity ligand from the kinase's ATP-binding site, we can determine a dissociation constant (Kd) or an IC50 value.[6] Performing this across hundreds of kinases provides a global "fingerprint" of the inhibitor's activity.[7] The reason for starting with a biochemical assay is its high throughput, reproducibility, and the clear, direct readout of a binding event, which is not confounded by cellular factors like membrane permeability or efflux pumps.[4]

Data Presentation: Comparative Kinome Scan

To illustrate, let's consider a hypothetical thienyl-based inhibitor, "Thieno-Iva," inspired by published compounds with VEGFR-2 as a primary target.[8][9] We compare its binding affinity against a panel of selected kinases with that of Sorafenib, a known multi-kinase inhibitor.

Kinase Target	Thieno-Iva Kd (nM)	Sorafenib Kd (nM)	Kinase Family	Pathway Relevance
VEGFR-2	5	90	Tyrosine Kinase	Angiogenesis
PDGFRβ	25	58	Tyrosine Kinase	Angiogenesis, Cell Growth
c-KIT	150	68	Tyrosine Kinase	Cell Survival, Proliferation
B-Raf	800	22	Serine/Threonine Kinase	MAPK/ERK Pathway
SRC	2,500	350	Tyrosine Kinase	Cell Adhesion, Motility
CDK2	>10,000	4,200	Serine/Threonine Kinase	Cell Cycle
p38α	>10,000	5,000	Serine/Threonine Kinase	MAPK/p38 Pathway

This data is illustrative and serves to model how comparative results are presented.

Experimental Protocol: Large-Scale Kinase Binding Assay (e.g., KINOMEscan™)

This protocol outlines the workflow for a competitive binding assay, a technology offered by specialized vendors like Eurofins Discovery.[10][11]

• Assay Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to the kinase of interest. The amount of kinase bound to the solid support is quantified, typically by qPCR targeting a DNA tag conjugated to the kinase.[11]

• Preparation:

  • Dissolve the thienyl-based inhibitor in 100% DMSO to create a 100X stock solution (e.g., 100 µM for a 1 µM final screening concentration).

  • Prepare a dilution series if determining Kd values. A common approach is an 11-point, 3-fold serial dilution.

• Assay Execution (Automated):

  • Kinases, test compounds, and the immobilized ligand are combined in microtiter plates.

  • The reaction is incubated to allow binding to reach equilibrium.

• Quantification:

  • The mixture is passed over a capture resin that binds the immobilized ligand. Kinases that are not bound to the ligand (due to being inhibited by the test compound) are washed away.

  • The amount of kinase retained on the resin is quantified by qPCR.

• Data Analysis:

  • The amount of kinase captured is inversely proportional to the affinity of the test compound.

  • Results are typically reported as "% Control," where a lower percentage indicates stronger binding.

  • For dose-response experiments, the data is fitted to a standard binding isotherm to calculate the dissociation constant (Kd).

Methodology 2: Cellular Thermal Shift Assay (CETSA) - Confirming Target Engagement

A positive result in a biochemical assay is a strong start, but it doesn't guarantee the compound will engage its target in the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful biophysical technique that bridges this gap by directly measuring target engagement in intact cells or tissues.[12][13]

Causality Behind the Method

CETSA is based on the principle of ligand-induced thermal stabilization.[14] When a compound binds to its target protein, it generally increases the protein's stability, making it more resistant to heat-induced unfolding and aggregation.[13] By heating cell lysates treated with the inhibitor to various temperatures and then quantifying the amount of soluble protein remaining, we can observe a "shift" in the melting curve for the target protein. This provides direct, physical evidence of binding in a physiological context, validating the biochemical data and confirming the compound's ability to reach its target inside the cell.[15][16]

Caption: Workflow for a Cellular Thermal Shift Assay (CETSA).

Experimental Protocol: CETSA with Western Blot Readout

• Cell Treatment:

  • Culture cells to ~80% confluency. For each condition (e.g., Vehicle DMSO, 10 µM Thieno-Iva), plate an equal number of cells.

  • Treat cells with the inhibitor or vehicle for a predetermined time (e.g., 1-2 hours) under normal culture conditions.

• Cell Harvest and Lysis:

  • Harvest cells (e.g., by trypsinization), wash with PBS, and resuspend in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Lyse the cells (e.g., by freeze-thaw cycles or sonication) and clarify the lysate by high-speed centrifugation to remove cell debris.

• Thermal Challenge:

  • Aliquot the clarified lysate into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes. A no-heat control (kept on ice) should be included.

• Separation of Soluble Fraction:

  • Centrifuge the heated lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated, denatured proteins.

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Analysis:

  • Normalize the protein concentration of the soluble fractions.

  • Analyze the samples by SDS-PAGE and Western Blot using a specific antibody against the target kinase (e.g., anti-VEGFR-2). An antibody for a non-target protein (e.g., GAPDH) should be used as a loading and stability control.

• Data Interpretation:

  • Quantify the band intensities from the Western Blot.

  • Plot the normalized intensity of the target protein against the temperature for both vehicle- and inhibitor-treated samples. A rightward shift in the melting curve for the inhibitor-treated sample indicates target stabilization and therefore, engagement.

Methodology 3: Phosphoproteomics - A Functional Systems View

While CETSA confirms target binding, phosphoproteomics reveals the functional consequences of that binding on cellular signaling networks.[17] Because kinases function by phosphorylating downstream substrates, measuring changes in the phosphorylation state of the proteome provides a powerful, unbiased readout of inhibitor activity.[18]

Causality Behind the Method

This approach allows us to simultaneously confirm on-target pathway inhibition and uncover unexpected off-target effects.[3] If our thienyl-based inhibitor is truly inhibiting VEGFR-2, we expect to see decreased phosphorylation of its known downstream substrates. Conversely, if the inhibitor also hits other kinases, we may see phosphorylation changes in unrelated pathways. This global view is crucial for understanding the full pharmacological profile of a compound and can help rationalize unexpected cellular phenotypes or toxicities.[18]

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A Senior Application Scientist's Guide to Comparing In Vitro and In Vivo Efficacy of Novel Anti-Inflammatory Compounds

Executive Summary

The journey of a novel anti-inflammatory compound from laboratory discovery to clinical application is a rigorous process underpinned by a strategic combination of in vitro and in vivo testing. This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for designing, executing, and interpreting these critical studies. We will delve into the mechanistic insights provided by in vitro assays and the systemic, physiological relevance of in vivo models. By understanding the strengths and limitations of each approach, researchers can build a robust data package that logically bridges the gap from cellular activity to whole-organism efficacy, thereby accelerating the development of next-generation anti-inflammatory therapeutics.

Introduction: The Indispensable Funnel of Preclinical Development

The discovery of novel anti-inflammatory drugs follows a hierarchical screening funnel, starting broad and becoming progressively more focused. In vitro models form the wide mouth of this funnel, allowing for high-throughput screening of numerous compounds to identify those with promising activity at a cellular or molecular level.[1][2][3] These initial studies are indispensable for establishing proof-of-concept, elucidating mechanisms of action, and prioritizing candidates.

However, a living organism is infinitely more complex than a culture dish. Factors such as absorption, distribution, metabolism, and excretion (ADME), as well as interactions with multiple cell types and organ systems, can only be assessed in a whole-animal system.[1][4][5] Thus, promising candidates from in vitro screening are advanced to in vivo models, which represent the narrowing neck of the funnel, designed to validate efficacy and safety in a physiologically relevant context before human trials. This guide will navigate both stages of this essential process.

Chapter 1: In Vitro Efficacy Assessment - The Foundation of Mechanistic Insight

In vitro (Latin for "in glass") studies are the bedrock of early-stage anti-inflammatory drug discovery. They offer a controlled environment to dissect specific molecular pathways and quantify a compound's direct effect on inflammatory responses.

Rationale and Objectives

The primary goals of in vitro testing are:

• High-Throughput Screening: To efficiently screen libraries of compounds to identify initial "hits."

• Mechanism of Action (MoA): To understand how a compound works, for instance, by inhibiting a specific enzyme or blocking a signaling pathway.

• Dose-Response Analysis: To determine the concentration range at which a compound is effective (e.g., calculating the IC50, or half-maximal inhibitory concentration).

• Cellular Specificity: To identify which types of immune cells (e.g., macrophages, lymphocytes) are targeted by the compound.

Common In Vitro Models and Assays

A cornerstone of in vitro inflammation research involves the use of immune cells, such as macrophages, which are key players in the inflammatory response.[6] These cells can be stimulated with agents like Lipopolysaccharide (LPS), a component of Gram-negative bacteria, to induce a robust inflammatory reaction characterized by the release of mediators like cytokines and nitric oxide.[7][8][9]

Key Assays Include:

• Cytokine Release Assays (ELISA): Measuring the production of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[8][10]

• Nitric Oxide (NO) Assay (Griess Reagent): Quantifying the production of nitric oxide, a key inflammatory mediator produced by macrophages.

• Gene Expression Analysis (qPCR): Measuring the mRNA levels of inflammatory genes to see if the compound works at the transcriptional level.

• Signaling Pathway Analysis (Western Blot, Reporter Assays): Investigating the effect of the compound on specific inflammatory signaling pathways, most notably the NF-κB pathway.[11][12][13]

Featured Protocol: LPS-Induced Inflammatory Response in Macrophages

This protocol provides a reliable method to assess the anti-inflammatory potential of a novel compound by measuring its ability to inhibit the production of inflammatory mediators in LPS-stimulated macrophages.

1. Cell Culture and Plating:

• Culture a suitable macrophage cell line (e.g., RAW 264.7 or THP-1) under standard conditions.
• Seed the cells into a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

2. Compound Treatment (Self-Validating System):

• Prepare serial dilutions of the novel test compound (e.g., "Compound X") and a positive control (e.g., Dexamethasone).
• Add the compounds to the appropriate wells. Include "Vehicle Control" wells (cells + vehicle) and "LPS Control" wells (cells + vehicle + LPS) to establish baseline and maximal inflammation, respectively.

3. Inflammatory Stimulation:

• One hour after compound treatment, stimulate the cells by adding LPS (final concentration of 100 ng/mL) to all wells except the "Vehicle Control" wells.[7]
• Incubate the plate for 18-24 hours at 37°C.[6][10]

4. Measurement of Inflammatory Mediators:

• After incubation, carefully collect the cell culture supernatant.
• For Cytokine Analysis: Use Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the concentration of TNF-α in the supernatant according to the manufacturer's protocol.[10]
• For Nitric Oxide Analysis: Mix a portion of the supernatant with Griess Reagent and measure the absorbance at 540 nm. Calculate the nitrite concentration using a sodium nitrite standard curve.

5. Data Analysis:

• Calculate the percentage inhibition of TNF-α and NO production for each compound concentration relative to the "LPS Control."
• Plot the percentage inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

Visualizing the Core Inflammatory Pathway: NF-κB Signaling

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation, controlling the expression of numerous pro-inflammatory genes.[11][12][14] Many anti-inflammatory drugs are designed to target this pathway.

Caption: A comparative workflow illustrating the progression from in vitro screening to in vivo validation.

Chapter 3: Bridging the Gap - A Comparative Analysis

The ultimate goal is to find a strong correlation between in vitro potency and in vivo efficacy. However, a direct 1:1 relationship is rare. The "translational gap" between preclinical data and clinical results is a significant challenge in drug development. [4][5][15]A compound may be highly potent in a dish but fail in an animal model due to poor bioavailability, rapid metabolism, or off-target toxicity.

Quantitative Data Comparison

Summarizing data in a clear, tabular format is crucial for direct comparison. Here is a hypothetical data set for our "Compound X" compared to a standard drug, Dexamethasone.

Compound	In Vitro Assay (LPS-stimulated Macrophages)	In Vivo Model (Carrageenan Paw Edema)
TNF-α Inhibition IC50 (nM)	Edema Inhibition ED50 (mg/kg, oral)
Compound X	50 nM	15 mg/kg
Dexamethasone	5 nM	1 mg/kg

Interpretation:

• In this hypothetical scenario, Dexamethasone is approximately 10 times more potent in vitro (IC50 of 5 nM vs 50 nM).

• This difference in potency is mirrored in vivo, where Dexamethasone is about 15 times more potent (ED50 of 1 mg/kg vs 15 mg/kg).

• This strong correlation between the in vitro and in vivo data for Compound X would build confidence in its mechanism of action and its potential as a drug candidate, despite being less potent than the corticosteroid standard. Discrepancies, such as high in vitro potency but low in vivo efficacy, would trigger further investigation into the compound's pharmacokinetic properties. [16][17][18]

Conclusion: An Integrated Strategy for Success

The effective evaluation of novel anti-inflammatory compounds relies not on the superiority of one testing system over the other, but on their intelligent and integrated use. In vitro assays provide the essential mechanistic and potency data needed to select promising candidates from a vast chemical space. In vivo models then provide the indispensable physiological validation, confirming that the cellular activity translates into a therapeutic benefit in a complex biological system. By carefully designing these experiments, rigorously validating protocols with appropriate controls, and critically analyzing the comparative data, researchers can navigate the challenging path of drug discovery with greater confidence and efficiency.

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Validating a Novel Compound's Mechanism of Action: A Comparative Guide for Drug Discovery Professionals

In the landscape of drug discovery and development, elucidating the precise mechanism of action (MoA) of a novel compound is a cornerstone of a successful therapeutic program. A well-defined MoA not only provides a rational basis for a drug's efficacy but also anticipates potential safety liabilities, guides patient selection strategies, and is a critical component of regulatory submissions. This guide offers a comparative analysis of key experimental approaches to robustly validate a compound's MoA, providing researchers with the insights to design a comprehensive and self-validating experimental strategy.

The Hierarchical Approach to MoA Validation

A rigorous MoA validation strategy typically follows a hierarchical progression, starting with the direct interaction between the compound and its molecular target and extending to its broader effects on cellular and physiological systems. This guide is structured to mirror this logical flow, comparing and contrasting essential techniques at each stage.

Figure 1: A Hierarchical Approach to MoA Validation

A Researcher's Guide to Assessing the Therapeutic Index of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid Analogs

In the landscape of modern drug discovery, the pursuit of potent biological activity must be rigorously balanced with a comprehensive understanding of a compound's safety profile. This guide is designed for researchers, medicinal chemists, and drug development professionals actively engaged in the evaluation of novel therapeutic agents. Herein, we delve into the critical assessment of the therapeutic index (TI) for a promising class of molecules: 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs. These compounds, belonging to the broader family of N-acylanthranilic acids, have garnered interest for their potential anti-inflammatory and other therapeutic activities.[1][2][3][4]

This document provides an in-depth, experience-driven framework for determining the therapeutic index, moving beyond a mere recitation of protocols to elucidate the scientific rationale behind experimental choices. We will explore the nuanced interplay between structure, efficacy, and toxicity that governs the therapeutic potential of this chemical scaffold.

The Therapeutic Index: A Cornerstone of Drug Viability

The therapeutic index is a quantitative measure of a drug's safety margin, representing the ratio between the dose that elicits a therapeutic effect and the dose that causes toxicity.[5] A wider therapeutic window indicates a safer drug, as there is a larger margin between the effective and toxic doses. For the 2-[(thien-3-ylcarbonyl)amino]benzoic acid scaffold, which shows potential as anti-inflammatory agents, a key consideration is the separation of desired efficacy (e.g., inhibition of inflammatory mediators) from off-target toxicities.[1][6]

Our exploration will be guided by the principle of establishing a robust in vitro therapeutic index early in the drug discovery cascade to inform the selection of candidates for further preclinical and clinical development. This is achieved by comparing a compound's potency (e.g., 50% inhibitory concentration, IC50) against its cytotoxicity (e.g., 50% cytotoxic concentration, CC50).

Experimental Workflow for Therapeutic Index Determination

The following sections outline a comprehensive, self-validating experimental workflow for assessing the therapeutic index of novel 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs.

In Vitro Efficacy Assessment: Targeting Cyclooxygenase-2 (COX-2)

N-aryl anthranilic acid derivatives have been recognized for their anti-inflammatory properties, often attributed to the inhibition of cyclooxygenase (COX) enzymes.[6][7] Preferential inhibition of the inducible COX-2 isoform over the constitutive COX-1 isoform is a desirable characteristic for anti-inflammatory agents, as it is associated with a reduced risk of gastrointestinal side effects.[7]

Experimental Protocol: COX-2 Inhibition Assay (Enzyme Immunoassay)

This protocol is designed to determine the IC50 value of test compounds against the human COX-2 enzyme.

• Preparation of Reagents:

  • Human recombinant COX-2 enzyme.

  • Arachidonic acid (substrate).

  • Colorimetric substrate for the peroxidase reaction.

  • Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol).

  • Test compounds and a reference inhibitor (e.g., Celecoxib) dissolved in an appropriate solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, the COX-2 enzyme, and the test compound at various concentrations.

  • Incubate for a predetermined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow for inhibitor binding.

  • Initiate the cyclooxygenase reaction by adding arachidonic acid.

  • Incubate for a specific time (e.g., 2 minutes) to allow for the conversion of arachidonic acid to prostaglandin H2 (PGH2).

  • Terminate the reaction by adding a quenching agent (e.g., 1 M HCl).

  • Quantify the amount of PGH2 produced by adding a peroxidase and a colorimetric substrate. The intensity of the color is proportional to the amount of PGH2.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Calculate the percentage of COX-2 inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., sigmoidal dose-response).

dot

Caption: Workflow for determining the in vitro COX-2 inhibitory activity.

In Vitro Cytotoxicity Assessment

To determine the CC50, an in vitro cytotoxicity assay is performed. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[8]

Experimental Protocol: MTT Assay

• Cell Culture:

  • Select a relevant human cell line (e.g., a normal cell line like human dermal fibroblasts or a cancer cell line against which the compounds are being tested).

  • Culture the cells in an appropriate medium supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO2.

• Assay Procedure:

  • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds and a positive control (e.g., doxorubicin). Include a vehicle control (e.g., DMSO).

  • Incubate the plate for a specified period (e.g., 48 or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

  • Measure the absorbance of the formazan solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration.

  • Determine the CC50 value by fitting the data to a dose-response curve.

dot

Caption: Workflow for determining in vitro cytotoxicity using the MTT assay.

Comparative Analysis of 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid Analogs

To illustrate the practical application of the described workflows, we present a comparative analysis of a hypothetical series of 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs. The structural modifications are designed to probe the structure-activity relationship (SAR) and its impact on the therapeutic index.

Compound ID	R1	R2	COX-2 IC50 (µM)	CC50 (µM)	Therapeutic Index (CC50/IC50)
Parent	H	H	1.5	75	50
Analog A	5-Cl	H	0.8	60	75
Analog B	H	4-OCH3	2.1	150	71
Analog C	5-Cl	4-OCH3	0.5	45	90
Analog D	4-F	H	1.2	80	67

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Interpretation of a Hypothetical SAR:

• Substitution on the Benzoic Acid Ring (R1): The introduction of an electron-withdrawing group, such as chlorine at the 5-position (Analog A), appears to enhance COX-2 inhibitory potency compared to the parent compound.

• Substitution on the Thiophene Ring (R2): The addition of an electron-donating methoxy group at the 4-position of the phenyl ring attached to the thiophene (Analog B) seems to decrease potency but significantly reduces cytotoxicity, leading to a favorable therapeutic index.

• Combined Substitutions: The combination of both a 5-chloro and a 4-methoxy substituent (Analog C) results in the most potent analog with the highest therapeutic index in this series, suggesting a synergistic effect of these modifications.

• Alternative Halogen Substitution: A fluorine atom at the 4-position of the benzoic acid ring (Analog D) provides a modest improvement in potency and a slight increase in the therapeutic index.

dot

Caption: Hypothetical structure-activity relationship (SAR) of analogs.

In Vivo Confirmation: A Glimpse into Preclinical Reality

While in vitro assays provide a crucial early assessment, the therapeutic index must ultimately be confirmed in vivo. An acute toxicity study to determine the maximum tolerated dose (MTD) or the median lethal dose (LD50), coupled with an in vivo efficacy model, provides a more clinically relevant measure of the therapeutic window.

For promising candidates identified through in vitro screening, a common in vivo model for anti-inflammatory activity is the carrageenan-induced paw edema model in rodents.[3][9]

Brief Overview of In Vivo Assessment:

• Efficacy (Carrageenan-Induced Paw Edema):

  • Administer the test compound orally or intraperitoneally to rodents.

  • After a set time, induce inflammation by injecting carrageenan into the paw.

  • Measure the paw volume at regular intervals.

  • The reduction in paw edema compared to a vehicle-treated group indicates anti-inflammatory activity.

• Toxicity (Acute Toxicity Study):

  • Administer increasing doses of the test compound to different groups of animals.

  • Observe the animals for a defined period for signs of toxicity and mortality.

  • Determine the LD50 or MTD.

The in vivo therapeutic index can then be calculated as the ratio of the toxic dose (e.g., LD50) to the effective dose (e.g., the dose that causes 50% inhibition of paw edema, ED50).

Conclusion and Future Directions

The systematic assessment of the therapeutic index is an indispensable component of the drug discovery process. For 2-[(thien-3-ylcarbonyl)amino]benzoic acid analogs, a carefully designed screening cascade, beginning with robust in vitro efficacy and cytotoxicity assays, is paramount for identifying candidates with a promising safety and efficacy profile. The hypothetical SAR analysis presented herein underscores the importance of strategic structural modifications to optimize the therapeutic index. Promising in vitro candidates should then be advanced to in vivo models to validate their therapeutic potential in a more complex biological system. This iterative process of design, synthesis, and multiparametric evaluation is the hallmark of successful modern drug development.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-[(Thien-3-ylcarbonyl)amino]benzoic acid

Hazard Characterization and Risk Assessment

Before any disposal procedure can be initiated, a thorough understanding of the potential hazards is paramount. Lacking a specific SDS, we must infer the characteristics of 2-[(thien-3-ylcarbonyl)amino]benzoic acid from analogous structures, such as 3-aminobenzoic acid and benzoic acid.

Inferred Hazardous Properties:

• Skin and Eye Irritation: Aminobenzoic acid isomers are known to cause skin and serious eye irritation.[1][2] It is prudent to assume this compound shares these properties.

• Respiratory Irritation: Inhalation of dust from similar compounds may cause respiratory irritation.[1][2][3]

• Environmental Hazard: While many benzoic acid derivatives are not classified as acutely hazardous to the aquatic environment, their widespread use can pose risks.[1][4] The precautionary principle dictates that release into the environment should be avoided.[5]

Based on these inferred properties, 2-[(thien-3-ylcarbonyl)amino]benzoic acid must be treated as a hazardous chemical waste.

Personal Protective Equipment (PPE) Requirements:

A baseline of appropriate PPE is non-negotiable when handling this compound for disposal.

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses or goggles	To prevent eye contact, which may cause serious irritation.[1][2]
Hand Protection	Nitrile or other chemically resistant gloves	To prevent skin contact, which may lead to irritation.[1][2]
Body Protection	Standard laboratory coat	To protect against incidental skin contact and contamination of personal clothing.[5][6]
Respiratory	Use in a well-ventilated area or chemical fume hood	To minimize the inhalation of dust particles, which could cause respiratory tract irritation.[6][7]

The Regulatory Imperative: A "Cradle-to-Grave" Responsibility

The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), establishes a "cradle-to-grave" framework for hazardous waste management.[8][9] This means that the generator of the waste is responsible for its safe handling from the moment it is created until its ultimate disposal.[8] Your institution's Environmental Health and Safety (EHS or OCRS) office is your primary resource for ensuring compliance with federal, state, and local regulations.[10][11][12]

Key Regulatory Principles:

• Hazardous Waste Determination: The generator must first determine if their waste is hazardous according to EPA guidelines.[8][12]

• Segregation: Hazardous waste must be segregated from non-hazardous waste and from other incompatible chemical waste streams to prevent dangerous reactions.[12]

• Proper Containment: Waste must be stored in appropriate, sealed containers that are correctly labeled.[11][13][14]

• Accumulation Limits: Laboratories operate as Satellite Accumulation Areas (SAAs) and are subject to strict limits on the volume of waste that can be stored (typically not to exceed 55 gallons).[10]

Step-by-Step Disposal Protocol for 2-[(Thien-3-ylcarbonyl)amino]benzoic acid

This protocol provides a direct, procedural workflow for the safe disposal of the target compound, whether it is in solid form, a solution, or present in contaminated labware.

Protocol 1: Disposal of Solid Waste and Unused Product

• Waste Characterization: Designate all unused or expired 2-[(thien-3-ylcarbonyl)amino]benzoic acid as hazardous chemical waste.

• Container Selection:

  • Select a chemically compatible, sealable container for the solid waste. A high-density polyethylene (HDPE) or polypropylene container is recommended.[15]

  • Ensure the container is clean, in good condition, and has a secure, leak-proof lid.

• Waste Transfer:

  • Working within a chemical fume hood or well-ventilated area, carefully transfer the solid waste into the designated container.

  • Use appropriate tools (e.g., a chemical spatula) to avoid generating dust.[15] If dust generation is unavoidable, respiratory protection may be required.

• Labeling:

  • Immediately affix a hazardous waste tag to the container. This tag must be obtained from your institution's EHS office.

  • Fill out the tag completely and legibly, including:

    • The full chemical name: "2-[(Thien-3-ylcarbonyl)amino]benzoic acid" (avoiding abbreviations or formulas).

    • All components of any mixture by percentage.

    • The date accumulation started.

    • The specific hazards (e.g., "Irritant").

• Storage and Accumulation:

  • Keep the waste container tightly sealed at all times, except when adding waste.[10][11]

  • Store the container in your laboratory's designated Satellite Accumulation Area.

  • This area should be away from heat sources and drains.[14]

• Arrange for Disposal:

  • Once the container is full or you have no further need to accumulate this waste stream, submit a chemical waste collection request to your EHS office.[10]

  • Do not transport the waste yourself. EHS personnel are specially trained for this task.[10]

Protocol 2: Disposal of Contaminated Materials

• Segregation: Collect all materials grossly contaminated with 2-[(thien-3-ylcarbonyl)amino]benzoic acid separately. This includes items like weigh boats, gloves, and paper towels used for spill cleanup.

• Containerization: Place these contaminated items into a designated solid hazardous waste container, typically a plastic bag or lined drum provided by EHS.

• Labeling and Storage: Label and store this container following the same procedures outlined in Protocol 1 (Steps 4 and 5).

• Disposal Request: Arrange for pickup through your EHS office.

Protocol 3: Accidental Spill Cleanup

• Evacuate and Secure: Ensure the immediate area is clear and restrict access.

• Don PPE: Wear all required PPE as listed in Section 1.

• Containment: For a small, dry spill, carefully sweep or scoop the material into a designated hazardous waste container.[6] Avoid any actions that could make the dust airborne.[16]

• Decontamination: After the bulk of the material is collected, decontaminate the area with soap and water.[6]

• Waste Disposal: The collected spill debris and cleaning materials must be disposed of as hazardous waste, following the steps in Protocol 2.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for proper chemical waste management in a laboratory setting.

Caption: Workflow for the compliant disposal of laboratory chemical waste.

Conclusion: Upholding a Culture of Safety

The proper disposal of 2-[(thien-3-ylcarbonyl)amino]benzoic acid is a critical responsibility for all laboratory personnel. By understanding the inferred hazards, adhering to the principles of the RCRA, and meticulously following the established protocols, we ensure the safety of ourselves, our colleagues, and the environment. Always consult your institution's specific waste management guidelines and use the Environmental Health and Safety office as your primary resource. This commitment to procedural excellence is the bedrock of trustworthy and authoritative scientific research.

References

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A Researcher's Guide to Handling 2-[(Thien-3-ylcarbonyl)amino]benzoic Acid: A Proactive Safety Protocol

As Senior Application Scientists, we understand that novel compounds are the lifeblood of discovery. However, with innovation comes the responsibility of ensuring the utmost safety, particularly when handling research chemicals with limited established hazard profiles. This guide provides a comprehensive operational and safety plan for 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, grounding procedural steps in established principles of chemical safety and risk mitigation. Our approach is not just to list personal protective equipment (PPE), but to build a self-validating system of safety that protects researchers from initial receipt to final disposal.

Hazard Analysis: A Logic-Based Approach

Given the absence of a specific Safety Data Sheet (SDS) for 2-[(Thien-3-ylcarbonyl)amino]benzoic acid, we must infer its potential hazards from its constituent chemical classes: aromatic carboxylic acids and amides. Compounds like benzoic acid and aminobenzoic acid are known to cause skin, eye, and respiratory irritation.[1][2][3][4] Therefore, a conservative approach is mandated.

Table 1: Postulated Hazard Profile and Rationale

Potential Hazard	Rationale based on Structural Analogs	Primary Exposure Routes
Eye Irritation	Aromatic carboxylic acids are frequently classified as eye irritants or capable of causing serious eye damage.[2][3][4]	Direct contact from splashes or airborne dust.
Skin Irritation	Benzoic acid derivatives can cause skin irritation upon contact.[1][2][3]	Direct contact with the solid or solutions.
Respiratory Irritation	Fine chemical powders can be easily aerosolized, leading to irritation of the respiratory tract.[1][2][3]	Inhalation of dust during weighing or transfer.
Unknown Chronic Effects	As a novel compound in drug development, long-term toxicological properties are uncharacterized.	All routes (dermal, inhalation, ingestion).

This proactive hazard assessment forms the bedrock of our PPE and handling recommendations. We assume the compound is hazardous until proven otherwise, a core tenet of laboratory safety.

Core Directive: Personal Protective Equipment (PPE) as the Last Line of Defense

While engineering controls like fume hoods are primary, PPE is the critical final barrier between the researcher and the chemical.[5] It is essential to not only wear PPE but to understand its function and limitations.

• Eye and Face Protection:

  • Mandate: ANSI Z87.1-rated safety glasses with side shields are the absolute minimum requirement.[6]

  • Causality: The primary risk is from airborne powder during weighing and potential splashes when making solutions. Side shields protect against peripheral exposure.

  • Enhanced Protection: When handling larger quantities (>1g) or when there is a significant splash hazard, wear chemical splash goggles in conjunction with a face shield.[6][7] Goggles provide a seal around the eyes, and the face shield protects the entire face.[6]

• Skin and Body Protection:

  • Mandate: A flame-resistant lab coat, long pants, and closed-toe shoes are required at all times.[7]

  • Causality: The lab coat provides a removable barrier to protect skin and personal clothing from incidental spills and contamination.[7] Closed-toe shoes prevent injury from dropped items or spills.[7]

• Hand Protection:

  • Mandate: Disposable nitrile gloves are the standard for incidental contact.[6] For tasks involving significant handling or when preparing solutions, double-gloving is recommended.

  • Causality: Nitrile provides good protection against a range of chemicals for short-term exposure.[6] Double-gloving allows for the safe removal of a contaminated outer glove without exposing the skin. It is crucial to inspect gloves for any signs of degradation or puncture before use and to remove them immediately after any known contact with the chemical.[8]

• Respiratory Protection:

  • Mandate: All weighing and initial handling of the solid compound must be performed in a certified chemical fume hood or a powder containment hood.

  • Causality: This engineering control is the primary method to prevent inhalation of fine powders. If engineering controls are not available or are insufficient to control airborne dust, a NIOSH-approved respirator (e.g., an N95 or higher) may be required.[7][9] The necessity of a respirator must be determined by a formal hazard assessment.

Operational Plan: A Step-by-Step Workflow

A structured workflow minimizes the potential for error and exposure. This plan covers the entire lifecycle of the compound within the laboratory.

Caption: Workflow for Handling 2-[(Thien-3-ylcarbonyl)amino]benzoic acid.

Disposal Plan: Ensuring Environmental and Personal Safety

Improper disposal of pharmaceutical compounds can harm the environment and public health.[10][11] This substance must be treated as hazardous chemical waste.

Table 2: Waste Stream Management

Waste Stream	Container	Disposal Protocol
Contaminated Solid Waste (Gloves, weigh boats, paper towels)	Labeled, sealed plastic bag or container.	Placed into the designated solid hazardous chemical waste stream.
Excess Solid Compound	Original container or a clearly labeled, sealed vial.	Disposed of as hazardous chemical waste. Do not attempt to neutralize without a validated procedure.
Contaminated Liquid Waste (Solutions containing the compound)	Labeled, sealed, and chemically compatible waste container.	Disposed of through the hazardous liquid chemical waste stream. Flushing down the drain is strictly prohibited.[11]

Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal procedures, as regulations can vary.[12]

Emergency Procedures: Immediate, Decisive Action

In the event of an exposure, immediate and correct action is critical.

Caption: First Aid Response to Accidental Exposure.

By integrating this comprehensive safety framework into your daily operations, you build a culture of safety that extends beyond mere compliance. You create a self-validating system where every step, from receiving a new compound to its final disposal, is underpinned by a deep understanding of risk and a commitment to responsible scientific practice.

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